1-methyl-2,3-dihydro-1H-isoindole hydrochloride

• CAS: 1461706-27-3

Core Science & Biosynthesis

1-methyl-2,3-dihydro-1H-isoindole hydrochloride molecular structure

An In-Depth Technical Guide to the Molecular Structure of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

This guide provides a comprehensive technical overview of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, a heterocyclic compound of significant interest in medicinal chemistry and drug development. Designed for researchers, scientists, and professionals in the pharmaceutical industry, this document delves into the molecule's structural attributes, synthesis, analytical characterization, and its role as a versatile building block for pharmacologically active agents.

Introduction: The Significance of the Isoindoline Scaffold

The isoindoline core, a bicyclic heterocyclic amine, is a privileged scaffold in medicinal chemistry. Its rigid, yet three-dimensional, structure serves as a foundational element in a wide array of biologically active molecules and natural products. The incorporation of this moiety can enhance a compound's ability to traverse biological membranes, a crucial pharmacokinetic property. Derivatives of the broader isoindole family have shown promise in various therapeutic areas, including the development of treatments for Alzheimer's disease and as anti-inflammatory and analgesic agents.

1-methyl-2,3-dihydro-1H-isoindole hydrochloride (CAS No: 1461706-27-3) is a specific derivative that provides a key chiral center and serves as a valuable precursor in the synthesis of more complex molecules. The hydrochloride salt form is particularly advantageous as it typically enhances the compound's stability and aqueous solubility, which are critical for handling, formulation, and bioavailability studies.

Molecular Structure and Physicochemical Properties

The core of the molecule consists of a benzene ring fused to a five-membered nitrogen-containing ring (a pyrrolidine ring), forming the 2,3-dihydro-1H-isoindole (isoindoline) structure. A methyl group is attached at the 1-position, creating a stereocenter.

Table 1: Physicochemical Properties of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

Property	Value	Source
IUPAC Name	1-methyl-2,3-dihydro-1H-isoindole;hydrochloride
CAS Number	1461706-27-3
Molecular Formula	C₉H₁₂ClN
Molecular Weight	169.65 g/mol
Typical Purity	≥95%
SMILES	CC1NCC2=C1C=CC=C2.[H]Cl

Synthesis and Mechanistic Rationale

The synthesis of N-substituted isoindolines is well-established, often proceeding via the reaction of α,α'-dihalo-o-xylenes with primary amines. The synthesis of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride follows a logical progression from commercially available starting materials, culminating in the formation of the stable hydrochloride salt.

Synthetic Pathway Rationale

A common and efficient approach involves the reductive amination of a suitable precursor. The choice of reagents and reaction conditions is critical to ensure high yield and purity. The final step involves the conversion of the free base to its hydrochloride salt. This is a standard procedure in pharmaceutical chemistry to improve the handling characteristics and solubility of amine-containing compounds. The addition of hydrochloric acid to the free base dissolved in an appropriate organic solvent leads to the precipitation of the stable, crystalline hydrochloride salt.

General Synthetic Workflow

The diagram below illustrates a plausible high-level workflow for the synthesis and purification of the target compound.

Caption: High-level workflow for synthesis and purification.

Analytical Characterization and Structural Elucidation

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A combination of spectroscopic techniques provides a complete picture of the molecular architecture.

Spectroscopic Analysis Workflow

The following diagram outlines the standard analytical workflow for confirming the structure of the target molecule.

Caption: Analytical workflow for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of organic molecules. The predicted chemical shifts for 1-methyl-2,3-dihydro-1H-isoindole are detailed below. Note that in the hydrochloride salt form, proton signals, particularly those near the nitrogen atom, will be shifted downfield due to the positive charge.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (for free base in CDCl₃)

Atom Type	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)
Aromatic C-H	7.10 - 7.30 (m, 4H)	120 - 128
Aromatic Quaternary C	-	140 - 145
CH (Position 1)	~4.2 (q, 1H)	~60
CH₂ (Position 3)	~4.0 (m, 2H)	~55
CH₃ (Position 1)	~1.4 (d, 3H)	~20
N-H	Broad singlet, variable	-

Note: These are predicted values. Actual spectra should be compared with data from similar structures.

Experimental Protocol: NMR Sample Preparation

• Weighing: Accurately weigh approximately 5-10 mg of the 1-methyl-2,3-dihydro-1H-isoindole hydrochloride sample.

• Solvent Addition: Dissolve the sample in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD) in a clean, dry NMR tube. The choice of solvent is critical for solubility of the salt.

• Homogenization: Gently vortex or shake the tube until the sample is completely dissolved.

• Referencing: Use the residual solvent peak as an internal reference standard (e.g., DMSO at 2.50 ppm for ¹H NMR).

• Acquisition: Acquire ¹H, ¹³C, and, if necessary, 2D correlation spectra (e.g., COSY, HSQC) on a high-field NMR spectrometer (e.g., 400 MHz or higher).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For the free base (C₉H₁₁N), the expected exact mass is approximately 133.09 Da.

Experimental Protocol: ESI-MS Sample Preparation

• Stock Solution: Prepare a dilute stock solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Working Solution: Further dilute the stock solution to a final concentration of 1-10 µg/mL using the same solvent.

• Infusion: Infuse the working solution directly into the electrospray ionization (ESI) source of the mass spectrometer.

• Analysis: Acquire the mass spectrum in positive ion mode. The most prominent peak should correspond to the protonated molecule [M+H]⁺ at m/z ≈ 134.1.

Applications in Research and Drug Development

The 1-methyl-2,3-dihydro-1H-isoindole hydrochloride scaffold is a valuable starting point for creating diverse chemical libraries for drug discovery.

• Alzheimer's Disease Research: The parent isoindoline-1,3-dione structure is a key component in molecules designed as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes implicated in the pathology of Alzheimer's disease. The 1-methyl-isoindoline core can be used to synthesize novel analogs targeting these enzymes.

• Anti-inflammatory and Analgesic Agents: Isoindole derivatives have been investigated for their potential to inhibit cyclooxygenase (COX) enzymes, which are primary targets for anti-inflammatory and pain management therapies. This compound serves as a precursor for developing novel COX inhibitors.

• General Medicinal Chemistry: The structure allows for further functionalization at the nitrogen atom, enabling the synthesis of a wide range of derivatives with potential applications across different therapeutic areas, including antitumor and antimicrobial agents.

Safety, Handling, and Storage

As with any chemical reagent, proper handling is crucial to ensure safety.

• Hazard Identification: This compound may be harmful if swallowed and can cause skin and serious eye irritation. GHS hazard statements for similar structures include warnings for acute toxicity and respiratory irritation.

• Handling: Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

• Storage: The compound should be stored at room temperature in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture and air.

Conclusion

1-methyl-2,3-dihydro-1H-isoindole hydrochloride is a structurally important molecule that holds considerable potential as a building block in the field of drug discovery and development. Its synthesis is achievable through established chemical routes, and its structure can be unequivocally confirmed using standard analytical techniques. The inherent properties of the isoindoline scaffold, combined with the specific stereochemistry introduced by the 1-methyl group, make this compound a valuable asset for medicinal chemists aiming to develop novel therapeutics for a range of diseases.

References

• A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. PubMed Central. [Link]

• N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: New Insights into Synthesis and Characterization. MDPI. [Link]

• 2,3-dihydro-1H-isoindole hydrochloride | C8H10ClN | CID 12311031. PubChem. [Link]

• 1-Methyl-2,3-dihydro-1H-isoindole hydrochloride. Lead Sciences. [Link]

• 1H and 13C NMR spectra were measured on a Bruker 5

An In-Depth Technical Guide to the Synthesis of 1-Methyl-2,3-dihydro-1H-isoindole Hydrochloride

This guide provides a comprehensive overview of the synthesis of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, a valuable building block in medicinal chemistry and drug development. The isoindoline scaffold is a key structural motif in a variety of biologically active compounds.[1] This document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols, mechanistic insights, and characterization data to facilitate the successful synthesis and application of this compound.

Introduction and Significance

1-Methyl-2,3-dihydro-1H-isoindole, also known as N-methylisoindoline, belongs to the class of heterocyclic compounds featuring a benzene ring fused to a pyrrolidine ring. Its hydrochloride salt is often preferred for its improved stability and handling properties. The core isoindoline structure is present in a range of natural products and synthetic molecules with diverse pharmacological activities.[1] Consequently, efficient and reliable synthetic routes to substituted isoindolines like the N-methyl analog are of significant interest to the scientific community.

Table 1: Physicochemical Properties of 1-Methyl-2,3-dihydro-1H-isoindole Hydrochloride

Property	Value	Source
CAS Number	1461706-27-3	[1][2]
Molecular Formula	C₉H₁₂ClN	[1][2]
Molecular Weight	169.65 g/mol	[1][2]
Appearance	White to off-white solid (expected)	-
Purity	≥95% (typical commercial grade)	[1][2]
Storage	Inert atmosphere, Room Temperature	[1]

Primary Synthetic Route: Cyclocondensation of α,α'-Dibromo-o-xylene with Methylamine

The most direct and efficient method for the synthesis of N-substituted isoindolines is the cyclocondensation of α,α'-dibromo-o-xylene with a primary amine.[3] This approach offers high yields and proceeds under relatively mild conditions.

Reaction Mechanism

The reaction proceeds via a tandem nucleophilic substitution (SN2) mechanism. The primary amine, methylamine, acts as the nucleophile, attacking one of the benzylic carbons of α,α'-dibromo-o-xylene and displacing a bromide ion. This is followed by an intramolecular cyclization where the nitrogen atom attacks the second benzylic carbon, displacing the second bromide ion to form the five-membered isoindoline ring. A base is required to neutralize the hydrobromic acid generated during the reaction.

Caption: Mechanism of 1-Methyl-2,3-dihydro-1H-isoindole Synthesis.

Experimental Protocol: Synthesis of 1-Methyl-2,3-dihydro-1H-isoindole (Free Base)

This protocol is adapted from the general procedure for the synthesis of N-substituted 2,3-dihydro-1H-isoindoles.[3]

Materials and Reagents:

• α,α'-Dibromo-o-xylene

• Methylamine (40% solution in water or as a gas)

• Sodium hydroxide (NaOH)

• 1,4-Dioxane

• Ethyl acetate

• Hexane

• Silica gel (for column chromatography)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve α,α'-dibromo-o-xylene (1 equivalent) in 1,4-dioxane.

• To this solution, add an aqueous solution of methylamine (2-2.5 equivalents). Note: The use of a slight excess of methylamine helps to drive the reaction to completion.

• Add powdered sodium hydroxide (2.5 equivalents) to the reaction mixture.

• Stir the mixture vigorously at room temperature. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, remove the 1,4-dioxane under reduced pressure.

• To the residue, add water and extract the product with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude 1-methyl-2,3-dihydro-1H-isoindole by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.

Experimental Protocol: Formation of 1-Methyl-2,3-dihydro-1H-isoindole Hydrochloride

Materials and Reagents:

• 1-Methyl-2,3-dihydro-1H-isoindole (free base)

• Methanol or Diethyl ether

• Hydrochloric acid (concentrated or as a solution in a suitable solvent, e.g., 2M HCl in diethyl ether)

• Diethyl ether (for precipitation)

Procedure:

• Dissolve the purified 1-methyl-2,3-dihydro-1H-isoindole free base in a minimal amount of a suitable solvent such as methanol or diethyl ether.[2]

• Cool the solution in an ice bath.

• Slowly add a stoichiometric amount of hydrochloric acid with stirring.[2] If using concentrated HCl, it should be added dropwise. Alternatively, a solution of HCl in an organic solvent can be used.

• The hydrochloride salt will precipitate out of the solution. If precipitation is slow, the addition of a non-polar solvent like diethyl ether can facilitate the process.[2]

• Collect the solid product by filtration and wash it with cold diethyl ether.

• Dry the 1-methyl-2,3-dihydro-1H-isoindole hydrochloride under vacuum to remove any residual solvent.

Alternative Synthetic Routes

While the cyclocondensation of α,α'-dibromo-o-xylene is a primary method, other synthetic strategies can be employed to access the isoindoline core. These alternatives can be valuable if the starting materials for the primary route are unavailable or if different substitution patterns are desired.

Reduction of N-Methylphthalimide

This two-step approach involves the initial synthesis of N-methylphthalimide followed by its reduction to the corresponding isoindoline.

Step 1: Synthesis of N-Methylphthalimide

N-methylphthalimide can be prepared by the reaction of phthalic anhydride with methylamine.[4][5]

Step 2: Reduction of N-Methylphthalimide

The reduction of the imide functionality can be achieved using strong reducing agents such as lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation under high pressure.

Caption: Synthesis via Reduction of N-Methylphthalimide.

Reductive Amination of Phthalaldehyde

Reductive amination of phthalaldehyde with methylamine offers another route to 1-methyl-2,3-dihydro-1H-isoindole.[6][7][8][9] This reaction typically proceeds in the presence of a reducing agent such as sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN).

The reaction involves the initial formation of a di-imine intermediate from the reaction of phthalaldehyde with two equivalents of methylamine, which is then reduced to the target isoindoline.

Characterization of 1-Methyl-2,3-dihydro-1H-isoindole Hydrochloride

Thorough characterization of the synthesized compound is crucial to confirm its identity and purity. The following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum should show characteristic signals for the aromatic protons, the benzylic protons of the isoindoline ring, and the N-methyl protons.

  • ¹³C NMR: The carbon NMR spectrum will confirm the presence of the correct number of carbon atoms in their respective chemical environments.

• Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for C-H stretching of the aromatic and aliphatic groups, and C-N stretching.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. The fragmentation pattern can provide further structural information.

• Melting Point: A sharp melting point range is indicative of a pure compound.

Safety Considerations

• α,α'-Dibromo-o-xylene is a lachrymator and should be handled in a well-ventilated fume hood.[10]

• Methylamine is a flammable and corrosive gas or liquid. Handle with appropriate personal protective equipment.

• Strong reducing agents like lithium aluminum hydride are highly reactive and should be handled with extreme care under anhydrous conditions.

• Always consult the Safety Data Sheet (SDS) for all reagents before use.

Conclusion

The synthesis of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride can be reliably achieved through the cyclocondensation of α,α'-dibromo-o-xylene with methylamine, followed by salt formation. Alternative methods, such as the reduction of N-methylphthalimide and the reductive amination of phthalaldehyde, provide additional synthetic flexibility. Proper characterization using modern analytical techniques is essential to ensure the identity and purity of the final product. This guide provides the necessary information for researchers to successfully synthesize and utilize this important chemical intermediate in their drug discovery and development endeavors.

References

• Synthesis and Purification of 5,5-dimethyl-1-pyrroline-N-oxide for Biological Applic

• An efficient method for the synthesis of 2,3-dihydro-1H-isoindoles. ResearchGate. [Link]

• o-Xylene, α,α'-dibromo - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• 13C NMR Spectrum (1D, 200 MHz, D2O, predicted) (HMDB0000466). Human Metabolome Database. [Link]

• Elucidating the Mechanism for the Reaction of o-Phthalaldehyde with Primary Amines in the Presence of Thiols. PubMed. [Link]

• Synthesis of 4-Nitro-N-Methylphthalimide | PDF. Scribd. [Link]

• Synthesis of Secondary N -Methylamines via Reductive Amination of Aldehydes with N -Boc- N -Methylamine Using Me 2 SiHCl. ResearchGate. [Link]

• New process for synthesis on n-methylphthalimide. ResearchGate. [Link]

• Methyl 1H-indole-3-carboxylate. Magritek. [Link]

• Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr. The Royal Society of Chemistry. [Link]

• Reductive amination. Wikipedia. [Link]

• CN101357899A - The preparation method of N-methylphthalimide compound.

• 1H-Isoindole-1,3(2H)-dione, 2-methyl-. NIST WebBook. [Link]

• Chemical Properties of 1H-Indole, 2,3-dihydro- (CAS 496-15-1). Cheméo. [Link]

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An In-Depth Technical Guide to the Putative Mechanism of Action of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

Abstract: The isoindoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] This technical guide addresses 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, a specific derivative for which the mechanism of action is not yet fully elucidated. Drawing from extensive literature on structurally related compounds, this document posits several high-probability biological targets and outlines a comprehensive, field-proven research framework to systematically investigate its pharmacological activity. This guide is intended for researchers, scientists, and drug development professionals, providing not just experimental protocols but the strategic rationale behind them to facilitate a thorough investigation into the compound's therapeutic potential.

Introduction and Structural Rationale

1-methyl-2,3-dihydro-1H-isoindole hydrochloride belongs to the isoindoline class of bicyclic compounds, which feature a benzene ring fused to a five-membered nitrogen-containing ring.[2] While direct pharmacological data on this specific molecule is sparse, its structural components are present in a wide array of approved drugs and clinical candidates. The isoindoline framework is a key pharmacophore in molecules designed to treat conditions ranging from neurodegenerative diseases to inflammation and cancer.[3][4]

The presence of a reduced pyrrole ring fused to a benzene ring, along with a methyl group at the 1-position, suggests potential interactions with enzymatic active sites that accommodate such features. Based on a comprehensive analysis of structurally analogous compounds, this guide will focus on four primary, plausible mechanisms of action:

• Monoamine Oxidase B (MAO-B) Inhibition: Structurally similar N-propargylaminoindans are potent and selective MAO-B inhibitors.[5]

• Cholinesterase (AChE/BuChE) Inhibition: The isoindoline and related phthalimide scaffolds are known to interact with both the catalytic and peripheral anionic sites of acetylcholinesterase.[3]

• Cyclooxygenase (COX) Inhibition: Several isoindoline derivatives have demonstrated inhibitory activity against COX-1 and COX-2 enzymes.[6][7]

• Cereblon (CRBN) Binding: The core isoindoline structure is a component of immunomodulatory drugs (IMiDs) that function by binding to the Cereblon E3 ubiquitin ligase complex.[8]

This document will detail the scientific basis for each hypothesis and provide robust, self-validating experimental protocols to test them.

Hypothesis 1: Monoamine Oxidase B (MAO-B) Inhibition

Scientific Rationale

Monoamine oxidases (MAOs) are mitochondrial enzymes crucial for the metabolism of monoamine neurotransmitters.[9] MAO-B is primarily responsible for the degradation of dopamine, and its inhibition is a validated therapeutic strategy for Parkinson's disease, aimed at increasing dopaminergic neurotransmission.[10] The structure of 1-methyl-2,3-dihydro-1H-isoindole shares features with known MAO-B inhibitors like rasagiline, which contains a related aminoindan core. The active site of MAO-B is a two-site cavity (an entrance cavity and a substrate cavity) that is long and narrow, potentially accommodating the isoindoline scaffold.[10] Inhibition of MAO-B could lead to neuroprotective effects, making this a primary hypothesis to investigate.

Experimental Workflow: MAO-B Inhibition Assay

A fluorometric assay is a reliable and high-throughput method to determine MAO-B inhibitory activity. The principle involves the MAO-B-catalyzed deamination of a substrate (e.g., p-tyramine), which produces hydrogen peroxide (H₂O₂). The H₂O₂ is then detected using a probe that fluoresces upon oxidation by horseradish peroxidase (HRP).[11]

Caption: Workflow for MAO-B Fluorometric Inhibition Assay.

Detailed Protocol: MAO-B Fluorometric Inhibitor Screening

• Compound Preparation: Prepare a 10 mM stock solution of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in DMSO. Create a series of dilutions in assay buffer to achieve final assay concentrations ranging from 1 nM to 100 µM.

• Control Preparation:

  • Positive Control: Prepare serial dilutions of Selegiline (a known MAO-B inhibitor).

  • Vehicle Control: Use DMSO at the same final concentration as the test compound.

  • Enzyme Control (100% Activity): Assay buffer without any inhibitor.

• Reaction Setup (96-well black plate):

  • Add 50 µL of MAO-B Enzyme Solution (reconstituted enzyme diluted in assay buffer) to wells containing the test compound, positive control, and enzyme control.[12]

  • Incubate the plate for 10 minutes at 37°C to allow the inhibitor to interact with the enzyme.[12]

• Initiate Reaction:

  • Prepare a Working Reagent by mixing assay buffer, p-tyramine (substrate), a high-sensitivity probe, and HRP enzyme.[11]

  • Add 50 µL of the Working Reagent to all wells to start the reaction.

• Detection:

  • Incubate the plate for 20 minutes at room temperature, protected from light.

  • Measure the fluorescence intensity using a plate reader with excitation at ~535 nm and emission at ~587 nm.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [(Fluorescence_EnzymeControl - Fluorescence_Sample) / Fluorescence_EnzymeControl] * 100

  • Plot the % inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Data Presentation

Compound	Target	IC₅₀ (µM) [95% CI]
1-methyl-2,3-dihydro-1H-isoindole HCl	MAO-B	TBD
Selegiline (Positive Control)	MAO-B	TBD
1-methyl-2,3-dihydro-1H-isoindole HCl	MAO-A	TBD
Clorgyline (Positive Control)	MAO-A	TBD

(TBD: To Be Determined; CI: Confidence Interval). The assay should also be run against MAO-A to determine selectivity.

Hypothesis 2: Acetylcholinesterase (AChE) Inhibition

Scientific Rationale

Inhibition of acetylcholinesterase (AChE), the enzyme that degrades the neurotransmitter acetylcholine, is the primary therapeutic strategy for managing the symptoms of Alzheimer's disease.[3] The isoindoline-1,3-dione (phthalimide) scaffold, which is structurally related to our target compound, is known to interact with the peripheral anionic site (PAS) of AChE.[3] Donepezil, a leading Alzheimer's drug, is an indanone derivative, highlighting the relevance of this general bicyclic structure.[13] Given these precedents, it is plausible that 1-methyl-2,3-dihydro-1H-isoindole could act as an AChE inhibitor, potentially interacting with the catalytic active site (CAS), the PAS, or both.

Experimental Workflow: AChE Inhibition Assay (Ellman's Method)

The Ellman's method is a robust colorimetric assay for measuring AChE activity.[14] AChE hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion (5-thio-2-nitrobenzoate), which is measured spectrophotometrically at 412 nm.[15]

Caption: Workflow for AChE Colorimetric Inhibition Assay.

Detailed Protocol: AChE Inhibition Assay

• Reagent Preparation:

  • Prepare all reagents in a suitable buffer (e.g., 0.1 M phosphate buffer, pH 8.0).

  • Test Compound: Prepare serial dilutions of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

  • Positive Control: Use Donepezil or Tacrine.

  • DTNB Solution: Prepare a stock solution of DTNB.

  • ATCh Solution: Prepare a stock solution of acetylthiocholine iodide.

  • AChE Solution: Prepare a working solution of acetylcholinesterase from a reliable source (e.g., electric eel).

• Assay Procedure (in a 96-well clear plate):

  • To each well, add:

    • Buffer

    • DTNB solution

    • Test compound dilution or control

    • AChE solution

  • Mix and incubate the plate for 15 minutes at 25°C.

• Reaction Initiation and Measurement:

  • Add the ATCh solution to each well to start the reaction.

  • Immediately begin measuring the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader.

• Data Analysis:

  • Determine the rate of reaction (V) for each well by calculating the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition: % Inhibition = [(V_Control - V_Sample) / V_Control] * 100.

  • Plot the % inhibition against the logarithm of inhibitor concentration and determine the IC₅₀ value.

Data Presentation

Compound	Target	IC₅₀ (µM) [95% CI]
1-methyl-2,3-dihydro-1H-isoindole HCl	AChE	TBD
Donepezil (Positive Control)	AChE	TBD
1-methyl-2,3-dihydro-1H-isoindole HCl	BuChE	TBD
Tacrine (Positive Control)	BuChE	TBD

(The assay should also be performed using butyrylcholinesterase (BuChE) to assess selectivity.)

Hypothesis 3: Cyclooxygenase (COX) Inhibition

Scientific Rationale

Cyclooxygenase (COX) enzymes exist in two primary isoforms, COX-1 and COX-2, and are the targets of non-steroidal anti-inflammatory drugs (NSAIDs).[16] COX-1 is constitutively expressed and involved in homeostatic functions, while COX-2 is inducible and plays a major role in inflammation.[16] Selective inhibition of COX-2 is a desirable trait for anti-inflammatory drugs to reduce gastrointestinal side effects. Studies have shown that isoindoline-1,3-dione derivatives can act as COX inhibitors.[4][17] The smaller Val₅₂₃ residue in the COX-2 active site, compared to Ile₅₂₃ in COX-1, creates a hydrophobic side pocket that can be exploited for selective inhibition.[16] Investigating the effect of 1-methyl-2,3-dihydro-1H-isoindole on COX activity is therefore a logical step to explore its potential anti-inflammatory properties.

Experimental Workflow: COX Fluorescent Inhibitor Screening Assay

This assay measures the peroxidase activity of COX. The enzyme converts arachidonic acid to prostaglandin G₂ (PGG₂), and the peroxidase component then reduces PGG₂ to PGH₂. In the assay, the peroxidase activity is measured by the reaction of PGG₂ with 10-acetyl-3,7-dihydroxyphenoxazine (ADHP), which produces the highly fluorescent compound resorufin.[18]

Caption: Workflow for Cereblon Fluorescence Polarization Assay.

Detailed Protocol: Cereblon Binding Assay

• Reagent Preparation:

  • Use a commercial kit (e.g., from BPS Bioscience) or individually sourced reagents. [8] * Test Compound: Prepare serial dilutions of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

  • Positive Control: Use unlabeled Pomalidomide or Thalidomide.

  • CRBN: Use purified recombinant CRBN protein.

  • Fluorescent Probe: Use Cy5-labeled Thalidomide.

• Assay Procedure (384-well low-volume black plate):

  • Prepare a master mix containing assay buffer, CRBN protein, and the fluorescent probe.

  • Dispense the test compound or controls into the wells.

  • Add the master mix to all wells.

• Incubation and Measurement:

  • Incubate the plate for 60 minutes at room temperature, protected from light, to allow the binding reaction to reach equilibrium.

  • Measure the fluorescence polarization using a plate reader equipped with appropriate filters for the Cy5 fluorophore.

• Data Analysis:

  • The output is typically in millipolarization units (mP).

  • Plot the mP values against the logarithm of the test compound concentration.

  • Fit the data to determine the IC₅₀ value, which represents the concentration of the compound required to displace 50% of the fluorescent probe.

Data Presentation

Compound	Target	IC₅₀ (µM) [95% CI]
1-methyl-2,3-dihydro-1H-isoindole HCl	CRBN	TBD
Pomalidomide (Positive Control)	CRBN	TBD

Conclusion and Future Directions

The true mechanism of action of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride remains to be experimentally determined. This guide provides a scientifically-grounded, logical, and systematic framework for its elucidation. Based on robust evidence from structurally related compounds, inhibition of MAO-B and/or cholinesterases represent the most probable primary mechanisms. The protocols outlined herein are standard, validated methods that will allow for the rapid and accurate profiling of this compound against these high-priority targets.

Should significant activity be observed in any of these primary screens, subsequent secondary assays would be warranted. These could include kinetic studies to determine the mode of inhibition (e.g., competitive, non-competitive, reversible, or irreversible), cell-based assays to confirm activity in a more physiological context, and in vivo studies to assess efficacy and safety. The comprehensive characterization of this molecule's pharmacological profile will be critical in determining its potential as a lead compound for future drug development efforts.

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Introduction: The Isoindoline Scaffold - A Privileged Structure in Medicinal Chemistry

An In-Depth Technical Guide to the Biological Activity of Isoindoline Derivatives

The isoindoline nucleus, a bicyclic heterocyclic compound consisting of a benzene ring fused to a five-membered nitrogen-containing ring, represents a cornerstone in modern medicinal chemistry.[1][2] Its structural rigidity, coupled with the capacity for diverse functionalization, makes it a "privileged scaffold"—a molecular framework that can bind to multiple, unrelated biological targets, thereby exhibiting a wide spectrum of pharmacological activities.[2][3] From the notorious history and subsequent rebirth of thalidomide to the development of highly specific immunomodulators and targeted anticancer agents, isoindoline derivatives have proven to be a fertile ground for drug discovery.[4][5]

This guide, intended for researchers, medicinal chemists, and drug development professionals, provides an in-depth exploration of the multifaceted biological activities of isoindoline derivatives. We will move beyond a simple cataloging of effects to dissect the underlying mechanisms of action, present quantitative data, and provide detailed, field-proven experimental protocols for evaluating these activities. The narrative is structured to explain the causality behind experimental design, ensuring a blend of technical accuracy and practical insight.

Anticancer Activity: From Serendipity to Targeted Protein Degradation

The anticancer properties of isoindoline derivatives are perhaps their most significant and extensively studied attribute.[6] This field was revolutionized by the clinical re-emergence of thalidomide and the subsequent development of its more potent and specific analogs, lenalidomide and pomalidomide, collectively known as Immunomodulatory Imide Drugs (IMiDs).[7][8]

Mechanism of Action: Cereblon-Mediated Neosubstrate Degradation

The primary anticancer mechanism of IMiDs is a landmark example of targeted protein degradation. These molecules act as a "molecular glue" between the Cereblon (CRBN) protein, a substrate receptor for the Cullin 4-RING E3 ubiquitin ligase complex (CRL4), and specific "neosubstrate" proteins that are not normally targeted by this complex.[5][9]

In multiple myeloma, for instance, lenalidomide binds to CRBN, inducing a conformational change that allows for the recruitment of the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).[9] Once recruited, these proteins are polyubiquitinated by the CRL4CRBN complex and subsequently targeted for degradation by the proteasome. The degradation of these master transcription factors is lethal to myeloma cells.[9][10]

A typical workflow for evaluating antimicrobial agents.

Experimental Protocol: Broth Microdilution for MIC Determination

This is the gold-standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Principle: The MIC is the lowest concentration of an antimicrobial drug that prevents the visible growth of a microorganism after overnight incubation. This protocol uses a 96-well plate format for efficiency.

Methodology:

• Prepare Inoculum: Culture the microbial strain (e.g., S. aureus, E. coli, C. albicans) in an appropriate broth medium overnight. Dilute the culture to achieve a standardized final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the isoindoline derivative in the appropriate broth. Typically, 50 µL of broth is added to wells 2-12. 100 µL of the stock compound solution is added to well 1, and then 50 µL is serially transferred from well 1 to 11, with mixing at each step.

• Inoculation: Add 50 µL of the standardized microbial inoculum to each well. This brings the total volume to 100 µL and halves the compound concentrations to their final test values.

• Controls: Include a positive control for growth (broth + inoculum, no compound) and a negative control for sterility (broth only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours for bacteria, or at 30°C for 24-48 hours for fungi.

• Reading the MIC: The MIC is the lowest compound concentration in which there is no visible turbidity (growth). A growth indicator dye, such as resazurin, can be added to aid in visualization.

Neurological and CNS Activity

Isoindoline derivatives have also emerged as compounds of interest for treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. [11][12]Their ability to interact with key enzymes in neurotransmitter pathways is a primary focus of this research. [13]

Mechanism of Action: Cholinesterase Inhibition

In the context of Alzheimer's disease, a key therapeutic strategy is to boost the levels of the neurotransmitter acetylcholine in the brain. [13]This is achieved by inhibiting the enzymes that break it down: acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Several isoindoline-1,3-dione derivatives have been designed and synthesized as potent inhibitors of these enzymes. [13]

Quantitative Data: Cholinesterase Inhibition

Compound	Target Enzyme	IC₅₀ (µM)	Reference
Derivative I (phenyl at piperazine-4)	AChE	1.12	[13]
Derivative III (diphenylmethyl moiety)	BuChE	21.24	[13]

Experimental Protocol: Ellman's Method for AChE/BuChE Inhibition

This spectrophotometric method is a widely accepted standard for measuring cholinesterase activity and inhibition.

Principle: The assay measures the activity of AChE/BuChE. The enzyme hydrolyzes the substrate acetylthiocholine (or butyrylthiocholine) into thiocholine. Thiocholine reacts with Ellman's reagent (5,5'-dithio-bis-(2-nitrobenzoic acid), DTNB) to produce 2-nitrobenzoate-5-mercaptothiocholine and 5-thio-2-nitrobenzoate (TNB), which has a yellow color and can be quantified by measuring absorbance at 412 nm.

Methodology:

• Reagent Preparation: Prepare a phosphate buffer (pH 8.0), DTNB solution, substrate solution (acetylthiocholine iodide or butyrylthiocholine iodide), and the test isoindoline compounds.

• Assay Setup: In a 96-well plate, add 25 µL of the substrate, 125 µL of DTNB, 50 µL of buffer, and 25 µL of the test compound at various concentrations.

• Enzyme Addition & Measurement: Add 25 µL of the AChE or BuChE enzyme solution to each well to initiate the reaction. Immediately measure the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader.

• Data Analysis: Calculate the reaction rate for each well. Determine the percent inhibition relative to a control reaction without an inhibitor. Plot the percent inhibition versus the logarithm of the inhibitor concentration to calculate the IC₅₀ value.

Conclusion and Future Directions

The isoindoline scaffold is a testament to the power of heterocyclic chemistry in drug discovery. Its derivatives have demonstrated a remarkable breadth of biological activities, from targeted protein degradation in oncology to enzyme inhibition in neurodegenerative and inflammatory diseases. The continued exploration of this chemical space, guided by a deep understanding of structure-activity relationships and mechanistic biology, holds immense promise. Future research will likely focus on developing derivatives with enhanced specificity, improved pharmacokinetic profiles, and novel mechanisms of action, further solidifying the role of isoindoline as a truly privileged structure in the pharmacopeia.

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An In-Depth Technical Guide to 1-methyl-2,3-dihydro-1H-isoindole hydrochloride (CAS: 1461706-27-3)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, a heterocyclic compound with significant potential in medicinal chemistry and materials science. We will delve into its chemical identity, synthesis, and known biological relevance, offering insights for its application in research and development.

Chemical Identity and Physicochemical Properties

1-methyl-2,3-dihydro-1H-isoindole hydrochloride is an isoindoline derivative. The isoindoline scaffold is a prominent structural motif found in a variety of biologically active molecules and natural products.[1] The addition of a methyl group at the 1-position introduces a chiral center, leading to distinct stereoisomers that may exhibit different biological activities.

Property	Value	Source
CAS Number	1461706-27-3	[1][2]
Molecular Formula	C₉H₁₂ClN	[1][2]
Molecular Weight	169.65 g/mol	[1][2]
IUPAC Name	1-methyl-2,3-dihydro-1H-isoindole;hydrochloride	[1]
Appearance	Not specified in available literature
Solubility	Soluble in DMSO, PEG300, Tween 80, and corn oil for in vivo formulations.	[1]
Storage	Store in an inert atmosphere at room temperature.	[1][2]

Chemical Structure:

Caption: Chemical structure of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

Synthesis and Characterization

The synthesis of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride can be approached through established methods for the formation of the isoindoline core, followed by methylation and salt formation.

General Synthesis of the Isoindoline Core

A common and efficient method for synthesizing N-substituted 2,3-dihydro-1H-isoindoles involves the reaction of α,α′-dibromo-o-xylene with a primary amine in a basic medium. The choice of a suitable solvent, such as 1,4-dioxane, and a base like sodium hydroxide is crucial for the reaction's efficiency.

Caption: General workflow for the synthesis of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

Detailed Experimental Protocol (Adapted from General Procedures)

Step 1: Synthesis of 1-methyl-2,3-dihydro-1H-isoindole (Free Base)

• In a round-bottomed flask, dissolve α,α′-dibromo-o-xylene (1 equivalent) in 1,4-dioxane.

• Add a solution of methylamine (1 equivalent) to the flask.

• To the stirred mixture, add sodium hydroxide (2.2 equivalents) at room temperature.

• Continue stirring for 30 minutes, monitoring the reaction progress by thin-layer chromatography.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude residue by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate in hexane) to obtain the pure 1-methyl-2,3-dihydro-1H-isoindole.

Step 2: Formation of the Hydrochloride Salt

• Dissolve the purified free base in a suitable solvent such as methanol.[1]

• Add a solution of hydrochloric acid or bubble hydrogen chloride gas through the solution.[1]

• Induce precipitation of the hydrochloride salt by adding a non-solvent like diethyl ether.[1]

• Collect the precipitate by filtration and dry it under vacuum to yield 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.[1]

Spectroscopic Characterization

¹H NMR:

• Aromatic protons: Signals in the range of 7.0-7.5 ppm.

• CH₂ groups of the isoindoline ring: Signals typically between 4.0 and 5.0 ppm.

• CH-N proton: A multiplet in the region of 4.5-5.5 ppm.

• CH₃ group: A doublet in the upfield region, around 1.5-2.0 ppm.

• N-H proton (of the hydrochloride): A broad singlet, typically downfield.

¹³C NMR:

• Aromatic carbons: Peaks between 120 and 145 ppm.

• CH₂ carbons of the isoindoline ring: Signals in the range of 50-60 ppm.

• CH-N carbon: A signal around 60-70 ppm.

• CH₃ carbon: An upfield signal around 15-25 ppm.

Infrared (IR) Spectroscopy:

• N-H stretching (hydrochloride): A broad band in the region of 2400-3200 cm⁻¹.

• C-H stretching (aromatic and aliphatic): Peaks around 3000-3100 cm⁻¹ and 2850-2960 cm⁻¹, respectively.

• C=C stretching (aromatic): Absorptions around 1450-1600 cm⁻¹.

• C-N stretching: A band in the 1000-1250 cm⁻¹ region.

Mass Spectrometry: The mass spectrum of the free base (1-methyl-2,3-dihydro-1H-isoindole) would be expected to show a molecular ion peak (M⁺) at m/z 133. Fragmentation would likely involve the loss of the methyl group or cleavage of the five-membered ring.

Biological Activity and Potential Applications

The isoindoline core is a "privileged scaffold" in medicinal chemistry, meaning it is a structural framework that is capable of binding to multiple biological targets.[3] Derivatives of isoindoline have shown a wide range of pharmacological activities.

Enzyme Inhibition

Cyclooxygenase (COX) Inhibition: Several studies have demonstrated that isoindoline derivatives can act as inhibitors of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory and analgesic drugs.[5] COX enzymes catalyze the conversion of arachidonic acid to prostaglandins, which are mediators of inflammation and pain.[5] There are two main isoforms, COX-1 and COX-2.[5] While the specific inhibitory activity of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride against COX enzymes has not been reported, its structural similarity to known isoindoline-based COX inhibitors suggests it as a candidate for further investigation in this area.

Caption: Potential mechanism of action as a COX inhibitor.

Cholinesterase Inhibition: Derivatives of isoindoline-1,3-dione have been extensively studied as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes involved in the breakdown of the neurotransmitter acetylcholine.[6] Inhibition of these enzymes is a key therapeutic strategy for Alzheimer's disease.[6] The structural features of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride make it a potential starting point for the design of novel cholinesterase inhibitors.

Other Potential Applications

• Organic Synthesis: This compound serves as a valuable building block for the synthesis of more complex heterocyclic compounds with potential applications in drug discovery.[1]

• Materials Science: The isoindole framework is also being explored for its applications in materials science, although specific applications for this particular derivative are not well-documented.

Safety and Handling

1-methyl-2,3-dihydro-1H-isoindole hydrochloride may be harmful if swallowed and can cause skin and serious eye irritation.[1] It is recommended to handle this compound in a well-ventilated area, using appropriate personal protective equipment, including gloves and safety glasses.

Conclusion

1-methyl-2,3-dihydro-1H-isoindole hydrochloride is a versatile heterocyclic compound with a promising scaffold for the development of new therapeutic agents and materials. While detailed experimental data for this specific molecule is limited in publicly available literature, the known chemistry and biological activity of the isoindoline class of compounds provide a strong foundation for its further exploration. Future research should focus on the detailed synthesis, full spectroscopic characterization, and in-depth evaluation of its biological activities, particularly as an enzyme inhibitor.

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Neuroprotective Effects of Isoindole Compounds: A Technical Guide for Drug Development Professionals

Abstract

Neurodegenerative diseases represent a significant and growing global health challenge. The complex pathophysiology of these disorders, often characterized by oxidative stress, neuroinflammation, and protein aggregation, necessitates the exploration of novel therapeutic strategies. Isoindole-based compounds have emerged as a promising class of molecules with demonstrated neuroprotective properties. This technical guide provides an in-depth exploration of the neuroprotective effects of isoindole compounds, with a particular focus on their mechanisms of action, experimental validation, and structure-activity relationships. We will delve into the critical role of the Nrf2 signaling pathway in mediating the antioxidant and cytoprotective effects of these compounds. This guide is intended for researchers, scientists, and drug development professionals actively engaged in the pursuit of novel therapeutics for neurodegenerative diseases.

Introduction: The Therapeutic Potential of the Isoindole Scaffold

The isoindole core, a bicyclic aromatic heterocyclic compound, serves as a versatile scaffold in medicinal chemistry.[1] Its derivatives, including isoindoline-1,3-diones (phthalimides) and isoindolinones, have garnered significant attention for their diverse biological activities, including anti-inflammatory, and neuroprotective effects.[2][3][4] The inherent ability of the isoindole scaffold to be readily functionalized allows for the systematic exploration of structure-activity relationships (SAR), enabling the optimization of potency, selectivity, and pharmacokinetic properties.[3] This guide will focus on the neuroprotective applications of isoindole compounds, particularly their ability to counteract the cellular insults implicated in neurodegeneration.

Core Neuroprotective Mechanisms of Isoindole Compounds

The neuroprotective effects of isoindole compounds are multifaceted, primarily revolving around the mitigation of oxidative stress and neuroinflammation, two key pathological hallmarks of many neurodegenerative diseases.

Attenuation of Oxidative Stress

Oxidative stress, arising from an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense capacity, leads to damage of vital macromolecules, including lipids, proteins, and nucleic acids, ultimately culminating in neuronal cell death.[5] Isoindole derivatives have demonstrated significant efficacy in combating oxidative stress through various mechanisms.

A primary mechanism is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3] Nrf2 is a transcription factor that regulates the expression of a battery of antioxidant and cytoprotective genes.[6][7] Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation.[2] Upon exposure to oxidative or electrophilic stress, or induction by small molecules like certain isoindole derivatives, Nrf2 dissociates from Keap1 and translocates to the nucleus. In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes.[8]

This leads to the upregulation of several critical antioxidant and detoxifying enzymes, including:

• NAD(P)H:quinone oxidoreductase 1 (NQO1): A flavoenzyme that catalyzes the two-electron reduction of quinones, thereby preventing the generation of semiquinone radicals and ROS.[6][9]

• Heme oxygenase-1 (HO-1): An enzyme that catabolizes heme into biliverdin (which is subsequently converted to the potent antioxidant bilirubin), free iron, and carbon monoxide, all of which have cytoprotective effects.[6][9]

• Glutamate-cysteine ligase (GCL): The rate-limiting enzyme in the synthesis of glutathione (GSH), a major intracellular antioxidant.[9]

• Thioredoxin reductase 1 (TxnRD1): An enzyme that maintains the reduced state of thioredoxin, a key antioxidant protein.[9]

The activation of the Nrf2 pathway by isoindole compounds provides a robust and sustained antioxidant response, enhancing the intrinsic cellular defense mechanisms against oxidative damage.

Modulation of Neuroinflammation

Neuroinflammation, characterized by the activation of microglia and astrocytes and the subsequent release of pro-inflammatory cytokines and chemokines, is another critical contributor to neuronal damage in neurodegenerative diseases. Isoindole derivatives have been shown to exert anti-inflammatory effects, although the precise mechanisms are still under investigation.[4][10] It is hypothesized that the anti-inflammatory properties of these compounds may be linked to their ability to modulate signaling pathways such as the mitogen-activated protein kinase (MAPK) and nuclear factor-kappa B (NF-κB) pathways.[11][12] The MAPK family of proteins (including ERK, JNK, and p38) and the NF-κB transcription factor are key regulators of inflammatory responses.[10] By inhibiting the activation of these pro-inflammatory pathways, isoindole compounds can suppress the production of inflammatory mediators and reduce neuroinflammation.

In Vitro Evaluation of Neuroprotective Efficacy

The human neuroblastoma cell line, SH-SY5Y , is a widely used and well-characterized in vitro model for neuroprotective studies.[5][13] These cells can be differentiated into a more mature neuronal phenotype, making them suitable for investigating the effects of compounds on neuronal survival and function. A common experimental paradigm involves inducing oxidative stress in SH-SY5Y cells using agents like hydrogen peroxide (H₂O₂) and then assessing the protective effects of the test compounds.[3][5]

Key Experimental Protocols

• MTT Assay: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. In the presence of viable cells, the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced to a purple formazan product by mitochondrial reductases. The amount of formazan produced is proportional to the number of living cells.

• LDH Assay: The lactate dehydrogenase (LDH) assay is a cytotoxicity assay that measures the release of LDH from damaged cells into the culture medium. An increase in LDH activity in the medium indicates a loss of cell membrane integrity and cell death.[5]

The 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) assay is a widely used method for measuring intracellular ROS.[5] DCFH-DA is a cell-permeable, non-fluorescent probe. Once inside the cell, it is deacetylated by cellular esterases to DCFH, which is then oxidized by ROS to the highly fluorescent compound 2',7'-dichlorofluorescein (DCF). The fluorescence intensity is directly proportional to the level of intracellular ROS.

Detailed Protocol: Measurement of Intracellular ROS using DCFH-DA

• Cell Seeding: Seed SH-SY5Y cells in a 96-well black, clear-bottom plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the isoindole compounds for a predetermined time (e.g., 24 hours). Include a vehicle control (e.g., DMSO) and a positive control for oxidative stress (e.g., H₂O₂).

• DCFH-DA Staining: Remove the treatment medium and wash the cells once with warm phosphate-buffered saline (PBS). Add 100 µL of 10 µM DCFH-DA in serum-free medium to each well and incubate for 30 minutes at 37°C in the dark.

• Induction of Oxidative Stress: After incubation, remove the DCFH-DA solution and wash the cells once with PBS. Add 100 µL of H₂O₂ solution (e.g., 100 µM in serum-free medium) to the appropriate wells and incubate for 30-60 minutes at 37°C in the dark.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.

Protein Carbonyl Assay: Protein carbonylation is a common and irreversible form of protein oxidation that can be used as a biomarker of oxidative stress. The most common method for quantifying protein carbonyls involves their derivatization with 2,4-dinitrophenylhydrazine (DNPH) . The resulting dinitrophenylhydrazone adducts can be detected spectrophotometrically.[3]

Detailed Protocol: Protein Carbonyl Content Assay

• Cell Lysis and Protein Quantification: After treatment, lyse the SH-SY5Y cells and determine the total protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

• DNPH Derivatization: Incubate a known amount of protein from each sample with a solution of DNPH in a strong acid (e.g., 2 M HCl). A parallel sample is incubated with the acid alone to serve as a blank.

• Protein Precipitation: Precipitate the proteins using trichloroacetic acid (TCA).

• Washing: Wash the protein pellets repeatedly with ethanol:ethyl acetate (1:1) to remove any free DNPH.

• Solubilization and Measurement: Resuspend the protein pellets in a guanidine hydrochloride solution and measure the absorbance of the dinitrophenylhydrazone adducts at approximately 370 nm.

• Calculation: The carbonyl content is calculated based on the molar extinction coefficient of the dinitrophenylhydrazone adducts and normalized to the protein concentration.

Quantitative Polymerase Chain Reaction (qPCR): This technique is used to measure the relative expression levels of specific genes.[3] To assess the activation of the Nrf2 pathway, the mRNA levels of NFE2L2 (the gene encoding Nrf2) and its downstream target genes, such as NQO1, HMOX1, GCLC, and GSTK1, can be quantified.

Detailed Protocol: qPCR for Nrf2 and Target Gene Expression

• RNA Extraction and cDNA Synthesis: After treating the SH-SY5Y cells with the isoindole compounds, extract total RNA using a suitable kit. Then, reverse transcribe the RNA into complementary DNA (cDNA).

• qPCR Reaction: Set up the qPCR reaction using a master mix containing a fluorescent dye (e.g., SYBR Green), gene-specific primers for the target genes (NFE2L2, NQO1, GSTK1, etc.) and a reference gene (e.g., GAPDH or ACTB), and the synthesized cDNA.

• Data Analysis: Run the qPCR reaction in a real-time PCR instrument. The relative gene expression is calculated using the ΔΔCt method, where the expression of the target gene is normalized to the expression of the reference gene and compared to the vehicle-treated control group.

Quantitative Data on Neuroprotective Effects

The following table summarizes representative quantitative data on the neuroprotective effects of various isoindole-related derivatives from published studies.

Compound Class	Derivative	Cell Line	Stressor	Concentration	Effect	Reference
Isoindoline-dione	3a-3c	SH-SY5Y	H₂O₂	Not specified	Increased cell viability, reduced ROS, reduced protein carbonyls, increased Nrf2, NQO-1, and GSTK1 gene expression	[3]
Phthalimide	Phthalimide-hydroxypyridinone (11n)	PC12	H₂O₂	50 µM	Cytoprotective effect	[14]
Phthalimide	Piperazine phthalimide (II)	Not specified	Not specified	IC₅₀ = 13.5 nM	AChE inhibition	[15]
Phthalimide	N-benzylphthalimide (V)	Not specified	Not specified	IC₅₀ = 10.5 µM	MAO-B inhibition	[15]
Indole	Indole-phenolic hybrids (12-14, 20-22)	SH-SY5Y	H₂O₂ (500 µM)	30 µM	Significantly inhibited ROS production	[6]
Oxindole	Isomitraphylline	SH-SY5Y	H₂O₂	20 µM	Attenuated and protected against cytotoxicity	[16]

Signaling Pathways and Experimental Workflows

Nrf2 Signaling Pathway in Neuroprotection by Isoindole Compounds

The following diagram illustrates the proposed mechanism of Nrf2 activation by isoindole compounds, leading to a neuroprotective antioxidant response.

Caption: Nrf2 signaling pathway activated by isoindole compounds.

Experimental Workflow for In Vitro Neuroprotection Studies

The following diagram outlines a typical experimental workflow for evaluating the neuroprotective effects of isoindole compounds in a cell-based model of oxidative stress.

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A Senior Application Scientist's Guide to 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in Pharmaceutical Synthesis

The isoindoline scaffold is a privileged heterocyclic motif, forming the structural core of numerous biologically active molecules and approved pharmaceuticals.[1][2] This guide provides an in-depth technical overview of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, a key precursor for the synthesis of advanced pharmaceutical intermediates. We will explore its chemical properties, synthesis protocols, and its application in the development of novel therapeutic agents, grounded in established chemical principles and field-proven insights.

Core Compound Characteristics

1-methyl-2,3-dihydro-1H-isoindole hydrochloride is a stable, crystalline solid that serves as a versatile building block in medicinal chemistry.[1] Its hydrochloride salt form enhances stability and handling properties compared to the free base.

Table 1: Physicochemical Properties of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

Property	Value	Source
CAS Number	1461706-27-3	[1][3]
Molecular Formula	C9H12ClN	[1][3]
Molecular Weight	169.65 g/mol	[1]
Typical Purity	≥95%	[1][3]
Storage Conditions	Room Temperature, Inert Atmosphere	[1][3]

The foundational 2,3-dihydro-1H-isoindole (isoindoline) structure consists of a benzene ring fused to a five-membered pyrrolidine ring.[2][4] This framework is prevalent in a wide array of natural products and synthetic drugs, valued for its conformational rigidity and its ability to present substituents in a well-defined three-dimensional space, which is critical for specific receptor binding.[2]

Synthesis of the Precursor: A Validated Workflow

The synthesis of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride is typically achieved in a two-stage process: first, the formation of the N-substituted isoindoline free base, followed by its conversion to the hydrochloride salt.

Synthesis of N-Substituted Isoindolines

A robust and widely adopted method for synthesizing N-substituted 2,3-dihydro-1H-isoindoles involves the reaction of α,α'-dibromo-o-xylene with a primary amine.[5] The choice of a basic medium and an appropriate solvent is crucial for achieving high yields.[5] 1,4-dioxane is often selected as the solvent because it helps maintain the homogeneity of the reaction mixture.[5]

Diagram 1. General workflow for the synthesis of the free base.

Protocol: Salt Formation

The conversion of the free base to its hydrochloride salt is a standard procedure designed to improve the compound's stability and ease of handling. This step is critical for ensuring accurate weighing and dissolution in subsequent reactions.

Step-by-Step Protocol:

• Dissolution: Dissolve the purified 1-methyl-2,3-dihydro-1H-isoindole free base in a suitable organic solvent, such as methanol or diethyl ether.[1]

• Acidification: Introduce hydrochloric acid to the solution. This can be done by carefully adding a solution of HCl in an organic solvent or by bubbling anhydrous HCl gas through the mixture.[1] The choice of method depends on the scale and desired control over the reaction.

• Precipitation: The hydrochloride salt, being less soluble in the organic solvent, will precipitate out of the solution. The precipitation can be enhanced by adding a non-polar co-solvent like diethyl ether.[1]

• Isolation: Collect the precipitated solid by filtration.

• Drying: Dry the isolated solid under vacuum to remove any residual solvent, yielding the pure 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.[1]

Applications in Pharmaceutical Development

The isoindoline scaffold is a cornerstone in modern medicinal chemistry.[2] Derivatives have shown a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.[1][6][7]

Precursor for Analgesic and Anti-inflammatory Agents

1-methyl-2,3-dihydro-1H-isoindole hydrochloride is a valuable starting material for the synthesis of novel analgesics and anti-inflammatory drugs.[1] A key area of application is in the development of cyclooxygenase (COX) inhibitors.[1] The isoindoline core can be functionalized to create molecules that selectively bind to the active sites of COX-1 and COX-2 enzymes, which are critical targets for managing pain and inflammation.[1][8] Molecular docking studies have confirmed that isoindole derivatives can achieve promising binding affinities with these enzymes.[1]

The Broader Context: Isoindoline in Marketed Drugs

The significance of the isoindoline core is underscored by its presence in several clinically important drugs. While not all are synthesized from this specific precursor, they highlight the therapeutic potential of the scaffold:

• Thalidomide and its Analogs (Lenalidomide, Pomalidomide): These immunomodulatory drugs, which feature an isoindoline-1,3-dione structure, are used in the treatment of multiple myeloma.[2]

• Mazindol: An anorectic agent used for the short-term treatment of obesity, Mazindol contains a complex fused isoindoline ring system.[2]

These examples validate the isoindoline framework as a pharmacologically relevant structure, reinforcing the value of precursors like 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in drug discovery pipelines.

Key Synthetic Transformations

The secondary amine of the isoindoline ring is the primary site of reactivity, making N-alkylation a cornerstone transformation for creating diverse libraries of compounds.

Diagram 2. N-Alkylation of the isoindoline core.

Causality in Experimental Design:

• Choice of Base: Strong, non-nucleophilic bases like sodium hydride (NaH) are often used to fully deprotonate the secondary amine, generating a highly reactive anion for subsequent alkylation.[6] Weaker bases like potassium carbonate can also be effective, particularly with more reactive alkylating agents.

• Solvent Selection: Polar aprotic solvents such as tetrahydrofuran (THF) or dimethylformamide (DMF) are preferred because they effectively solvate the cation of the base without interfering with the nucleophilic amine.[6]

• Reaction Temperature: Reactions are often initiated at low temperatures (e.g., 0 °C) during the deprotonation step to control reactivity and then allowed to warm to room temperature to drive the alkylation to completion.[6]

Safety and Handling Protocols

As with any laboratory chemical, proper handling of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride is paramount. The compound presents several potential hazards that must be mitigated through appropriate safety protocols.

Table 2: Hazard Summary and Precautionary Measures

Hazard Statement	GHS Classification	Precautionary Measures
Causes skin irritation	H315	Wear protective gloves. Wash hands thoroughly after handling.[9][10]
Causes serious eye irritation	H319	Wear eye/face protection. If in eyes, rinse cautiously with water for several minutes.[9][10]
May cause respiratory irritation	H335	Use only outdoors or in a well-ventilated area. Avoid breathing dust.[9][10]
Harmful if swallowed	H302	Do not eat, drink, or smoke when using this product. If swallowed, call a POISON CENTER or doctor.[1][10]

Handling Recommendations:

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[11]

• Personal Protective Equipment (PPE): Standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves, is required.[11]

• Storage: Store the container tightly closed in a dry, well-ventilated place, under an inert atmosphere as recommended.[1][3][11]

Conclusion

1-methyl-2,3-dihydro-1H-isoindole hydrochloride is a strategically important precursor in modern drug development. Its stable form, well-defined reactivity, and access to the pharmacologically validated isoindoline scaffold make it an invaluable tool for researchers and scientists. A thorough understanding of its synthesis, reactivity, and handling requirements enables its effective and safe application in the creation of next-generation therapeutics, particularly in the fields of pain management and inflammatory diseases.

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An In-depth Technical Guide to the Anticancer Potential of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Foreword: Charting a Path for a Novel Anticancer Candidate

The quest for novel anticancer agents is a cornerstone of modern medicinal chemistry. Within this landscape, heterocyclic compounds have emerged as a particularly fruitful area of investigation. This guide focuses on 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, a member of the broader isoindole family. While direct, extensive research on the anticancer properties of this specific molecule is in its nascent stages, the well-documented pharmacological activities of the isoindole scaffold provide a strong impetus for its exploration as a potential therapeutic agent.[1] This document serves as a technical framework for researchers, outlining the scientific rationale, potential mechanisms of action, and detailed experimental protocols to rigorously evaluate the anticancer activity of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

The Compound in Focus: 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

• Chemical Identity:

  • IUPAC Name: 1-methyl-2,3-dihydro-1H-isoindole;hydrochloride[2]

  • CAS Number: 1461706-27-3[2]

  • Molecular Formula: C₉H₁₂ClN[2]

  • Molecular Weight: 169.65 g/mol [2]

The isoindoline scaffold, the core of this compound, is a recognized motif in a variety of biologically active molecules.[2] While its specific applications are not yet fully detailed in scientific literature, the established significance of the broader isoindole and phthalimide derivatives in medicinal chemistry underscores its research value.[2]

The Isoindole Scaffold: A Proven Pharmacophore in Oncology

The isoindole skeleton is a privileged structure in drug discovery, with numerous derivatives exhibiting a wide range of pharmacological activities, including notable anticancer effects.[1][3] Research has demonstrated that compounds containing the isoindole core can exert cytotoxic effects against a variety of cancer cell lines, including those of the lung, breast, and cervix.[4][5][6] These derivatives often function through mechanisms that are central to cancer therapy, such as the induction of programmed cell death (apoptosis) and the disruption of the cell division cycle.[3][7] The established anticancer profile of the isoindole class provides a strong, scientifically-grounded rationale for investigating the potential of novel derivatives like 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

Postulated Mechanism of Action: A Logic-Driven Hypothesis

Drawing from the established activities of related isoindole compounds, we can postulate a likely mechanism of action for 1-methyl-2,3-dihydro-1H-isoindole hydrochloride. A plausible hypothesis is that the compound induces cytotoxicity in cancer cells through the activation of the intrinsic apoptotic pathway and by causing cell cycle arrest.

Conceptual Signaling Pathway

The following diagram illustrates a potential mechanism by which 1-methyl-2,3-dihydro-1H-isoindole hydrochloride could induce apoptosis and cell cycle arrest in cancer cells.

Caption: Postulated mechanism of action for 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

This proposed pathway suggests that the compound may interact with key intracellular targets, leading to a cascade of events that culminate in cancer cell death. The validation of this hypothesis requires rigorous experimental evaluation.

A Framework for Experimental Validation

To systematically evaluate the anticancer activity of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, a multi-faceted approach using established in vitro assays is essential.

General Experimental Workflow

The following diagram outlines a logical workflow for the initial in vitro screening of a novel anticancer compound.

Caption: A standard workflow for in vitro anticancer drug screening.

Protocol 1: Cell Viability Assessment via MTT Assay

Scientific Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. This initial screen is crucial for determining the dose-dependent cytotoxic effects of the compound and for calculating the half-maximal inhibitory concentration (IC50).[8]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.[9]

• Compound Treatment: Prepare serial dilutions of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in the appropriate cell culture medium. Replace the existing medium with the medium containing the compound dilutions. Include untreated cells as a negative control and a known chemotherapeutic agent (e.g., doxorubicin) as a positive control.

• Incubation: Incubate the plate for a predetermined period, typically 24, 48, or 72 hours, to assess time-dependent effects.

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the MTT to purple formazan crystals.[9]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Read the absorbance of each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot a dose-response curve and determine the IC50 value.

Protocol 2: Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

Scientific Rationale: To determine if the observed cytotoxicity is due to apoptosis, an Annexin V/PI assay is employed. In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is fluorescently labeled (e.g., with FITC) to detect these early apoptotic cells. Propidium iodide is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[10]

Step-by-Step Methodology:

• Cell Treatment: Culture cancer cells in 6-well plates and treat with 1-methyl-2,3-dihydro-1H-isoindole hydrochloride at its predetermined IC50 concentration for 24 or 48 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.[11]

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.[11]

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.[11]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The different cell populations (viable, early apoptotic, late apoptotic, and necrotic) can be distinguished based on their fluorescence signals.

Protocol 3: Cell Cycle Analysis using Propidium Iodide Staining

Scientific Rationale: Many anticancer drugs exert their effects by disrupting the cell cycle. Flow cytometry with propidium iodide staining is a standard method to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). PI is a fluorescent dye that binds to DNA in a stoichiometric manner, meaning the amount of fluorescence is directly proportional to the amount of DNA in the cell. This allows for the differentiation of cells based on their DNA content.

Step-by-Step Methodology:

• Cell Culture and Treatment: Seed cells and treat them with the compound at its IC50 concentration for a specified duration (e.g., 24 or 48 hours).

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol to permeabilize the cell membrane.[12]

• Staining: Wash the fixed cells and resuspend them in a staining solution containing propidium iodide and RNase. RNase is included to prevent the staining of double-stranded RNA.[13]

• Incubation: Incubate the cells in the staining solution at room temperature in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Interpretation: The resulting histogram will show peaks corresponding to the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase suggests that the compound induces cell cycle arrest at that point.

Comparative Cytotoxicity Data of Isoindole Derivatives

To provide a benchmark for researchers, the following table summarizes the reported IC50 values of various isoindole derivatives against different cancer cell lines. This data, gathered from existing literature, can help in contextualizing the potency of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride once it is experimentally determined.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Isoindole derivative 7 (containing azide and silyl ether)	A549 (Lung Carcinoma)	19.41 ± 0.01	[6]
N-benzylisoindole-1,3-dione 3	A549-Luc (Lung Adenocarcinoma)	114.25 (at 48h)	[4]
N-benzylisoindole-1,3-dione 4	A549-Luc (Lung Adenocarcinoma)	116.26 (at 48h)	[4]

Note: The specific structures of compounds 3, 4, and 7 can be found in the cited references.

Conclusion and Future Perspectives

While the direct anticancer activity of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride remains to be fully elucidated, its structural relationship to the pharmacologically active isoindole class marks it as a compound of significant interest for oncological research. The experimental framework provided in this guide offers a robust and scientifically sound approach to systematically evaluate its potential as a novel anticancer agent.

Future research should focus on the in-depth elucidation of its mechanism of action, potentially through molecular docking studies to identify specific protein targets.[14] Furthermore, promising in vitro results should be followed by in vivo studies using xenograft models to assess the compound's efficacy and safety in a more complex biological system.[4] The exploration of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride and its analogues could pave the way for the development of a new class of effective and less toxic anticancer therapies.[1]

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• Köse, M., et al. (2023). Evaluation of In Vivo Biological Activity Profiles of Isoindole-1,3-dione Derivatives: Cytotoxicity, Toxicology, and Histopathology Studies. ACS Omega. Available at: [Link]

• Köse, M., et al. (2017). Synthesis and anticancer activity evaluation of new isoindole analogues. GCRIS. Available at: [Link]

• Request PDF. (2015). Isoindole Derivatives: Propitious Anticancer Structural Motifs. ResearchGate. Available at: [Link]

• Al-Ostath, A., et al. (2023). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. MDPI. Available at: [Link]

• Kılıç Süeloğlu, A., et al. (2021). Evaluation of Cytotoxic Potentials of Some Isoindole-1, 3-Dione Derivatives on HeLa, C6 and A549 Cancer Cell Lines. PubMed. Available at: [Link]

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• Taylor & Francis Online. (2022). Investigation of cytotoxic properties of some isoindole-related compounds bearing silyl and azide groups with in vitro and in silico studies. Taylor & Francis Online. Available at: [Link]

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The Isoindoline Scaffold: A Privileged Structure in the Multi-Target Quest for Neurological Disorder Therapeutics

Abstract

The staggering complexity of neurological disorders, such as Alzheimer's and Parkinson's disease, necessitates a departure from the "one-target, one-drug" paradigm towards multi-target-directed ligands (MTDLs). The isoindoline core, particularly its oxidized forms like isoindoline-1,3-dione (phthalimide), has emerged as a quintessential "privileged scaffold" in this pursuit. Its versatile chemistry and ability to interact with multiple biologically relevant targets make it a cornerstone for developing novel therapeutics. This guide provides an in-depth analysis of the role of isoindoline derivatives in neurological disorder research, detailing their mechanisms of action, the rationale behind their design, and the experimental workflows used to validate their efficacy. We will explore their function as cholinesterase and monoamine oxidase inhibitors, neuroprotective agents via NRF2 pathway activation, and anti-neuroinflammatory modulators, offering a comprehensive resource for researchers in neuropharmacology and medicinal chemistry.

The Imperative for Multi-Target Ligands in Neurodegeneration

Neurological disorders are characterized by a complex and interconnected web of pathological events, including protein misfolding, oxidative stress, neuroinflammation, and neurotransmitter imbalances.[1][2] A therapeutic agent that addresses only a single facet of the disease often fails to halt its progression.[2] This clinical reality has fueled the development of MTDLs, single chemical entities designed to engage multiple targets simultaneously. The isoindoline scaffold is exceptionally well-suited for this strategy due to its rigid structure, which serves as a robust anchor for various pharmacophoric decorations, enabling the tuning of activity across diverse biological targets.

Core Mechanisms of Action of Isoindoline Derivatives

Cholinesterase Inhibition: A Cornerstone in Alzheimer's Therapy

The cholinergic hypothesis posits that cognitive decline in Alzheimer's disease (AD) is linked to a deficiency in the neurotransmitter acetylcholine (ACh).[1] Inhibiting the enzymes that degrade ACh—acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE)—is a primary therapeutic strategy.[1][2][3]

Causality of Design: AChE possesses two key binding sites: the Catalytic Active Site (CAS), where ACh is hydrolyzed, and a Peripheral Anionic Site (PAS) at the gorge entrance.[2] The PAS is also implicated in the aggregation of amyloid-β (Aβ) peptides, a hallmark of AD.[2] The isoindoline-1,3-dione moiety has been identified as a remarkable pharmacophore for interacting with the PAS.[2][4] This insight led to the rational design of dual-binding inhibitors, where the isoindoline "head" docks at the PAS, and a linker connects it to a separate moiety, such as an N-benzylamine or N-benzylpiperidine group, that targets the CAS.[1][4] This dual-inhibition strategy not only enhances cholinergic transmission but also potentially mitigates Aβ aggregation.[4]

Caption: Dual-binding inhibition of AChE by an isoindoline hybrid.

Many synthesized derivatives show potent inhibitory activity, with IC50 values in the nanomolar to low-micromolar range against both AChE and BuChE.[1]

Compound Class	Target	Best IC50 Value	Reference
Isoindoline-1,3-dione-N-benzyl pyridinium hybrids	AChE	2.1 µM	[2]
Donepezil-based N-benzylamine hybrids	hAChE	0.361 µM	[4]
N-benzylpiperidinylamine derivatives	AChE	87 nM	[1]
N-benzylpiperidinylamine derivatives	BuChE	7.76 µM	[1]

Monoamine Oxidase B (MAO-B) Inhibition in Parkinson's Disease

Parkinson's disease (PD) is characterized by the progressive loss of dopaminergic neurons.[5] Monoamine oxidase B (MAO-B) is a key enzyme responsible for the degradation of dopamine in the brain.[3] Inhibiting MAO-B increases dopamine levels, providing symptomatic relief. Isoindoline-1,3-dione has been identified as a promising scaffold for developing potent and selective MAO-B inhibitors.[6]

Researchers have successfully designed 1,3-dioxo-N-phenylisoindoline-5-carboxamide derivatives that exhibit high potency and selectivity for human MAO-B (hMAO-B).[6] The most potent compound from one study, compound 16 , displayed an IC50 value of 0.011 µM for hMAO-B with a selectivity index greater than 3636 over hMAO-A.[6] Kinetic studies confirmed this compound acts as a mixed-type, reversible inhibitor, which is a desirable trait to avoid the side effects associated with irreversible MAOIs.[6]

Neuroprotection via NRF2-Mediated Antioxidant Response

Oxidative stress is a common pathological feature across many neurodegenerative diseases, including AD, PD, and Huntington's.[7][8] The transcription factor NRF2 (Nuclear factor erythroid 2-related factor 2) is a master regulator of the cellular antioxidant response.[7][8] Activating the NRF2 pathway upregulates the expression of phase II antioxidative enzymes, protecting neurons from oxidative damage.

Several studies have shown that isoindoline-dione derivatives can confer neuroprotection by activating this pathway.[7][8] In cellular models using the human neuroblastoma SH-SY5Y cell line, these compounds protected against hydrogen peroxide (H2O2)-induced oxidative stress.[7][8] The mechanism involves increasing the expression of NRF2 and its downstream target genes, such as NQO-1 and GSTK1, while simultaneously reducing intracellular reactive oxygen species (ROS) and protein carbonylation.[7][8]

Caption: Neuroprotective mechanism of isoindoline via NRF2 pathway.

Attenuation of Neuroinflammation

Neuroinflammation, primarily mediated by activated microglia, is a critical component of neurodegeneration.[9][10] Activated microglia release pro-inflammatory mediators like nitric oxide (NO) and tumor necrosis factor-alpha (TNF-α), which contribute to neuronal damage. Isoindoline derivatives have demonstrated significant anti-neuroinflammatory properties.[1][6]

Certain isoindoline compounds have been shown to significantly reduce the production of NO and TNF-α in lipopolysaccharide (LPS)-stimulated microglial cells.[6] The underlying mechanism often involves the modulation of key inflammatory signaling pathways, such as the MAPK/NF-κB pathway, which are central to the inflammatory response.[9][10]

Experimental Protocols and Validation

A trustworthy investigation of novel compounds follows a hierarchical workflow, from computational prediction to cellular and enzymatic assays. Each step is designed to be a self-validating system with appropriate controls.

Synthesis of Isoindoline-1,3-dione Derivatives (General Protocol)

This protocol is representative for the synthesis of derivatives by reacting phthalic anhydrides with primary amines.

Rationale: This is a classic, high-yielding condensation reaction. The choice of solvent (e.g., acetic acid, ethanol) depends on the solubility of the reactants. The reaction is often run at reflux to ensure it goes to completion. Purification by recrystallization is chosen for its ability to yield high-purity crystalline products.

Methodology:

• Reaction Setup: In a round-bottom flask, dissolve phthalic anhydride (1.0 eq) and a selected primary amine (e.g., 4-(2-aminoethyl)-1-benzyl piperidine, 1.0 eq) in glacial acetic acid.[7][8]

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup: After cooling to room temperature, pour the reaction mixture into ice-cold water.

• Purification: Collect the resulting precipitate by vacuum filtration. Wash the solid with cold water and then recrystallize from a suitable solvent (e.g., ethanol) to yield the pure isoindoline-1,3-dione derivative.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.[1][2][8]

In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

This is the gold-standard method for measuring AChE/BuChE activity.

Rationale for Controls: A blank containing all components except the enzyme is used to correct for the non-enzymatic hydrolysis of the substrate. A control reaction with enzyme but no inhibitor is used to establish 100% enzyme activity. A known inhibitor (e.g., Donepezil) is used as a positive control to validate the assay's sensitivity and performance.

Methodology:

• Reagent Preparation: Prepare solutions of AChE or BuChE, the test compound (at various concentrations), 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB), and the substrate (acetylthiocholine iodide or butyrylthiocholine iodide) in a suitable buffer (e.g., phosphate buffer, pH 8.0).

• Assay Plate Setup: In a 96-well microplate, add the buffer, DTNB solution, and the test compound solution.

• Enzyme Addition: Add the enzyme solution to each well (except the blank) and incubate for 15 minutes at a controlled temperature (e.g., 37°C).

• Initiate Reaction: Add the substrate solution to all wells to start the reaction.

• Measurement: Immediately measure the change in absorbance at 412 nm over time using a microplate reader. The rate of color change is proportional to enzyme activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the enzyme control. Determine the IC50 value by plotting percent inhibition versus log concentration.

Cell-Based Neuroprotection Assay

This assay evaluates a compound's ability to protect neuronal cells from oxidative stress.

Rationale for Controls: An "untreated" group (cells only) establishes baseline viability. A "stressor only" group (cells + H2O2) establishes the maximum level of damage against which protection is measured.[8] A known neuroprotective agent can be used as a positive control.

Methodology:

• Cell Culture: Plate SH-SY5Y human neuroblastoma cells in a 96-well plate and culture until they reach approximately 80% confluency.

• Compound Treatment: Treat the cells with various concentrations of the isoindoline derivative for a predetermined time (e.g., 24 hours).

• Induce Oxidative Stress: Expose the cells to a toxic concentration of hydrogen peroxide (H2O2), except for the untreated control wells.[8]

• Assess Viability: After incubation (e.g., 24 hours), measure cell viability using a standard method like the MTT assay.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. Increased viability in the compound-treated groups compared to the H2O2-only group indicates a neuroprotective effect.[7][8]

Blood-Brain Barrier Permeability

A critical factor for any CNS drug is its ability to cross the blood-brain barrier (BBB). The Parallel Artificial Membrane Permeability Assay (PAMPA-BBB) is a high-throughput in vitro method used to predict BBB penetration.[4] Studies have shown that select isoindoline derivatives possess the physicochemical properties necessary to cross the BBB and engage their targets in the central nervous system.[4][11]

Conclusion and Future Outlook

The isoindoline scaffold has proven to be an exceptionally fruitful starting point for the design of multi-target ligands for neurological disorders. Research has robustly demonstrated the potential of its derivatives to act as cholinesterase inhibitors, MAO-B inhibitors, and potent neuroprotective agents through the activation of antioxidant pathways and suppression of neuroinflammation. The true strength of this scaffold lies in the ability to combine these functionalities into a single molecule, creating a multi-pronged attack on the complex pathologies of diseases like Alzheimer's and Parkinson's.

Future research will likely focus on optimizing the pharmacokinetic and pharmacodynamic properties of these compounds, advancing the most promising leads into more complex in vivo models of neurodegeneration, and ultimately, into clinical trials. The continued exploration of the isoindoline chemical space holds significant promise for delivering the next generation of disease-modifying therapies for these devastating conditions.

References

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• Isoindoline-1,3-dione Derivatives as Prototypes for Anticonvulsant Drug Discovery. Bentham Science. [Link]

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• Therapeutic Role of Heterocyclic Compounds in Neurodegenerative Diseases: Insights from Alzheimer's and Parkinson's Diseases. MDPI. [Link]

• The chemistry of isoindole natural products. PubMed Central. [Link]

• Ultrasound-Assisted Synthesis of Piperidinyl-Quinoline Acylhydrazones as New Anti-Alzheimer’s Agents: Assessment of Cholinesterase Inhibitory Profile, Molecular Docking Analysis, and Drug-like Properties. MDPI. [Link]

• Delving into the Inception of BODIPY Dyes: Paradigms of In Vivo Bioimaging, Chemosensing, and Photodynamic/Photothermal Therapy. MDPI. [Link]

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• Design, synthesis, and evaluation of 1, 3-dioxo-N-phenylisoindoline-5-carboxamide derivatives as potent reversible inhibitors of human monoamine oxidase B with neuroprotective properties. National Institutes of Health. [Link]

• Isoindole Linkages Provide a Pathway for DOPAL-Mediated Cross-Linking of α-Synuclein. ACS Publications. [Link]

• ISO reduces neuroinflammation via MAPK/NF-κB signaling modulation and alleviates oxidative stress and mitochondrial damage, contributing to neuroprotection. ResearchGate. [Link]

• Anti-Inflammatory and Anti-Migratory Activities of Isoquinoline-1-Carboxamide Derivatives in LPS-Treated BV2 Microglial Cells via Inhibition of MAPKs/NF-κB Pathway. PubMed. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the N-Methylation of 2,3-dihydro-1H-isoindole

Authored by: A Senior Application Scientist

Introduction: The 2-methyl-2,3-dihydro-1H-isoindole, also known as N-methylisoindoline, represents a core structural motif in a variety of biologically active compounds and pharmaceutical agents. The introduction of a methyl group to the nitrogen atom of the isoindoline scaffold can significantly modulate a molecule's physicochemical properties, such as its lipophilicity, metabolic stability, and target-binding affinity. This makes the development of robust and scalable N-methylation protocols a critical aspect of medicinal chemistry and drug development. This guide provides a comprehensive overview of a reliable and efficient two-step process for the synthesis of 2-methyl-2,3-dihydro-1H-isoindole, beginning with the preparation of the isoindoline precursor followed by its N-methylation via the classic Eschweiler-Clarke reaction.

Part 1: Synthesis of the Precursor: 2,3-dihydro-1H-isoindole

A common and effective method for the synthesis of the starting material, 2,3-dihydro-1H-isoindole, involves the reaction of α,α'-dibromo-o-xylene with ammonia. This method provides good yields and a straightforward workup procedure.

Protocol: Synthesis of 2,3-dihydro-1H-isoindole

Materials and Reagents:

• α,α'-Dibromo-o-xylene

• Aqueous ammonia (28-30%)

• Diethyl ether

• Sodium hydroxide (NaOH)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, combine α,α'-dibromo-o-xylene (1 equivalent) with an excess of aqueous ammonia (e.g., 10-15 equivalents).

• Reaction Conditions: Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up: After cooling the reaction mixture to room temperature, add diethyl ether to extract the product.

• Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude 2,3-dihydro-1H-isoindole.

• Purification: The crude product can be purified by vacuum distillation to yield pure 2,3-dihydro-1H-isoindole as a colorless oil.

Part 2: N-Methylation via Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a well-established and highly effective method for the methylation of primary and secondary amines.[1][2] It utilizes formic acid and formaldehyde to introduce a methyl group onto the nitrogen atom, with the significant advantage of preventing over-alkylation to form quaternary ammonium salts.[2] This reductive amination process is driven by the formation of an iminium ion intermediate, which is subsequently reduced by formic acid, releasing carbon dioxide gas.[1]

Experimental Workflow

Caption: Overall synthetic workflow for 2-methyl-2,3-dihydro-1H-isoindole.

Protocol: N-methylation of 2,3-dihydro-1H-isoindole

This protocol is adapted from a detailed procedure described in the doctoral thesis of A. J. Peel (2016).[3]

Materials and Reagents:

• 2,3-dihydro-1H-isoindole

• Formic acid (98%)

• Formaldehyde (37% aqueous solution)

• Sodium hydroxide (NaOH) pellets or solution

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with magnetic stirrer and reflux condenser

• Ice bath

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure:

• Reaction Setup: To a solution of 2,3-dihydro-1H-isoindole (1.0 eq) in formic acid (4.0 eq), add formaldehyde (37% aq. solution, 2.0 eq) dropwise at room temperature.

• Reaction Conditions: Heat the reaction mixture to 100 °C and maintain it at this temperature for 2 hours. The evolution of carbon dioxide should be observed.

• Cooling and Basification: Cool the reaction mixture in an ice bath and carefully basify to pH > 12 by the slow addition of solid sodium hydroxide pellets or a concentrated aqueous NaOH solution. This step is highly exothermic and should be performed with caution.

• Extraction: Extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

• Washing: Combine the organic extracts and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by vacuum distillation to afford 2-methyl-2,3-dihydro-1H-isoindole as a colorless oil.

Scientific Rationale and In-Depth Discussion

The Eschweiler-Clarke reaction proceeds through a well-defined mechanism. Initially, the secondary amine (2,3-dihydro-1H-isoindole) reacts with formaldehyde to form a hemiaminal intermediate. This intermediate then dehydrates to form an iminium ion. The formic acid serves as a hydride donor, reducing the iminium ion to the tertiary amine (2-methyl-2,3-dihydro-1H-isoindole) and decomposing to carbon dioxide.[1]

The use of an excess of formic acid not only acts as the reducing agent but also as a solvent and catalyst for the dehydration of the hemiaminal. Heating the reaction to 100 °C ensures a sufficient reaction rate and facilitates the expulsion of the gaseous CO₂ byproduct, which drives the reaction to completion.

A critical step in the work-up is the careful basification with a strong base like NaOH. This deprotonates the ammonium salt of the product formed in the acidic medium, allowing for its extraction into an organic solvent. The exothermicity of this neutralization requires careful temperature control with an ice bath.

Data Summary

Parameter	Details
Starting Material	2,3-dihydro-1H-isoindole
Reagents	Formic acid, Formaldehyde (37% aq.)
Stoichiometry (Amine:Formic Acid:Formaldehyde)	1 : 4 : 2
Temperature	100 °C
Reaction Time	2 hours
Work-up	Basification with NaOH, Extraction with DCM
Purification	Vacuum Distillation
Expected Yield	~87%[3]
Product Appearance	Colorless oil

Characterization of 2-Methyl-2,3-dihydro-1H-isoindole

The successful synthesis of the target compound should be confirmed by a suite of analytical techniques. The following data is based on the characterization reported by Peel, A. J. (2016).[3]

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 7.27 – 7.18 (m, 4H, Ar-H), 3.97 (s, 4H, N-CH₂-Ar), 2.52 (s, 3H, N-CH₃).

  • Interpretation: The multiplet between 7.18 and 7.27 ppm corresponds to the four aromatic protons. The singlet at 3.97 ppm with an integration of four protons is characteristic of the two equivalent methylene groups of the isoindoline core. The singlet at 2.52 ppm integrating to three protons confirms the presence of the N-methyl group.

• ¹³C NMR (101 MHz, CDCl₃) δ (ppm): 138.2 (Ar-C), 126.7 (Ar-CH), 122.2 (Ar-CH), 59.9 (N-CH₂-Ar), 44.1 (N-CH₃).

  • Interpretation: The signals at 138.2, 126.7, and 122.2 ppm correspond to the aromatic carbons. The peak at 59.9 ppm is assigned to the benzylic carbons adjacent to the nitrogen, and the signal at 44.1 ppm is characteristic of the N-methyl carbon.

• Infrared (IR) Spectroscopy (thin film, ν_max, cm⁻¹): 2942, 2772, 1455, 1350, 1141, 1030, 740.

  • Interpretation: The C-H stretching vibrations of the alkyl and aromatic groups are observed. The absence of an N-H stretching band (typically around 3300-3500 cm⁻¹) indicates the successful conversion of the secondary amine to a tertiary amine.

• Mass Spectrometry (MS): HRMS (ESI+) calculated for C₉H₁₂N⁺ ([M+H]⁺) 134.0964, found 134.0965.

  • Interpretation: The high-resolution mass spectrum shows a molecular ion peak that corresponds to the protonated form of the target molecule, confirming its molecular formula.

References

• Peel, A. J. (2016). Synthesis and Application of Isoindoline Nitroxides in Organic and Materials Chemistry (Doctoral dissertation, UCL (University College London)). [Link]

• Zhou, X., Ni, X., Wu, X., & Yin, L. (2023). Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules, 28(17), 6299. [Link]

• Wikipedia contributors. (2023). Eschweiler–Clarke reaction. Wikipedia, The Free Encyclopedia. [Link]

Sources

• 1. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 3. name-reaction.com [name-reaction.com]

Topic: Comprehensive Analytical Protocols for 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

An Application Note from the Office of the Senior Application Scientist

**Abstract

This guide provides a detailed framework of analytical methodologies for the characterization, quantification, and purity assessment of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride (CAS: 1461706-27-3). The isoindoline scaffold is a significant structural motif in medicinal chemistry, making robust analytical control essential for its derivatives in research and development.[1] This document outlines protocols for High-Performance Liquid Chromatography (HPLC), Thin-Layer Chromatography (TLC), Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy. The methodologies are designed for researchers, quality control analysts, and drug development professionals, emphasizing the scientific rationale behind procedural choices to ensure data integrity and reproducibility.

Introduction and Physicochemical Profile

1-methyl-2,3-dihydro-1H-isoindole hydrochloride is a derivative of isoindoline, a heterocyclic amine. Its role as a synthetic intermediate or a potential pharmacophore necessitates precise analytical methods to define its identity, purity, and stability. The hydrochloride salt form is often utilized to improve solubility and stability.

A thorough understanding of the analyte's properties is the foundation of method development.

Property	Value	Source
CAS Number	1461706-27-3	[2][3]
Molecular Formula	C₉H₁₂ClN	[1][2][3]
Molecular Weight	169.65 g/mol	[1][3]
Structure	(Illustrative)	N/A
Form	Typically a solid at room temperature.	[1]
Storage	Store at room temperature under an inert atmosphere.	[1][2]
Purity (Typical)	≥95%	[1][2]

Analytical Workflow Overview

A systematic approach is critical for the complete analysis of a new batch or sample of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride. The following workflow ensures that identity, purity, and quantity are confirmed with orthogonal techniques.

Figure 1: A comprehensive workflow for the analysis of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

Chromatographic Methods for Purity and Assay

Chromatographic techniques are indispensable for separating the main compound from impurities, degradants, or reaction byproducts.

High-Performance Liquid Chromatography (HPLC)

Principle: Reversed-phase HPLC (RP-HPLC) is the method of choice for polar to moderately non-polar compounds. The stationary phase is non-polar (e.g., C18), and the mobile phase is polar. As an amine hydrochloride, the analyte's retention is highly dependent on the mobile phase pH. A buffer is used to maintain a constant pH, ensuring consistent ionization of the molecule and reproducible retention times. UV detection is suitable due to the presence of the aromatic isoindole ring system.

Proposed HPLC Method Parameters:

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard for reversed-phase; offers good resolution for small molecules.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent, improving peak shape for amines, and maintains a low pH (~2) to ensure the amine is protonated and consistently charged.
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency.
Gradient	5% to 95% B over 15 minutes	A gradient elution is recommended to separate compounds with a range of polarities and to elute any potential non-polar impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Injection Volume	10 µL	A small volume minimizes band broadening.
Column Temp.	30 °C	Controlled temperature ensures retention time stability.
Detection	UV at 265 nm	The benzene ring of the isoindole structure is expected to have a strong absorbance around this wavelength. A full UV scan should be performed on a reference standard to confirm the optimal wavelength.
Sample Prep.	Dissolve 1 mg/mL in 50:50 Water:Acetonitrile	A standard diluent that is compatible with the mobile phase.

Experimental Protocol:

• System Preparation: Equilibrate the HPLC system with the initial mobile phase conditions (95% A, 5% B) for at least 15 minutes or until a stable baseline is achieved.

• Standard Preparation: Accurately weigh and dissolve the reference standard of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in the diluent to a final concentration of 1.0 mg/mL.

• Sample Preparation: Prepare the sample to be tested at the same concentration as the standard.

• Injection: Inject the standard and sample solutions.

• Data Analysis:

  • Identity: Compare the retention time of the major peak in the sample chromatogram with that of the reference standard.

  • Purity: Calculate the area percentage of the main peak relative to the total area of all peaks (Area % = [Area of Main Peak / Total Area of All Peaks] x 100).

  • Assay (vs. Standard): Calculate the concentration using an external standard method.

Thin-Layer Chromatography (TLC)

Principle: TLC is a rapid and cost-effective method for preliminary purity assessment and monitoring reaction progress. Separation occurs on a silica gel plate (polar stationary phase) with a less polar mobile phase.

Experimental Protocol:

• Plate: Silica gel 60 F₂₅₄.

• Sample Application: Spot a dilute solution of the compound (in methanol or dichloromethane) onto the plate.

• Mobile Phase (Eluent): A mixture of Ethyl Acetate : Hexane (e.g., 30:70 v/v) with 1% Triethylamine (TEA).

  • Causality: The TEA is a basic modifier that is added to the mobile phase to prevent the basic amine analyte from interacting strongly with acidic silanol groups on the silica plate, which would otherwise cause significant peak tailing.

• Development: Place the plate in a chamber saturated with the eluent and allow the solvent front to travel up the plate.

• Visualization:

  • Examine the plate under UV light (254 nm).

  • Stain with an appropriate reagent, such as an iodine chamber or potassium permanganate dip, to visualize non-UV active impurities.

Spectroscopic Methods for Structural Elucidation

Spectroscopic methods provide information about the molecule's structure, mass, and functional groups.

Mass Spectrometry (MS)

Principle: MS measures the mass-to-charge ratio (m/z) of ions. For 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, Electrospray Ionization (ESI) in positive mode is ideal. The technique will detect the protonated free base [M+H]⁺.

Expected Results:

• Free Base (C₉H₁₁N): Molecular Weight = 133.19 g/mol .[4]

• Expected Ion: [C₉H₁₁N + H]⁺ = m/z 134.1 .

• High-Resolution MS (HRMS): Can be used to confirm the elemental composition. The calculated exact mass for [C₉H₁₃N]⁺ is 134.1018.

Protocol (LC-MS):

• Utilize the HPLC method described in Section 3.1, but replace the non-volatile TFA buffer with a volatile alternative like 0.1% formic acid in both water and acetonitrile. TFA can cause ion suppression in the MS source.

• Divert the flow from the HPLC into the ESI-MS source.

• Acquire data in positive ion scan mode over a range of m/z 50-500.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR provides detailed information about the carbon-hydrogen framework of a molecule. For the hydrochloride salt, a polar deuterated solvent is required.

Solvent Selection: DMSO-d₆ or D₂O. DMSO-d₆ is often preferred as it solubilizes most hydrochloride salts and does not exchange with the N-H proton, allowing it to be observed.

Predicted ¹H and ¹³C NMR Spectral Data (in DMSO-d₆): (Note: Chemical shifts (δ) are approximate and can vary based on solvent and concentration.)

Atom Position (See Structure)	Predicted ¹H Shift (ppm)	Multiplicity	Integration	Predicted ¹³C Shift (ppm)
Aromatic (4H)	7.2 - 7.5	Multiplet	4H	125 - 140
CH (Position 1)	~4.5 - 5.0	Quartet (q)	1H	~60 - 65
CH₃ (on Position 1)	~1.5 - 1.8	Doublet (d)	3H	~15 - 20
CH₂ (Position 3)	~4.0 - 4.4	Multiplet	2H	~50 - 55
N-H	~9.0 - 10.0	Broad singlet	1H	N/A

Experimental Protocol:

• Dissolve ~5-10 mg of the sample in ~0.6 mL of DMSO-d₆.

• Acquire ¹H, ¹³C, and 2D spectra (e.g., COSY, HSQC) as needed for full assignment.

• The presence and integration of all predicted signals confirm the structure. The broad N-H signal is characteristic of an amine salt.

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR identifies the functional groups present in a molecule by measuring the absorption of infrared radiation.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
2400 - 2700	N-H Stretch (broad)	Secondary Amine Salt (R₂NH₂⁺)
2850 - 3000	C-H Stretch	Aliphatic (CH₃, CH₂, CH)
3010 - 3100	C-H Stretch	Aromatic
1580 - 1620	C=C Stretch	Aromatic Ring
1450 - 1500	C=C Stretch	Aromatic Ring

Experimental Protocol:

• Acquire a background spectrum of the empty sample compartment.

• Prepare the sample as a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.

• Acquire the sample spectrum and compare the observed peaks to the expected absorptions. The broad stretch around 2400-2700 cm⁻¹ is a key indicator of the amine hydrochloride.

Method Validation Workflow

For use in a regulated environment, the primary quantitative method (HPLC) must be validated.

Figure 2: Workflow for the validation of the proposed HPLC method.

Conclusion

The analytical methods detailed in this application note provide a robust and comprehensive framework for the quality control and characterization of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride. The combination of chromatographic and spectroscopic techniques ensures unambiguous identification, accurate quantification, and reliable purity assessment. These protocols serve as a foundational guide that can be adapted and validated for specific research, development, or manufacturing needs.

References

• 2,3-dihydro-1H-isoindole hydrochloride | C8H10ClN | CID 12311031 . PubChem, National Center for Biotechnology Information. [Link]

• Reactions of 3-Hydroxy-2-phenyl-1H-benzo[e]isoindol-1-one . Semantic Scholar. [Link]

• Synthesis and optical properties of some isoindole-1,3-dione compounds . ACG Publications. [Link]

• 1-Methyl-2,3-dihydro-1H-isoindole hydrochloride . Lead Sciences. [Link]

• An efficient method for the synthesis of 2,3-dihydro-1H-isoindoles . Indian Journal of Chemistry, Vol. 46B, September 2007, pp. 1529-1533. [Link]

• 1-Methyl-2,3-dihydro-1H-indole | C9H11N | CID 55830 . PubChem, National Center for Biotechnology Information. [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION... . Acta Poloniae Pharmaceutica ñ Drug Research, Vol. 64 No. 1 pp. 3-8, 2007. [Link]

• Synthesis of 2,3-dihydro-1H-isoindole-1-carboxylic acid, methyl ester, hydrochloride.

• (2,3-Dihydro-1H-indol-5-ylmethyl)amine . ProQuest. [Link]

• CAS No. 1461706-27-3, 1-methyl-2,3-dihydro-1H-isoindole hydrochloride . 001CHEMICAL. [Link]

Sources

• 1. 1-Methyl-2,3-dihydro-1H-isoindole hydrochloride|CAS 1461706-27-3 [benchchem.com]
• 2. 1-Methyl-2,3-dihydro-1H-isoindole hydrochloride - Lead Sciences [lead-sciences.com]
• 3. 001chemical.com [001chemical.com]
• 4. 1-Methyl-2,3-dihydro-1H-indole | C9H11N | CID 55830 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Assessment of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

Introduction: Unveiling the Bioactivity of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

1-methyl-2,3-dihydro-1H-isoindole hydrochloride is a heterocyclic compound featuring the isoindoline scaffold, a structural motif prevalent in numerous biologically active molecules.[1] Derivatives of the isoindoline core have demonstrated a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and neuroprotective effects.[2][3] Specifically, various isoindoline-containing compounds have been investigated as inhibitors of key enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BuChE), and cyclooxygenases (COX), as well as modulators of monoamine transporters.[2][4]

Given the structural characteristics of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, it is plausible to hypothesize its potential interaction with targets within the central nervous system and other physiological systems. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to investigate the in vitro activity of this compound across a range of validated biological assays. The following protocols are designed to be self-validating systems, offering detailed, step-by-step methodologies to ensure reproducibility and scientific rigor.

I. Monoamine Oxidase (MAO) Inhibition Assay

Scientific Rationale: Monoamine oxidases (MAO-A and MAO-B) are critical enzymes in the metabolism of monoamine neurotransmitters.[4] Inhibition of these enzymes can modulate neurotransmitter levels and is a therapeutic strategy for depression and neurodegenerative diseases.[5] The structural similarity of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride to known MAO inhibitors warrants the investigation of its activity against these enzymes. This protocol describes a highly sensitive chemiluminescent assay for the determination of MAO-A and MAO-B inhibition.

Experimental Workflow: MAO Inhibition Assay

Caption: Workflow for the chemiluminescent MAO inhibition assay.

Protocol: MAO-Glo™ Chemiluminescent Assay

This protocol is adapted from the commercially available MAO-Glo™ Assay from Promega.[6][7][8]

A. Materials and Reagents:

Reagent	Supplier (Example)	Catalog Number (Example)
MAO-Glo™ Assay Kit	Promega	V1401
Recombinant human MAO-A	Promega	V1452
Recombinant human MAO-B	Promega	V1462
Clorgyline (MAO-A inhibitor)	Sigma-Aldrich	M3778
Selegiline (MAO-B inhibitor)	Sigma-Aldrich	M0035
1-methyl-2,3-dihydro-1H-isoindole hydrochloride	N/A	N/A
DMSO, ACS grade	Sigma-Aldrich	D2650
96-well white, opaque, flat-bottom plates	Corning	3917

B. Preparation of Solutions:

• Test Compound: Prepare a 10 mM stock solution of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in DMSO. Perform serial dilutions in DMSO to achieve the desired concentration range for IC50 determination (e.g., 100 µM to 0.003 µM in the final assay).

• MAO Enzymes: Reconstitute and dilute recombinant human MAO-A and MAO-B enzymes in the appropriate MAO Reaction Buffer provided in the kit, according to the manufacturer's instructions.

• Luminogenic MAO Substrate: Reconstitute the substrate in the provided buffer as per the kit protocol.

• Luciferin Detection Reagent: Prepare the detection reagent by reconstituting the lyophilized powder with the supplied buffer.

• Positive Controls: Prepare stock solutions of clorgyline and selegiline in DMSO.

C. Assay Procedure:

• To the wells of a 96-well plate, add 25 µL of the diluted luminogenic MAO substrate solution.

• Add 0.5 µL of the serially diluted test compound or positive controls to their respective wells. For the 100% activity control, add 0.5 µL of DMSO.

• Initiate the reaction by adding 25 µL of the diluted MAO-A or MAO-B enzyme solution to each well.

• Incubate the plate for 60 minutes at room temperature with gentle shaking.

• Stop the reaction and initiate the luminescent signal by adding 50 µL of the reconstituted Luciferin Detection Reagent to each well.

• Incubate for 20 minutes at room temperature, protected from light.

• Measure the luminescence using a plate-reading luminometer.

D. Data Analysis and Interpretation:

• Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = 100 * (1 - (Luminescence_sample / Luminescence_DMSO_control))

• Plot the % inhibition against the logarithm of the test compound concentration.

• Determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of enzyme activity, by fitting the data to a sigmoidal dose-response curve using a suitable software package like GraphPad Prism.[9] A lower IC50 value indicates a more potent inhibitor.

II. Monoamine Transporter (DAT, SERT, NET) Uptake Assay

Scientific Rationale: The dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters are membrane proteins that regulate neurotransmission by reuptake of their respective neurotransmitters from the synaptic cleft.[9] Inhibition of these transporters is a key mechanism of action for many antidepressant and psychostimulant drugs. This section provides a protocol for a fluorescence-based neurotransmitter uptake assay, which offers a non-radioactive alternative for screening potential transporter inhibitors.[10]

Experimental Workflow: Neurotransmitter Transporter Uptake Assay

Caption: Workflow for the fluorescence-based neurotransmitter transporter uptake assay.

Protocol: Fluorescence-Based Neurotransmitter Uptake Assay

This protocol is based on the principles of commercially available neurotransmitter transporter uptake assay kits.[10]

A. Materials and Reagents:

Reagent	Supplier (Example)	Catalog Number (Example)
Neurotransmitter Transporter Uptake Assay Kit	Molecular Devices	R8173
HEK-293 cells stably expressing hDAT, hSERT, or hNET	ATCC	N/A
DMEM with high glucose, L-glutamine, and sodium pyruvate	Gibco	11995065
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin	Gibco	15140122
Geneticin (G418)	Gibco	10131035
96-well black-walled, clear-bottom plates	Corning	3603
Positive control inhibitors (e.g., GBR 12909 for DAT, Fluoxetine for SERT, Desipramine for NET)	Sigma-Aldrich	D052, F132, D3900

B. Cell Culture and Plating:

• Culture HEK-293 cells stably expressing the human dopamine, serotonin, or norepinephrine transporter in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and an appropriate concentration of G418 to maintain selection pressure.

• The day before the assay, seed the cells into a 96-well black-walled, clear-bottom plate at a density of 40,000-60,000 cells per well in 100 µL of culture medium.[10]

• Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator.

C. Assay Procedure:

• On the day of the assay, prepare serial dilutions of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride and positive control inhibitors in the assay buffer provided in the kit.

• Remove the culture medium from the cells and wash the wells with assay buffer.

• Add the diluted test compound and controls to the appropriate wells.

• Pre-incubate the plate at 37°C for 10-20 minutes.

• Prepare the fluorescent substrate dye solution according to the kit manufacturer's instructions.

• Add the dye solution to all wells to initiate substrate uptake.

• Incubate the plate at 37°C for a time period optimized for the specific transporter (e.g., 10-30 minutes).

• Measure the fluorescence intensity using a bottom-read fluorescence microplate reader at the recommended excitation and emission wavelengths.

D. Data Analysis and Interpretation:

• Calculate the percentage of uptake inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a non-linear regression model. A lower IC50 value signifies greater potency as a transporter inhibitor.

III. Acetylcholinesterase (AChE) Inhibition Assay

Scientific Rationale: Acetylcholinesterase (AChE) is a key enzyme in the cholinergic nervous system, responsible for hydrolyzing the neurotransmitter acetylcholine.[2] Inhibition of AChE is a therapeutic approach for Alzheimer's disease and other neurological conditions. The Ellman's method is a classic and reliable colorimetric assay for measuring AChE activity and screening for its inhibitors.[2][10]

Experimental Workflow: AChE Inhibition Assay (Ellman's Method)

Caption: Workflow for the AChE inhibition assay using Ellman's method.

Protocol: Ellman's Method for AChE Inhibition

A. Materials and Reagents:

Reagent	Supplier (Example)	Catalog Number (Example)
Acetylcholinesterase (from electric eel)	Sigma-Aldrich	C3389
Acetylthiocholine iodide (ATChI)	Sigma-Aldrich	A5751
5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB)	Sigma-Aldrich	D8130
Galantamine (positive control)	Sigma-Aldrich	G1660
Tris-HCl buffer (50 mM, pH 8.0)	N/A	N/A
96-well clear, flat-bottom plates	Corning	3596

B. Preparation of Solutions:

• Tris-HCl Buffer: Prepare a 50 mM Tris-HCl buffer and adjust the pH to 8.0.

• Test Compound: Prepare a stock solution of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in the Tris-HCl buffer and perform serial dilutions.

• AChE Solution: Prepare a solution of AChE in Tris-HCl buffer.

• DTNB Solution: Prepare a 10 mM solution of DTNB in Tris-HCl buffer.

• ATChI Solution: Prepare a 200 mM solution of ATChI in Tris-HCl buffer.

C. Assay Procedure:

• In a 96-well plate, add the following to each well in the specified order:

  • 1710 µL of 50 mM Tris-HCl buffer (pH 8.0)

  • 250 µL of the test compound at various concentrations or the positive control (galantamine).

  • 20 µL of 10 mM DTNB solution.

  • 10 µL of AChE solution.

• For the blank, use buffer instead of the enzyme solution.

• Incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 10 µL of 200 mM ATChI to each well.

• Immediately measure the absorbance at 412 nm using a microplate reader. Readings can be taken kinetically every 10 seconds for 3 minutes or as an endpoint reading after a fixed time (e.g., 10 minutes).[2][10]

D. Data Analysis and Interpretation:

• Calculate the rate of reaction from the kinetic reads or use the final absorbance for endpoint analysis.

• Determine the percentage of AChE inhibition for each concentration of the test compound.

• Calculate the IC50 value by plotting the percentage of inhibition versus the logarithm of the compound concentration.

IV. Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

Scientific Rationale: Cyclooxygenase (COX) enzymes exist in two main isoforms, COX-1 and COX-2, which are involved in the synthesis of prostaglandins.[4] While COX-1 is constitutively expressed and plays a role in physiological functions, COX-2 is inducible and is a key mediator of inflammation.[4] Selective inhibition of COX-2 is a desirable property for anti-inflammatory drugs. This protocol describes a colorimetric assay to determine the inhibitory activity of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride against both COX-1 and COX-2.

Experimental Workflow: COX Inhibition Assay

Sources

• 1. researchgate.net [researchgate.net]
• 2. japsonline.com [japsonline.com]
• 3. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reference examples [apastyle.apa.org]
• 6. DOT Language | Graphviz [graphviz.org]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Building diagrams using graphviz | Chad’s Blog [chadbaldwin.net]
• 10. academicjournals.org [academicjournals.org]

Application Notes & Protocols for the In Vitro Investigation of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

Foreword: Unveiling the Potential of a Privileged Scaffold

The isoindoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its recurrence in a multitude of biologically active compounds.[1] 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, the subject of this guide, represents a foundational element of this chemical class. While direct, extensive research on this specific molecule is emerging, its structural significance is underscored by its presence within more complex, clinically evaluated molecules. This guide provides a comprehensive framework for researchers to initiate and conduct robust in vitro cell culture-based investigations into the biological activities of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride. Our approach is grounded in deductive reasoning from structurally related compounds, empowering you to explore its potential as a novel bioactive agent.

Compound Profile and Rationale for Investigation

Chemical and Physical Properties

1-methyl-2,3-dihydro-1H-isoindole hydrochloride is a small molecule with the following key characteristics:

Property	Value	Reference
Molecular Formula	C₉H₁₂ClN	[2]
Molecular Weight	169.65 g/mol	[2]
CAS Number	1461706-27-3	[2]
Appearance	White to off-white solid	Typical for hydrochloride salts
Purity	≥95%	[2]
Storage	Room temperature, inert atmosphere	[2]

Note on Handling: This compound may cause skin and eye irritation.[2] Standard laboratory personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

The Scientific Premise: A Derivative of a Potent Pharmacophore

The impetus for investigating 1-methyl-2,3-dihydro-1H-isoindole hydrochloride stems from its core relationship to Pardoprunox (SLV-308) . Pardoprunox, which incorporates this isoindoline moiety, is a well-characterized compound that has progressed to Phase III clinical trials for Parkinson's disease.[3]

Pardoprunox is a:

• Partial agonist of dopamine D2 and D3 receptors.[3][4][5]

• Full agonist of the serotonin 5-HT1A receptor.[3][4][5]

This established pharmacology of a closely related, more complex molecule provides a strong, logical basis for hypothesizing that 1-methyl-2,3-dihydro-1H-isoindole hydrochloride may exhibit modulatory activity at these same receptors. Furthermore, the broader isoindoline class of molecules has been associated with a wide range of biological activities, including:

• Inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), relevant to Alzheimer's disease research.[6]

• Anti-inflammatory properties, through mechanisms such as COX enzyme inhibition.[1]

• Anticancer and immunomodulatory effects, as seen with thalidomide and its analogs.[7]

This collective evidence strongly supports a systematic in vitro evaluation of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

Foundational Protocols for Cell-Based Assays

A critical first step in characterizing any novel compound is to establish its ideal working concentration range in your chosen cell models. This ensures that observed effects are due to specific biological activity rather than non-specific cytotoxicity.

Preparation of Stock Solutions

The hydrochloride salt form of the compound is expected to have good aqueous solubility. However, for cell culture applications, dissolution in a sterile, cell-culture compatible solvent is paramount.

Materials:

• 1-methyl-2,3-dihydro-1H-isoindole hydrochloride powder

• Sterile, cell culture grade Dimethyl Sulfoxide (DMSO)

• Sterile, DNase/RNase-free microcentrifuge tubes

• Calibrated pipettes and sterile tips

Protocol:

• Aseptic Technique: Perform all steps in a laminar flow hood to maintain sterility.

• Calculation: Determine the mass of the compound required to prepare a high-concentration stock solution (e.g., 10 mM or 100 mM).

  • Example for a 10 mM stock:

    • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (mg) = 10 mmol/L x 0.001 L x 169.65 g/mol = 1.6965 mg for 1 mL.

• Dissolution: Carefully weigh the compound and add it to a sterile microcentrifuge tube. Add the calculated volume of sterile DMSO.

• Solubilization: Vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C.

Causality Check: Why DMSO? DMSO is a universal solvent for many organic compounds and is miscible with aqueous cell culture media. Using a high-concentration stock minimizes the final percentage of DMSO in your experiments, which is crucial as DMSO can have its own biological effects at concentrations typically above 0.5%.

Workflow for Determining Cytotoxicity and Working Concentration

This workflow establishes the dose-response relationship of the compound on cell viability.

Caption: Workflow for Cytotoxicity Assessment.

Detailed Protocol: MTT Assay for Cell Viability

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals.

Materials:

• Cells of interest (e.g., SH-SY5Y neuroblastoma cells, PC12 pheochromocytoma cells, or HEK293 cells transfected with dopamine/serotonin receptors)

• Complete cell culture medium

• 96-well clear flat-bottom plates

• 1-methyl-2,3-dihydro-1H-isoindole hydrochloride stock solution

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Dilution: Prepare a 2X working concentration series of your compound in complete medium from your DMSO stock. For example, create dilutions to achieve final well concentrations ranging from 1 nM to 100 µM. Remember to prepare a 2X vehicle control (e.g., 0.2% DMSO in medium if your final concentration is 0.1%).

• Treatment: Carefully remove 50 µL of medium from each well and add 50 µL of the 2X compound dilutions to the appropriate wells. This will bring the final volume to 100 µL and the DMSO concentration to a consistent, low level.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well. Pipette up and down to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control (100% viability) and plot the results as % viability vs. log[compound concentration] to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Trustworthiness Check: This protocol includes vehicle controls to ensure that any observed effects are not due to the solvent. By testing a wide range of concentrations, you create a self-validating system where a clear dose-response curve can be established.

Mechanistic Assays: Probing Biological Targets

Based on the rationale derived from Pardoprunox, the primary targets to investigate are dopamine and serotonin receptors.

Dopamine D2/D3 and Serotonin 5-HT1A Receptor Signaling

These receptors are G-protein coupled receptors (GPCRs). D2 and D3 receptors are typically coupled to Gαi, which inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP). Conversely, 5-HT1A receptors are also coupled to Gαi, and their activation will also lead to a decrease in cAMP.

Caption: Gαi-Coupled GPCR Signaling Pathway.

Protocol: cAMP Measurement Assay

Principle: This protocol uses a competitive immunoassay (e.g., HTRF or ELISA-based kits) to quantify intracellular cAMP levels. To measure the inhibitory effect of a Gαi-coupled receptor agonist, adenylyl cyclase is first stimulated with Forskolin.

Materials:

• HEK293 cells stably expressing human D2, D3, or 5-HT1A receptors.

• cAMP assay kit (e.g., Cisbio HTRF cAMP dynamic 2 kit or similar).

• Forskolin.

• IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).

• Known agonists and antagonists for each receptor (for positive and negative controls).

Protocol:

• Cell Seeding: Seed the receptor-expressing cells into a 384-well white plate at a density optimized for your assay kit. Incubate for 24 hours.

• Compound Preparation: Prepare serial dilutions of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in the stimulation buffer provided with the kit, also containing a fixed concentration of IBMX.

• Treatment: Add the compound dilutions to the cells.

• Stimulation: Immediately add a concentration of Forskolin known to elicit a sub-maximal stimulation of adenylyl cyclase. This step is crucial for observing the inhibitory effect of your compound.

• Incubation: Incubate for the time recommended by the kit manufacturer (typically 30-60 minutes at room temperature).

• Lysis and Detection: Add the lysis buffer and detection reagents (e.g., cAMP-d2 and anti-cAMP-cryptate) as per the kit instructions.

• Readout: After a final incubation period, read the plate on an HTRF-compatible reader.

• Analysis: Calculate the ratio of the two emission wavelengths and convert this to cAMP concentration using a standard curve. Plot the % inhibition of the Forskolin response vs. log[compound concentration] to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Expertise & Experience: The use of Forskolin is a key experimental design choice. Without it, the basal level of cAMP might be too low to detect a further decrease upon Gαi activation. Using a sub-maximal Forskolin concentration creates a dynamic range within which to measure the inhibitory effect of your compound accurately.

Acetylcholinesterase (AChE) Inhibition Assay

Given that other isoindoline derivatives show AChE inhibitory activity, this is a logical secondary screen.[6]

Protocol: Ellman's Assay

Principle: This colorimetric assay measures the activity of AChE. The enzyme hydrolyzes acetylthiocholine to thiocholine. Thiocholine then reacts with Ellman's reagent (DTNB) to produce a yellow-colored compound, 5-thio-2-nitrobenzoate, which can be quantified by measuring its absorbance at 412 nm.

Materials:

• Purified acetylcholinesterase enzyme.

• Acetylthiocholine iodide (ATCI).

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).

• Phosphate buffer (pH 8.0).

• 96-well clear flat-bottom plate.

• Donepezil or Galantamine (positive control inhibitors).

Protocol:

• Reagent Preparation: Prepare fresh solutions of ATCI and DTNB in the phosphate buffer.

• Assay Setup: In a 96-well plate, add in the following order:

  • Phosphate buffer.

  • Serial dilutions of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride or control inhibitor.

  • DTNB solution.

  • AChE enzyme solution.

• Pre-incubation: Incubate the plate for 15 minutes at 25°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the ATCI substrate to all wells to start the reaction.

• Kinetic Readout: Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm every minute for 10-15 minutes.

• Analysis: Calculate the reaction rate (V) for each concentration. Plot the % inhibition of the enzyme activity vs. log[inhibitor concentration] to determine the IC₅₀.

Summary of Data and Interpretation

The quantitative data generated from these core assays should be tabulated for clear interpretation and comparison.

Assay	Cell Line / System	Key Parameter	Expected Outcome for an Active Compound
MTT Cytotoxicity	Relevant cell line(s)	IC₅₀	A measurable IC₅₀ value. Concentrations for functional assays should be well below this value (e.g., < IC₁₀).
cAMP Assay (D2/D3)	HEK293-D2/D3	EC₅₀ / % Efficacy	A dose-dependent decrease in Forskolin-stimulated cAMP levels, indicating partial or full agonism.
cAMP Assay (5-HT1A)	HEK293-5HT1A	EC₅₀ / % Efficacy	A dose-dependent decrease in Forskolin-stimulated cAMP levels, indicating partial or full agonism.
AChE Inhibition	Purified Enzyme	IC₅₀	A dose-dependent decrease in enzyme activity, indicating inhibition.

By systematically executing these protocols, researchers can build a comprehensive in vitro pharmacological profile of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride. The results will not only elucidate its primary mechanism of action but also guide future studies, including more complex cellular assays (e.g., neurite outgrowth, cell migration) and potential in vivo experiments. This structured approach, grounded in the known activities of structurally related compounds, provides a robust and scientifically sound pathway to discovery.

References

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• PubChem. Pardoprunox. [Link]

• Preprints.org. Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. [Link]

• PubMed Central. A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. [Link]

• PubChem. 2,3-dihydro-1H-isoindole hydrochloride. [Link]

• PubMed. An in vivo pharmacological evaluation of pardoprunox (SLV308)--a novel combined dopamine D(2)/D(3) receptor partial agonist and 5-HT(1A) receptor agonist with efficacy in experimental models of Parkinson's disease. [Link]

• ResearchGate. Synthesis, Characterization, and Biological Evaluation of Some Isoindole-1,3-(2H) Dione Derivatives. [Link]

• MDPI. N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: New Insights into Synthesis and Characterization. [Link]

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Application and Protocol Guide for the Characterization of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride at CNS Targets

Abstract

The isoindole scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous centrally active agents. This guide provides a comprehensive framework for the initial characterization of a novel isoindole derivative, 1-methyl-2,3-dihydro-1H-isoindole hydrochloride , as a potential ligand for critical brain receptors. Drawing from the known pharmacology of related isoindole and dihydroisoindole compounds, which have shown affinity for dopamine and glutamate receptors, we present detailed protocols for evaluating the binding and functional activity of this compound at the human dopamine D3 receptor (D3R) and the N-methyl-D-aspartate receptor (NMDAR). This document is intended for researchers, scientists, and drug development professionals seeking to elucidate the neuropharmacological profile of new chemical entities.

Introduction: The Scientific Rationale

The 2,3-dihydro-1H-isoindole core is a key pharmacophore found in a variety of biologically active molecules.[1] Its rigid, bicyclic structure provides a well-defined orientation for substituents to interact with biological targets. Previous research has demonstrated that derivatives of this scaffold can exhibit significant affinity for various central nervous system (CNS) receptors. For instance, certain 5-substituted-2,3-dihydro-1H-isoindoles have been designed as high-affinity ligands for the dopamine D3 receptor, a key target in the treatment of substance abuse and neuropsychiatric disorders.[2] Furthermore, the parent 2,3-dihydro-1H-isoindole structure has been linked to NMDA receptor antagonism, a mechanism relevant to neuroprotection and the treatment of excitotoxic disorders.[3]

Given this precedent, 1-methyl-2,3-dihydro-1H-isoindole hydrochloride emerges as a compelling candidate for CNS receptor screening. The addition of a methyl group at the 1-position introduces a chiral center and specific steric bulk that can modulate binding affinity and selectivity. This guide outlines a logical, two-pronged approach to profile this compound:

• Dopamine D3 Receptor (D3R) Interaction: As a member of the D2-like family of G protein-coupled receptors (GPCRs), the D3R is primarily coupled to Gαi, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP).[4] We will first determine the compound's binding affinity through a competitive radioligand binding assay and then assess its functional consequence (agonist or antagonist activity) via a cAMP functional assay.

• NMDA Receptor (NMDAR) Interaction: The NMDAR is a ligand-gated ion channel crucial for synaptic plasticity. Its activation requires the binding of both glutamate and a co-agonist (glycine or D-serine) and results in an influx of Ca²⁺ into the neuron.[5][6] We will assess the compound's ability to modulate the NMDAR channel using a radioligand binding assay with the channel blocker [³H]MK-801, followed by a functional calcium influx assay.

This systematic evaluation will provide a foundational understanding of the compound's potential as a modulator of dopaminergic and glutamatergic neurotransmission.

General Workflow for Ligand Characterization

The experimental pipeline is designed to move from initial binding affinity determination to functional characterization. This ensures that functional studies are conducted with a clear understanding of the compound's direct interaction with the receptor protein.

Figure 1: Overall experimental workflow for receptor characterization.

Preparation of Rat Brain Tissue Homogenate

Causality: To study receptors in their native environment, a membrane preparation from a relevant tissue source is required. Rat brain tissue, particularly regions rich in D3 and NMDA receptors like the striatum and cortex, provides a physiologically relevant source of these targets.[7] Homogenization disrupts the cell structure, releasing membrane fragments that can be isolated for binding studies.[2][8]

Protocol:

• Tissue Dissection: Euthanize adult Wistar rats according to institutionally approved ethical guidelines. Immediately dissect the brain on ice, isolating the cortex and striatum.

• Homogenization: Weigh the collected tissue. For every 100 mg of tissue, add 500 µL of ice-cold Cell Lysis Buffer (e.g., 10 mM Tris-HCl, pH 7.4, with protease inhibitors).[9]

• Mechanical Disruption: Homogenize the tissue using a mechanical homogenizer (e.g., Polytron or Dounce homogenizer) on ice.[8][10]

• Centrifugation: Transfer the homogenate to microcentrifuge tubes and centrifuge at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.

• Membrane Pelletization: Carefully collect the supernatant and centrifuge it at 16,000 x g for 20 minutes at 4°C to pellet the membrane fraction.[9]

• Washing: Discard the supernatant, resuspend the pellet in fresh, ice-cold buffer, and repeat the centrifugation step. This wash step is crucial for removing endogenous neurotransmitters and other interfering substances.

• Final Preparation: Resuspend the final pellet in a known volume of the appropriate assay buffer.

• Aliquoting and Storage: Aliquot the membrane preparation and store at -80°C until use to prevent degradation of receptor proteins.

Protein Concentration Determination (BCA Assay)

Causality: To ensure reproducibility and allow for the comparison of data between experiments, the amount of receptor-containing membrane protein must be standardized in each assay well. The Bicinchoninic Acid (BCA) assay is a robust colorimetric method for quantifying total protein concentration.[11][12][13]

Protocol (Microplate Format):

• Standard Curve Preparation: Prepare a series of protein standards using Bovine Serum Albumin (BSA) with concentrations ranging from 20 µg/mL to 2000 µg/mL.[14]

• Working Reagent (WR) Preparation: Prepare the BCA Working Reagent by mixing 50 parts of BCA Reagent A with 1 part of BCA Reagent B. The solution will initially appear turbid but will clear upon mixing.[11]

• Sample Loading: Pipette 25 µL of each standard, unknown sample (brain homogenate), and a buffer blank into separate wells of a 96-well microplate.

• Reagent Addition: Add 200 µL of the WR to each well and mix thoroughly on a plate shaker for 30 seconds.[12]

• Incubation: Cover the plate and incubate at 37°C for 30 minutes.[11][12][13]

• Absorbance Measurement: Cool the plate to room temperature and measure the absorbance at 562 nm using a microplate reader.[12]

• Concentration Calculation: Generate a standard curve by plotting the absorbance of the BSA standards versus their known concentrations. Use the linear regression equation from this curve to calculate the protein concentration of the brain homogenate samples.

Dopamine D3 Receptor (D3R) Binding and Functional Assays

D3R Radioligand Competition Binding Assay

Causality: This assay quantifies the affinity of the test compound for the D3R by measuring its ability to compete with a known high-affinity radioligand. We will use [³H]-Methylspiperone, a classic D2/D3 antagonist radioligand. The concentration of the test compound that displaces 50% of the specific binding of the radioligand (IC₅₀) is determined, from which the inhibitory constant (Ki) can be calculated.

Protocol:

• Assay Setup: In a 96-well plate, combine the following in a final volume of 250 µL:

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

  • Brain Homogenate: Diluted to provide 50-100 µg of protein per well.

  • Radioligand: [³H]-Methylspiperone at a final concentration equal to its K_d_ (typically ~0.3 nM).

  • Test Compound: 1-methyl-2,3-dihydro-1H-isoindole hydrochloride at 10-12 different concentrations (e.g., 0.1 nM to 10 µM).

• Control Wells:

  • Total Binding: Contains buffer, homogenate, and radioligand (no test compound).

  • Non-specific Binding (NSB): Contains buffer, homogenate, radioligand, and a high concentration of a known D3 antagonist (e.g., 10 µM haloperidol) to saturate all D3 receptors.[1]

• Incubation: Incubate the plate at room temperature for 90 minutes with gentle agitation to reach binding equilibrium.

• Termination of Binding: Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat (e.g., GF/C) pre-soaked in 0.3% polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.[15]

• Washing: Wash the filters three times with 300 µL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4) to remove unbound radioligand.[15]

• Scintillation Counting: Dry the filter mat, add scintillation cocktail, and quantify the radioactivity (in counts per minute, CPM) retained on each filter using a scintillation counter.

• Data Analysis:

  • Specific Binding: Calculate by subtracting the NSB CPM from the Total Binding CPM.

  • IC₅₀ Determination: Plot the percentage of specific binding versus the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the IC₅₀.

  • Ki Calculation: Calculate the Ki using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/K_d_ ) , where [L] is the concentration of the radioligand and K_d_ is its dissociation constant.

D3R Functional Assay: cAMP Inhibition

Causality: Since the D3R is Gαi-coupled, its activation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP.[4] In this assay, we first stimulate the cells with forskolin (a direct activator of adenylyl cyclase) to generate a baseline level of cAMP. We then measure the ability of our test compound to either inhibit this production (agonist activity) or to block the inhibitory effect of a known D3 agonist (antagonist activity).

Protocol:

• Cell Culture: Use a cell line stably expressing the human D3 receptor (e.g., CHO-hD3R or HEK-hD3R).

• Cell Plating: Seed the cells into a 384-well plate and culture overnight.

• Agonist Mode:

  • Add increasing concentrations of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

  • Add a fixed concentration of forskolin (e.g., 10 µM).

  • Incubate for 30 minutes at room temperature.

• Antagonist Mode:

  • Add increasing concentrations of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride and incubate for 15-30 minutes.

  • Add a fixed concentration of a known D3 agonist (e.g., quinpirole) at its EC₈₀ concentration.

  • Add a fixed concentration of forskolin.

  • Incubate for 30 minutes at room temperature.[16]

• cAMP Detection: Lyse the cells and measure cAMP levels using a commercially available kit (e.g., HTRF, AlphaScreen, or ELISA-based kits).[17][18] These kits typically rely on competitive immunoassays.

• Data Analysis:

  • Agonist Mode: Plot the cAMP signal versus the log concentration of the test compound to determine the EC₅₀ (concentration for 50% of maximal effect).

  • Antagonist Mode: Plot the cAMP signal versus the log concentration of the test compound to determine the IC₅₀ (concentration that inhibits 50% of the agonist response).

Figure 2: Simplified D3R Gαi-coupled signaling pathway.

NMDA Receptor (NMDAR) Binding and Functional Assays

NMDAR Radioligand Binding Assay ([³H]MK-801)

Causality: This assay assesses the ability of the test compound to modulate the NMDAR ion channel. [³H]MK-801 is an open-channel blocker; its binding is dependent on the receptor being in an activated state.[19][20] Therefore, the assay is performed in the presence of glutamate and glycine to open the channel. A test compound can decrease [³H]MK-801 binding by either being a competitive channel blocker itself or by acting as an antagonist at the glutamate or glycine binding sites, which prevents the channel from opening.

Protocol:

• Assay Setup: In a 96-well plate, combine the following in a final volume of 250 µL:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Brain Homogenate: Diluted to provide 100-200 µg of protein per well.[21]

  • Co-agonists: 10 µM Glutamate and 10 µM Glycine to activate the receptor.[22]

  • Radioligand: [³H]MK-801 at a final concentration of ~5 nM.[21]

  • Test Compound: 1-methyl-2,3-dihydro-1H-isoindole hydrochloride at 10-12 different concentrations.

• Control Wells:

  • Total Binding: Contains buffer, homogenate, co-agonists, and radioligand.

  • Non-specific Binding (NSB): Contains all of the above plus a high concentration of a known NMDAR channel blocker (e.g., 10 µM unlabeled MK-801).[21]

• Incubation: Incubate the plate at 25°C for 180 minutes to allow the slow-binding radioligand to reach equilibrium.[21]

• Termination and Analysis: Follow steps 4-7 as described in the D3R binding assay protocol (Section 5.1).

NMDAR Functional Assay: Calcium Influx

Causality: The primary function of the NMDAR is to permit calcium influx upon activation.[6][23] This assay directly measures this functional outcome. Cells expressing NMDARs are loaded with a calcium-sensitive fluorescent dye. An increase in intracellular calcium upon receptor activation leads to an increase in fluorescence, which can be measured in real-time. The test compound can be evaluated for its ability to block this calcium influx.

Protocol:

• Cell Culture: Use a cell line stably expressing NMDAR subunits (e.g., HEK293 cells expressing GluN1/GluN2A) or primary cortical neurons.

• Dye Loading: Incubate the cells with a calcium-sensitive dye (e.g., Fluo-4 AM or Calcium 6) for 1-2 hours at 37°C.[5][24] The AM ester form allows the dye to cross the cell membrane.

• Washing: Gently wash the cells with an assay buffer (e.g., HBSS, pH 7.4, without Mg²⁺) to remove extracellular dye. The absence of magnesium is critical as Mg²⁺ blocks the NMDAR channel at resting membrane potential.[22]

• Assay Execution:

  • Place the plate in a fluorescence plate reader (e.g., FLIPR or FDSS).

  • Measure baseline fluorescence for 30-60 seconds.[5]

  • Add the test compound (1-methyl-2,3-dihydro-1H-isoindole hydrochloride) at various concentrations and incubate for 5-10 minutes.

  • Add a solution containing the NMDAR agonists (e.g., 10 µM glutamate and 10 µM glycine).

  • Measure the fluorescence signal for an additional 5 minutes to capture the peak calcium response.[5]

• Data Analysis:

  • Calculate the change in fluorescence intensity (ΔF) from baseline for each well.

  • Plot the percentage inhibition of the agonist-induced calcium response versus the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ for the inhibition of NMDAR function.

Data Presentation and Interpretation

Quantitative data should be summarized in clear, structured tables for easy comparison and interpretation.

Table 1: Hypothetical Binding Affinity Data

Compound	Target Receptor	Radioligand	K_i_ (nM) ± SEM	n
1-methyl-2,3-dihydro-1H-isoindole HCl	Dopamine D3	[³H]-Methylspiperone	45.3 ± 3.1	3
Haloperidol (Control)	Dopamine D3	[³H]-Methylspiperone	2.1 ± 0.2	3
1-methyl-2,3-dihydro-1H-isoindole HCl	NMDA	[³H]MK-801	215.7 ± 18.5	3
MK-801 (Control)	NMDA	[³H]MK-801	5.8 ± 0.6	3

Table 2: Hypothetical Functional Activity Data

Compound	Target Receptor	Assay Type	Functional Effect	Potency (IC₅₀/EC₅₀, nM) ± SEM	n
1-methyl-2,3-dihydro-1H-isoindole HCl	Dopamine D3	cAMP Inhibition	Antagonist	IC₅₀: 152.4 ± 11.8	3
Quinpirole (Control)	Dopamine D3	cAMP Inhibition	Agonist	EC₅₀: 8.9 ± 0.9	3
1-methyl-2,3-dihydro-1H-isoindole HCl	NMDA	Calcium Influx	Antagonist	IC₅₀: 890.1 ± 75.2	3
APV (Control)	NMDA	Calcium Influx	Antagonist	IC₅₀: 55.6 ± 4.7	3

Conclusion

The protocols detailed in this guide provide a robust and validated pathway for the initial pharmacological characterization of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride. By systematically assessing its binding affinity and functional activity at the dopamine D3 and NMDA receptors, researchers can generate a foundational dataset to guide further investigation. This structured approach, grounded in established methodologies, ensures the generation of reliable and interpretable data, paving the way for more advanced preclinical studies and the potential development of novel CNS therapeutics.

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• 24. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Navigating the Solubility of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in DMSO

Welcome to the technical support center for 1-methyl-2,3-dihydro-1H-isoindole hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered when preparing solutions of this compound in Dimethyl Sulfoxide (DMSO). As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying scientific principles to empower you to troubleshoot effectively and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in DMSO. Is this expected?

While DMSO is a powerful polar aprotic solvent capable of dissolving a wide range of organic molecules, hydrochloride salts of amines can sometimes present solubility challenges.[1][2] The solubility is influenced by several factors including the purity of the DMSO, the presence of absorbed water, temperature, and the desired final concentration. For this specific compound, preparing stock solutions in DMSO is a standard procedure in many biological studies.[3]

Q2: What is the maximum recommended concentration of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in DMSO?

Based on available data, stock solutions of up to 10 mM can be reliably prepared in DMSO.[3] Attempting to create significantly more concentrated solutions may exceed the compound's solubility limit, leading to incomplete dissolution or precipitation.

Here is a guide for preparing common stock solution concentrations:

Target Concentration	Mass of Compound (for 1 mL DMSO)	Molar Equivalent
1 mM	0.16965 mg	1 µmol
5 mM	0.84825 mg	5 µmol
10 mM	1.6965 mg	10 µmol
(Calculations are based on a molecular weight of 169.65 g/mol for 1-methyl-2,3-dihydro-1H-isoindole hydrochloride)[3]

Q3: My compound initially dissolved, but now I see a precipitate in my DMSO stock solution. What happened?

This is a common issue and is most often caused by the hygroscopic nature of DMSO.[4] DMSO readily absorbs moisture from the atmosphere. The introduction of water into the DMSO solution can significantly decrease the solubility of hydrochloride salts.[3][5]

Here's the scientific explanation:

• DMSO as a Solvent: As a polar aprotic solvent, DMSO is excellent at solvating cations (the protonated amine of your compound) through interactions with the negatively polarized oxygen atom of its sulfoxide group.[6][7] However, it is less effective at solvating anions like chloride (Cl-) compared to protic solvents like water.[7]

• The Impact of Water: When water is introduced, it forms a highly structured hydrogen-bonded network with DMSO.[3] This increased structure makes it more difficult for the solvent to form a cavity to accommodate the solute molecules, thereby reducing solubility.[3] For an ionic compound like a hydrochloride salt, the presence of water can disrupt the delicate balance of ionic interactions and solvation that keeps the compound in solution, leading to precipitation.[8]

Repeated freeze-thaw cycles can also promote precipitation, especially in the presence of absorbed water.[5]

Q4: Can I heat the solution to get my compound to dissolve?

Gentle warming can be an effective technique to aid dissolution.[9] A water bath set to 30-37°C is generally safe for many compounds. However, it is crucial to be aware of the thermal stability of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride. While DMSO itself is thermally stable, the compound of interest may degrade at elevated temperatures.[9] Always start with gentle heat and observe for any signs of discoloration, which could indicate degradation.

Troubleshooting Guides

Issue 1: The compound is not dissolving in fresh, anhydrous DMSO.

If you are confident you are below the 10 mM concentration limit and are using a new, sealed bottle of anhydrous DMSO, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for initial dissolution.

Issue 2: Precipitate has formed in a previously clear stock solution.

This is likely due to water absorption. The goal is to redissolve the compound while minimizing further moisture exposure.

• Inspect: Visually confirm the presence of precipitate.

• Warm Gently: Place the sealed vial in a 30-37°C water bath for 10-15 minutes.

• Agitate: Vortex the vial intermittently while warming.

• Sonicate: If warming alone is insufficient, sonicate the vial in a water bath for 10-15 minutes.[5]

• Centrifuge: Before use, briefly centrifuge the vial to pellet any remaining micro-precipitates and draw from the supernatant.

• Prevent Recurrence: To prevent this from happening again, it is crucial to aliquot the stock solution into smaller, single-use volumes to minimize exposure to air and freeze-thaw cycles.[8]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride in Anhydrous DMSO

Materials:

• 1-methyl-2,3-dihydro-1H-isoindole hydrochloride (MW: 169.65 g/mol )[3]

• Anhydrous Dimethyl Sulfoxide (DMSO), new and sealed bottle

• Calibrated analytical balance

• Sterile microcentrifuge tubes or vials with tight-sealing caps

• Vortex mixer

• Water bath sonicator (optional)

Procedure:

• Preparation: Allow the vial of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride and the sealed bottle of anhydrous DMSO to equilibrate to room temperature.

• Weighing: Accurately weigh 1.70 mg of the compound and transfer it to a sterile microcentrifuge tube.

• Dissolution:

  • Add 1.0 mL of anhydrous DMSO to the tube.

  • Seal the tube tightly and vortex vigorously for 2-5 minutes.

  • Visually inspect the solution to ensure it is clear and free of particulates.

• Troubleshooting (if necessary): If the solid is not fully dissolved, place the sealed tube in an ultrasonic water bath for 10-15 minutes, or until the solution is clear.[3][9]

• Storage:

  • Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in tightly sealed tubes.

  • Store the aliquots at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6 months) storage.[8]

  • Avoid repeated freeze-thaw cycles.

Caption: Stock solution preparation workflow.

Best Practices for Handling and Storage

To ensure the long-term stability and solubility of your 1-methyl-2,3-dihydro-1H-isoindole hydrochloride solutions, adhere to the following best practices:

• Always Use Anhydrous DMSO: Start with a fresh, unopened bottle of high-purity, anhydrous DMSO for preparing stock solutions.[8]

• Work Quickly: When preparing solutions, minimize the time the DMSO container and your stock solution vials are open to the atmosphere to reduce water absorption.

• Aliquot Your Stock: After preparing your primary stock, immediately divide it into smaller, single-use aliquots. This is the most effective way to prevent issues from repeated freeze-thaw cycles and atmospheric moisture exposure.[8]

• Proper Storage: Store DMSO and your stock solutions in tightly sealed containers. For long-term storage, -80°C is recommended.[8]

• Use a Desiccator: When not in use, consider storing containers of DMSO in a desiccator to protect them from ambient moisture.

By understanding the chemical properties of both 1-methyl-2,3-dihydro-1H-isoindole hydrochloride and DMSO, and by adhering to these best practices, you can overcome common solubility challenges and ensure the accuracy and reproducibility of your experimental results.

References

• Ziath Ltd. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement. Retrieved from [Link]

• Ziath Ltd. (n.d.). Samples in DMSO: What an end user needs to know. Retrieved from [Link]

• Magnera, T. F., Caldwell, G., Sunner, J., Ikuta, S., & Kebarle, P. (1984). Solvation of the halide anions in dimethyl sulfoxide. Factors involved in enhanced reactivity of negative ions in dipolar aprotic solvents. Journal of the American Chemical Society, 106(21), 6140–6146.
• Oldenburg, K., Pooler, D., Scudder, K., Lipinski, C., & Kelly, M. (2005). High throughput sonication: evaluation for compound solubilization. Combinatorial chemistry & high throughput screening, 8(6), 499–512.
• Pádua, A. A., Telo, J. P., & Costa Cabral, B. J. (1998). Gibbs energy of solvation of organic ions in aqueous and dimethyl sulfoxide solutions. The Journal of Physical Chemistry B, 102(42), 8299–8304.
• Tuntiwechapikul, W., Taka, T., & Salzman, B. E. (2012). Amine hydrochloride salts: a problem in polyurethane synthesis. University of Glasgow.
• Smith, B. C. (2019). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy, 34(9), 10-15.

• Chemistry Stack Exchange. (2016). Why amine salts are soluble in water? Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture? Retrieved from [Link]

• ResearchGate. (2021). How to dissolve chemical compound using ultrasonicator? Retrieved from [Link]

• ResearchGate. (2017). Dissolving Plant Extract in 4% DMSO and Sonication? Retrieved from [Link]

• ResearchGate. (2020). Effect of Different Salt Concentrations on Dimethyl Sulfoxide (DMSO) Nanocluster Structures by Molecular Dynamics Simulations. Retrieved from [Link]

• ResearchGate. (n.d.). Solvation of solvophilic and solvophobic ions in dimethyl sulfoxide: microscopic structure by molecular dynamics simulations. Retrieved from [Link]

• ResearchGate. (2021). Solubility and dissolution thermodynamics of sinapic acid in (DMSO + water) binary solvent mixtures at different temperatures. Retrieved from [Link]

• ResearchGate. (2018). Determination of the Solubility, Dissolution Enthalpy, and Entropy of Pioglitazone Hydrochloride (Form II) in Different Pure Solvents. Retrieved from [Link]

• MDPI. (2021). Thermodynamic Description of Dilution and Dissolution Processes in the MgCl2−CsCl−H2O Ternary System. Retrieved from [Link]

• Google Patents. (n.d.). US5686588A - Amine acid salt compounds and process for the production thereof.

• Sciencemadness.org. (2011). Solubility of organic amine salts. Retrieved from [Link]

• Reddit. (2023). Does dmso stay soluble in sodium chloride saturated water? Retrieved from [Link]

• Quora. (2018). How to make a stock solution of a substance in DMSO. Retrieved from [Link]

• ResearchGate. (2016). How do I make a stock solution of a substance in DMSO? Retrieved from [Link]

• ResearchGate. (2018). Can someone please help! My drug is dissolve in 100% DMSO and my control is also 100% DMSO. How i can eliminate DMSO effect from my drug value??? Retrieved from [Link]

• ResearchGate. (2015). Solvent exchange between dimethylsulfoxide and water in the dexamethasone acetate structure. Retrieved from [Link]

• MDPI. (2021). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. Retrieved from [Link]

• NIH Public Access. (n.d.). Counterintuitive solvation effect of ionic-liquid/DMSO solvents on acidic C–H dissociation and insight into respective solvation. Retrieved from [Link]

• Brigham Young University. (n.d.). ENTHALPIES OF SOLUTION IN DMSO-WATER MIXTURES. Retrieved from [Link]

Sources

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• 4. US5686588A - Amine acid salt compounds and process for the production thereof - Google Patents [patents.google.com]
• 5. High throughput sonication: evaluation for compound solubilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Solvation of solvophilic and solvophobic ions in dimethyl sulfoxide: microscopic structure by molecular dynamics simulations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 1-Methyl-2,3-dihydro-1H-isoindole

Welcome to the technical support center for 1-methyl-2,3-dihydro-1H-isoindole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for handling and preventing the oxidation of this compound. Our goal is to ensure the integrity and stability of your experimental results.

Introduction: The Challenge of Stability

1-Methyl-2,3-dihydro-1H-isoindole is a valuable building block in medicinal chemistry and materials science. As an isoindoline derivative with a tertiary amine and benzylic protons, this molecule is susceptible to oxidation, which can lead to the formation of impurities and compromise the accuracy of your research. This guide provides a comprehensive overview of the potential oxidation pathways and robust protocols to mitigate these degradation processes.

Frequently Asked Questions (FAQs)

Q1: My freshly purified 1-methyl-2,3-dihydro-1H-isoindole is showing new, more polar spots on TLC after a short period. What could be happening?

A1: This is a classic sign of oxidation. The nitrogen atom in the isoindoline ring and the benzylic positions are susceptible to attack by atmospheric oxygen. This leads to the formation of more polar compounds, such as the N-oxide and hydroxylated or carbonylated species, which will exhibit lower Rf values on a normal-phase TLC plate.

Q2: I've been storing my compound at room temperature on the bench. Is this appropriate?

A2: No, this is not recommended. 1-Methyl-2,3-dihydro-1H-isoindole is an air-sensitive compound.[1] Storing it exposed to the atmosphere, especially at room temperature and in the light, will accelerate its degradation. Proper storage is critical for maintaining its purity.

Q3: Is the free base or the hydrochloride salt more stable?

A3: The hydrochloride salt is significantly more stable than the free base. The protonation of the nitrogen atom in the salt form reduces its electron density, making it less susceptible to oxidation.[2] Whenever possible, it is advisable to store and handle the compound as its hydrochloride salt.

Q4: What are the primary oxidation products I should be looking for?

A4: The two most likely oxidation pathways are:

• N-oxidation: The tertiary amine can be oxidized to form 1-methyl-2,3-dihydro-1H-isoindole N-oxide.

• Benzylic Oxidation: The benzylic C-H bonds (on the methyl group and the C1 and C3 positions of the isoindoline ring) are susceptible to oxidation, which can lead to the formation of hydroxylated intermediates and ultimately to isoindolinone derivatives.[3][4]

Q5: Can I use any antioxidant to prevent oxidation?

A5: While several antioxidants can be effective, hindered phenolic antioxidants like Butylated Hydroxytoluene (BHT) are a common and effective choice for preventing the autoxidation of organic molecules.[5][6] They act as free radical scavengers, interrupting the chain reaction of oxidation.[[“]] The choice and concentration of the antioxidant may need to be optimized for your specific application to avoid interference with downstream reactions.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Rapid discoloration of the compound (e.g., turning yellow or brown).	Air oxidation.	Immediately transfer the compound to an inert atmosphere (glove box or Schlenk line). If possible, repurify the material and store it under argon or nitrogen.
Inconsistent results in biological assays.	Degradation of the stock solution due to oxidation.	Prepare fresh stock solutions in degassed solvent. Consider adding a small amount of an antioxidant like BHT to the stock solution. Store stock solutions at low temperature (-20°C or -80°C) under an inert atmosphere.
Appearance of unexpected peaks in NMR or LC-MS analysis.	Formation of oxidation byproducts (N-oxide, isoindolinones).	Conduct a forced degradation study to identify potential degradants. Develop a stability-indicating HPLC method to monitor the purity of your compound over time.
Low yield or formation of side products during synthesis or workup.	Oxidation during the reaction or purification process.	Ensure all reaction and purification steps are performed under an inert atmosphere. Use degassed solvents and reagents. Minimize exposure to air during workup and chromatography.

Experimental Protocols

Protocol 1: Handling and Storage of 1-Methyl-2,3-dihydro-1H-isoindole

This protocol outlines the best practices for handling and storing the compound to minimize oxidation.

Materials:

• 1-Methyl-2,3-dihydro-1H-isoindole (free base or HCl salt)

• Schlenk flask or vial with a septum-sealed sidearm

• Glove box or Schlenk line with a supply of dry, inert gas (argon or nitrogen)

• Degassed, anhydrous solvent (e.g., dichloromethane, THF)

• Syringes and needles (oven-dried)

• Butylated Hydroxytoluene (BHT) (optional)

Procedure:

• Inert Atmosphere is Key: All manipulations of the compound, especially the free base, should be performed under an inert atmosphere.[8]

  • Glove Box: If available, a glove box provides the most secure environment.

  • Schlenk Line: For labs without a glove box, a Schlenk line is essential. Purge the storage vessel with inert gas by subjecting it to at least three vacuum/inert gas backfill cycles.

• Storage:

  • As Hydrochloride Salt: For long-term storage, the hydrochloride salt is preferred due to its enhanced stability.[2] Store the salt in a tightly sealed vial inside a desiccator in a cool, dark place.

  • As Free Base: The free base should be stored under an inert atmosphere in a sealed Schlenk flask or vial at low temperature (-20°C is recommended).

• Solution Preparation:

  • Use freshly degassed solvents for preparing solutions. Solvents can be degassed by sparging with an inert gas for 15-30 minutes or by the freeze-pump-thaw method.

  • If preparing a stock solution for long-term storage, consider adding a radical scavenger like BHT at a low concentration (e.g., 0.01-0.1 mol%).[5][6]

• Dispensing:

  • Use oven-dried syringes and needles to withdraw solutions from the storage vessel.

  • Maintain a positive pressure of inert gas in the storage vessel while dispensing to prevent air from entering.

Protocol 2: Stability-Indicating HPLC Method Development

This protocol provides a starting point for developing an HPLC method to monitor the stability of 1-methyl-2,3-dihydro-1H-isoindole and detect its oxidative degradation products.[9][10]

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase (example):

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient Elution (example):

Time (min)	% Mobile Phase B
0	10
20	90
25	90
26	10

| 30 | 10 |

Flow Rate: 1.0 mL/min Detection Wavelength: 254 nm (or as determined by UV scan) Injection Volume: 10 µL

Procedure:

• Forced Degradation Study: To identify potential degradation products, subject the compound to stress conditions:[11]

  • Oxidative Stress: Dissolve the compound in a suitable solvent and add a small amount of 3% hydrogen peroxide. Monitor the reaction over time.

  • Acid/Base Hydrolysis: Treat the compound with dilute HCl and NaOH.

  • Thermal Stress: Heat the solid compound or a solution.

  • Photolytic Stress: Expose a solution of the compound to UV light.

• Method Development: Analyze the stressed samples using the initial HPLC conditions. The goal is to achieve baseline separation between the parent compound and all major degradation peaks.

• Method Validation: Once a suitable separation is achieved, validate the method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Visualizing the Chemistry

Oxidation Pathways

The following diagram illustrates the primary potential oxidation pathways for 1-methyl-2,3-dihydro-1H-isoindole.

Caption: Potential oxidation pathways of 1-methyl-2,3-dihydro-1H-isoindole.

Experimental Workflow for Preventing Oxidation

This workflow diagram outlines the key steps to maintain the integrity of your compound.

Caption: Recommended workflow for preventing oxidation.

References

• Synthesis of Novel Isoindolinones: Carbonic Anhydrase Inhibition Profiles, Antioxidant Potential, Antimicrobial Effect, Cytotoxicity and Anticancer Activity. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Reactions on the “Benzylic” Carbon: Bromination And Oxidation. (2018, June 13). Master Organic Chemistry. Retrieved from [Link]

• N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: New Insights into Synthesis and Characterization. (2023, May 25). MDPI. Retrieved from [Link]

• A New Stability Indicating HPLC Method for Related Substances in Zolmitriptan. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Antioxidant Activity of Maillard Reaction Products in Dairy Products: Formation, Influencing Factors, and Applications. (n.d.). MDPI. Retrieved from [Link]

• Selective alkylation/oxidation of N-substituted isoindolinone derivatives: synthesis of N-phthaloylated natural and unnatural α-amino acid analogues. (2017, August 17). National Institutes of Health (NIH). Retrieved from [Link]

• GC/MS analysis of gaseous degradation products formed during extrusion blow molding process of PE films. (2014, August 7). ResearchGate. Retrieved from [Link]

• Reported isoindoline-1,3-dione derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis, Redox Properties and Antibacterial Activity of Hindered Phenols Linked to Heterocycles. (n.d.). MDPI. Retrieved from [Link]

• 2-Benzyl-3-hydroxy-3-methyl-2,3-dihydro-1H-isoindol-1-one. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Visible-Light-Mediated Aerobic α-Oxygenation of Tetrahydroisoquinolines and Isoindolines Without External Photocatalysts. (n.d.). MDPI. Retrieved from [Link]

• Oxidation of Benzylic Alcohols and Lignin Model Compounds with Layered Double Hydroxide Catalysts. (2018, October 16). ResearchGate. Retrieved from [Link]

• Analysis of isothiazolinones in environmental waters by gas chromatography-mass spectrometry. (2007, September 14). PubMed. Retrieved from [Link]

• Synthesis, Redox Properties and Antibacterial Activity of Hindered Phenols Linked to Heterocycles. (2020, May 20). PubMed. Retrieved from [Link]

• Synthesis and autoxidation of new tetracyclic 9H,10H-indolizino[1,2-b]indole-1-ones. (2001, January 26). PubMed. Retrieved from [Link]

• Reactions of 3-Hydroxy-2-phenyl-1H-benzo[e]isoindol-1-one. (2022, November 29). MDPI. Retrieved from [Link]

• ChemInform Abstract: Understanding the Chemistry Behind the Antioxidant Activities of Butylated Hydroxytoluene (BHT): A Review. (2016, August 6). ResearchGate. Retrieved from [Link]

• VALIDATION OF THE HPLC METHOD FOR THE DOSAGE OF DIOXOINDOLINONE. (n.d.). IBN. Retrieved from [Link]

• 2278-6074 - Stability Indicating HPLC Method Development and Validation. (n.d.). SciSpace. Retrieved from [Link]

• The chemistry of isoindole natural products. (n.d.). Beilstein Journals. Retrieved from [Link]

• (PDF) Isotopic Analogues as Internal Standards for Quantitative Analyses of Drugs and Metabolites by GC-MS--Nonlinear Calibration Approaches. (2015, August 9). ResearchGate. Retrieved from [Link]

• A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. (2022, November 16). Retrieved from [Link]

• Allylic and Benzylic Oxidation. (n.d.). Retrieved from [Link]

• Exploring the Mechanisms of the Antioxidants BHA, BHT, and TBHQ in Hepatotoxicity, Nephrotoxicity, and Neurotoxicity from the Perspective of Network Toxicology. (n.d.). PubMed Central. Retrieved from [Link]

• The chemistry of isoindole natural products. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• (PDF) Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide and Its Related Impurities in Bulk Drug and Formulations. (2019, November 23). ResearchGate. Retrieved from [Link]

• Degradation Impurities in Pharmaceutical Products : Detection and Minimization. (n.d.). Retrieved from [Link]

• Qualitative Profiling and Quantitative Analysis of Major Constituents in Jinmu-tang by UHPLC-Q-Orbitrap-MS and UPLC-TQ-MS/MS. (2022, November 15). MDPI. Retrieved from [Link]

• Hybrids of Sterically Hindered Phenols and Diaryl Ureas: Synthesis, Switch from Antioxidant Activity to ROS Generation and Induction of Apoptosis. (2023, August 10). National Institutes of Health (NIH). Retrieved from [Link]

• 2.9: Reactions at the Benzylic Position. (2020, April 8). Chemistry LibreTexts. Retrieved from [Link]

• Stability Indicating HPLC Method Development –A Review. (n.d.). IJTSRD. Retrieved from [Link]

• Oxidation of benzylic alcohols to carbonyls using N-heterocyclic stabilized λ3-iodanes. (2019, July 19). Retrieved from [Link]

• Thread - What is Butylated Hydroxytoluene (BHT) mechanism of action? (n.d.). Consensus. Retrieved from [Link]

• LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry. (2021, December 19). MDPI. Retrieved from [Link]

• Transformation of Hindered Phenolic Antioxidants. (n.d.). Stabilization Technologies. Retrieved from [Link]

• Butylated hydroxytoluene. (n.d.). Wikipedia. Retrieved from [Link]

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• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

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Technical Support Center: Troubleshooting Low Yields in Grignard Reactions for N-Methylation

Welcome to the technical support center for Grignard-mediated N-methylation. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this powerful but sensitive C-N bond-forming reaction. As a Senior Application Scientist, my goal is to provide not just procedural steps, but the underlying chemical logic to empower you to diagnose and solve challenges in your own laboratory work. This document is structured as a dynamic troubleshooting guide, addressing the common pitfalls and questions that arise during these experiments.

Core Principles: The Challenge of N-Methylation with Grignard Reagents

The Grignard reaction is a cornerstone of organic synthesis, renowned for its ability to form carbon-carbon bonds.[1] However, its application in N-alkylation, specifically N-methylation, is fraught with challenges. The core issue stems from the dual nature of the Grignard reagent (R-MgX): it is both a potent nucleophile and a very strong base.[2] For N-methylation of a secondary amine (R₂NH), the desired pathway involves the Grignard reagent's nucleophilic attack on a methylating agent. However, the Grignard reagent can also act as a base, deprotonating the secondary amine to form a magnesium amide (a Hauser base, R₂N-MgBr) and a non-nucleophilic alkane.[3][4]

This acid-base reaction is often much faster than the desired N-methylation, consuming the Grignard reagent and leading to low yields and recovery of the starting amine.[4] Success, therefore, hinges on carefully controlling reaction conditions to favor the nucleophilic pathway.

The Grignard Reagent in Solution: More Than Just "RMgX"

It is crucial to understand that a Grignard reagent in an ethereal solvent is not a single species but a complex mixture of species in equilibrium, known as the Schlenk equilibrium.[5] This equilibrium involves the alkylmagnesium halide (RMgX) and its corresponding dialkylmagnesium (R₂Mg) and magnesium halide (MgX₂) species. The reactivity and composition of this mixture can be influenced by the solvent, temperature, and the presence of any impurities, adding another layer of complexity to troubleshooting.[5]

Troubleshooting Guide: A Question & Answer Approach

This section addresses specific problems you may encounter. We will proceed logically from the quality of your reagents to the reaction itself.

Part 1: Grignard Reagent Formation & Quality

Q1: My Grignard reaction won't start. The solution isn't turning cloudy or getting warm. What's wrong?

A1: This is a classic initiation problem, almost always stemming from two main issues: magnesium passivation or the presence of inhibitors.

• Causality (Magnesium Passivation): Magnesium metal is typically coated with a thin, passivating layer of magnesium oxide (MgO).[6] This layer is inert and prevents the magnesium from reacting with the alkyl halide. To initiate the reaction, this oxide layer must be breached.

• Causality (Inhibitors): Grignard reagents are extremely sensitive to protic substances, primarily water.[7] Even trace amounts of moisture in your glassware, solvent, or starting halide will quench the Grignard reagent as it forms, preventing the reaction from sustaining itself.[8]

Troubleshooting Steps:

• Ensure Absolute Anhydrous Conditions: All glassware must be rigorously dried, either in an oven at >110°C for several hours or by flame-drying under vacuum.[8] Solvents must be anhydrous grade and are often further dried over chemical agents.

• Activate the Magnesium:

  • Mechanical Activation: Crush the magnesium turnings with a glass rod inside the reaction flask (under an inert atmosphere) to expose a fresh metal surface.

  • Chemical Activation: Add a small crystal of iodine (I₂). The iodine reacts with the magnesium surface, creating a small amount of magnesium iodide which helps to chemically etch the oxide layer.[6] A small amount of 1,2-dibromoethane can also be used; its reaction with magnesium produces ethene gas and MgBr₂, visibly indicating an active surface.

• Check Halide Purity: Ensure your methyl halide (e.g., methyl iodide or methyl bromide) is pure and dry. Acidic impurities can inhibit the reaction.[8]

Q2: How can I be sure of my Grignard reagent's concentration? My yields are inconsistent.

A2: Never assume a 100% yield for your Grignard reagent formation. Inconsistent yields in the subsequent N-methylation step are often due to an inaccurate estimation of the Grignard concentration. The only way to know the true concentration of your active reagent is through titration.

• Causality (Self-Validating Protocol): Titration quantifies the amount of active nucleophilic/basic species in your solution. This is a critical self-validating step. Relying on the theoretical yield will introduce significant error into your stoichiometry for the main reaction.

Recommended Protocol: A simple and reliable method is titration with a known concentration of a non-enolizable ketone like benzophenone in the presence of a colorimetric indicator such as 1,10-phenanthroline until a persistent color change is observed.

Titration Component	Purpose	Typical Reagents
Titrant	A solution of known concentration to react with the Grignard.	sec-Butanol in xylene
Indicator	A substance that changes color upon reacting with the Grignard reagent.	1,10-Phenanthroline, Salicylaldehyde phenylhydrazone
Analyte	The Grignard solution of unknown concentration.	Your freshly prepared MeMgX solution

See Protocol 2 for a detailed step-by-step titration procedure.

Part 2: The N-Methylation Reaction

Q3: My yield is very low, and I'm recovering most of my starting secondary amine. What is the primary cause?

A3: This is the most common failure mode and points directly to the Grignard reagent acting as a base rather than a nucleophile.

• Causality (Acid-Base Reaction): The N-H proton of a secondary amine is acidic enough to be readily deprotonated by the strongly basic Grignard reagent.[4] This reaction is typically faster than the desired methylation. Each equivalent of Grignard reagent that acts as a base is consumed and cannot participate in the N-methylation.

R₂NH + MeMgBr → R₂N-MgBr (Hauser Base) + CH₄↑

Troubleshooting Workflow:

Caption: A workflow for troubleshooting low N-methylation yields.

Solutions:

• Use Excess Reagent: Based on your titration results, use a significant excess (e.g., 2-3 equivalents) of the Grignard reagent. The first equivalent will be consumed in the deprotonation step, and the excess will be available for the subsequent methylation reaction.

• Temperature Control: Perform the reaction at low temperatures (e.g., -78 °C to 0 °C). This can sometimes slow the rate of deprotonation relative to other pathways.

• Alternative Methylating Agents: While methyl iodide is common, consider using it in conjunction with a reagent that activates the amine.

• Use a "Turbo" Grignard Reagent: The addition of lithium chloride (LiCl) can break up the aggregates of the Grignard reagent, increasing its reactivity. These are sometimes referred to as "turbo-Grignard reagents."

Q4: I am observing multiple byproducts and a complex mixture. What are the likely side reactions?

A4: Besides deprotonation, other side reactions can occur, especially with complex substrates.

• Causality (Competing Pathways): The high reactivity of the Grignard reagent means it will attack other electrophilic sites in your molecule or react in unintended ways.

Common Side Reactions:

• Reaction with Other Acidic Protons: Grignard reagents will react with alcohols, thiols, and carboxylic acids.[2][6] These functional groups must be protected before introducing the Grignard reagent.

• Enolization: If your substrate contains a carbonyl group with an alpha-proton, the Grignard can act as a base to form an enolate, consuming the reagent.

• Reduction: For some sterically hindered ketones or aldehydes, the Grignard reagent can act as a reducing agent (if it has a beta-hydrogen), leading to an alcohol instead of the methylated product.

Caption: Competing reaction pathways for a Grignard reagent with a secondary amine.

Frequently Asked Questions (FAQs)

Q: What is the best solvent for a Grignard N-methylation? A: Ethereal solvents are required because they solvate and stabilize the Grignard reagent through Lewis acid-base interactions.[6] Diethyl ether (Et₂O) and tetrahydrofuran (THF) are most common. THF is a better solvent for the Grignard reagent but has a higher boiling point and can be more difficult to render anhydrous.

Q: Can I use an alternative to a Grignard reagent for N-methylation? A: Absolutely. For substrates sensitive to the high basicity of Grignard reagents, other methods are often superior. Reductive amination, using formaldehyde and a reducing agent like sodium triacetoxyborohydride, is a very common and effective method for N-methylation of secondary amines with high yields.[9]

Q: My substrate has a hydroxyl (-OH) group. Can I still perform this reaction? A: Not without protecting the hydroxyl group. The Grignard reagent will immediately deprotonate the -OH group, consuming one equivalent of your reagent and forming a magnesium alkoxide.[9] You must first protect the alcohol (e.g., as a silyl ether like TBDMS) before proceeding with the Grignard reaction, and then deprotect it in a later step.

Key Experimental Protocols

Protocol 1: Preparation of Anhydrous Diethyl Ether

Disclaimer: This procedure should only be performed by trained personnel familiar with the hazards of sodium metal and flammable solvents.

• Pre-drying: Decant the diethyl ether from any visible water. Add anhydrous calcium chloride and let it stand overnight.

• Setup: Assemble a distillation apparatus that has been oven-dried or flame-dried. The entire system must be under an inert atmosphere (Nitrogen or Argon).

• Drying Agent: Add sodium metal, cut into small pieces, and a radical indicator such as benzophenone to the distillation flask containing the pre-dried ether.

• Reflux: Gently reflux the ether. A deep blue or purple color from the benzophenone ketyl radical indicates that the solvent is anhydrous and oxygen-free. If the color does not persist, more sodium may be required.

• Distillation: Distill the dry ether directly into the reaction flask, which is also under an inert atmosphere. Never distill to dryness.

Protocol 2: Titration of Methylmagnesium Bromide

• Setup: Oven-dry a 50 mL flask with a stir bar and seal it with a rubber septum. Allow it to cool to room temperature under an inert atmosphere.

• Indicator: Add a few crystals (~5 mg) of 1,10-phenanthroline to the flask.

• Analyte: Using a gas-tight, dry syringe, add exactly 1.00 mL of your Grignard solution to the flask. Add ~10 mL of anhydrous THF. The solution should develop a color (often reddish-brown) as the indicator complexes with the Grignard reagent.

• Titration: Titrate the solution by adding a known concentration of sec-butanol in anhydrous xylene (e.g., 1.0 M) dropwise with vigorous stirring.

• Endpoint: The endpoint is reached when the color just disappears (clear or pale yellow).

• Calculation: Molarity (Grignard) = [Molarity (s-BuOH) * Volume (s-BuOH)] / Volume (Grignard)

References

• The Grignard Reaction – Unraveling a Chemical Puzzle. ACS Publications. Available at: [Link]

• Installing the “magic methyl” – C–H methylation in synthesis. Chemical Society Reviews (RSC Publishing). Available at: [Link]

• Reactions of Grignard Reagents. Master Organic Chemistry. Available at: [Link]

• Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. DSpace@MIT. Available at: [Link]

• GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. ADICHEMISTRY. Available at: [Link]

• Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions. ResearchGate. Available at: [Link]

• In Situ Grignard Metalation Method for the Synthesis of Hauser Bases. PubMed Central. Available at: [Link]

• The Grignard Reagents | Organometallics. ACS Publications. Available at: [Link]

• Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Available at: [Link]

• Practical Challenges and Solutions to Continuous Grignard Chemistry. AIChE. Available at: [Link]

• Grignard successes and failures. Sciencemadness.org. Available at: [Link]

• Why is this grignard synthesis incorrect? Chemistry Stack Exchange. Available at: [Link]

• Direct Ether Synthesis Utilizing the Carbonyl Umpolung Reaction. Organic Letters. Available at: [Link]

• Grignard Reagents. Chemistry LibreTexts. Available at: [Link]

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• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. In Situ Grignard Metalation Method for the Synthesis of Hauser Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Sciencemadness Discussion Board - Grignard successes and failures - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of 1-Methyl-2,3-dihydro-1H-isoindole Hydrochloride

Welcome to the technical support center for the synthesis of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who are looking to troubleshoot and optimize the synthesis of this important isoindoline derivative. The isoindoline scaffold is a valuable motif in medicinal chemistry, appearing in a variety of biologically active molecules.[1][2] This guide provides field-proven insights in a direct question-and-answer format to address specific challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is 1-methyl-2,3-dihydro-1H-isoindole hydrochloride and what are its primary uses?

A: 1-Methyl-2,3-dihydro-1H-isoindole hydrochloride (CAS 1461706-27-3) is a heterocyclic organic compound.[1] The core structure, an isoindoline ring system, is a key building block in the development of new pharmaceutical agents. Derivatives of isoindoline have been investigated for a wide range of biological activities, including potential applications in Alzheimer's therapy as cholinesterase inhibitors.[2] This specific compound is primarily used for research and development purposes and is not intended for direct human or veterinary use.[1]

Q2: What are the main synthetic strategies for preparing this compound?

A: There are two prevalent strategies for synthesizing this molecule, both culminating in the formation of the hydrochloride salt.

• Reductive Amination & Cyclization: This is often the most direct approach. It typically involves a one-pot reaction of an appropriate benzene-1,2-dialdehyde precursor with methylamine, followed by in-situ reduction and cyclization to form the N-methylated isoindoline ring.

• N-Alkylation of Isoindoline: This two-step method involves first synthesizing the parent 2,3-dihydro-1H-isoindole, often from α,α′-dibromo-o-xylene and ammonia or a protected amine. The resulting secondary amine is then methylated using an agent like methyl iodide.[3]

The final step in both routes is the conversion of the free base (1-methyl-2,3-dihydro-1H-isoindole) into its more stable and handleable hydrochloride salt.[1]

Q3: What are the critical safety precautions for this synthesis?

A: Researchers must handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves. The target compound, 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, may be harmful if swallowed and can cause serious skin and eye irritation.[1] The parent compound, 2,3-dihydro-1H-isoindole hydrochloride, is also classified as a skin and eye irritant and may cause respiratory irritation.[4] All reactions and handling should be performed in a well-ventilated fume hood.

Q4: How should the final product and key intermediates be stored?

A: 1-Methyl-2,3-dihydro-1H-isoindole hydrochloride should be stored at room temperature under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.[1][5] The free base intermediate is typically less stable and should be used promptly or stored under an inert atmosphere at reduced temperatures.

Q5: What analytical methods are recommended for reaction monitoring and final product characterization?

A: A combination of techniques is essential for ensuring reaction completion and verifying the purity and identity of the final product.

• Reaction Monitoring: Thin-Layer Chromatography (TLC) is effective for tracking the consumption of starting materials and the formation of the product.

• Characterization: For structural confirmation and purity assessment, the following are recommended:

  • NMR Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure.[2]

  • Mass Spectrometry (MS): ESI-MS can verify the molecular weight of the free base.[2]

  • FT-IR Spectroscopy: Useful for identifying key functional groups.[2]

Troubleshooting Guide: From Synthesis to Purification

This section addresses specific experimental hurdles you may face during the synthesis.

Stage 1: Reductive Amination & Cyclization

Q: My reductive amination reaction is sluggish or incomplete. TLC analysis shows significant amounts of the starting aldehyde and/or the intermediate imine. What's going wrong?

A: Possible Causes & Recommended Solutions

This is a common issue in reductive aminations. The root cause often lies in suboptimal reaction conditions for either imine formation or the reduction step.

• Cause 1: Inefficient Imine Formation. Imine formation is a reversible equilibrium reaction that is often pH-sensitive.

  • Solution: The reaction is typically best performed under mildly acidic conditions (pH 4-5) to catalyze the dehydration step.[6] If your reaction medium is neutral or basic, consider adding a catalytic amount of acetic acid. However, avoid strongly acidic conditions, which can protonate the amine, rendering it non-nucleophilic.

• Cause 2: Inappropriate Reducing Agent. The choice of reducing agent is critical. A reagent that is too aggressive will reduce the starting aldehyde before it can form the imine.

  • Solution: Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are often preferred over sodium borohydride (NaBH₄).[6][7] These milder agents are more selective for the protonated imine intermediate over the carbonyl group of the aldehyde, allowing the reaction to be performed in a single pot. If using NaBH₄, it is best to perform the reaction in a stepwise manner: first, allow the imine to form completely (monitor by TLC or NMR), and only then add the NaBH₄.[7]

• Cause 3: Solvent Issues. The solvent can impact both solubility and reactivity.

  • Solution: While chlorinated solvents like 1,2-dichloroethane (DCE) are common, more environmentally friendly solvents like ethyl acetate or 2-MeTHF can also be effective, particularly with STAB.[7][8] If using an alcohol like methanol, be aware that it can form acetals with the aldehyde, slowing down imine formation.

Stage 2: Purification of the Free Base

Q: I'm struggling to purify the 1-methyl-2,3-dihydro-1H-isoindole free base. Column chromatography gives poor separation, and liquid-liquid extraction results in the product co-extracting with impurities.

A: Possible Causes & Recommended Solutions

Purification of amine products can be challenging due to their basicity and polarity.

• Cause 1: Similar Polarity of Product and Impurities. The intermediate imine and the final amine product can have very similar polarities, making chromatographic separation difficult.[9]

  • Solution 1 (Chromatography): If you must use column chromatography, try adding a small amount (0.5-1%) of a basic modifier like triethylamine or ammonium hydroxide to the eluent. This deactivates the acidic silica gel, preventing the common issue of amine tailing and often improving separation.

  • Solution 2 (Extraction Optimization): For acid-base extraction, precision is key. The goal is to separate the basic amine product from neutral or acidic impurities.

    • Dissolve the crude mixture in a non-polar organic solvent (e.g., ethyl acetate, DCM).

    • Wash with a dilute acid (e.g., 1M HCl). Your amine product will become protonated (R₃NH⁺Cl⁻) and move to the aqueous layer, while neutral impurities remain in the organic layer.

    • Separate the layers. Carefully basify the aqueous layer with a base like NaOH or Na₂CO₃ to a pH > 10. This deprotonates the amine back to its free base form.

    • Extract the free base back into an organic solvent. Wash with brine, dry over Na₂SO₄, and concentrate. This multi-step process can effectively remove stubborn impurities.[3]

Stage 3: Hydrochloride Salt Formation & Isolation

Q: When I try to precipitate the hydrochloride salt, it either oils out or fails to crystallize altogether. How can I get a clean, solid product?

A: Possible Causes & Recommended Solutions

This is a critical final step where purity and solvent choice are paramount. The formation of an oil or failure to precipitate usually points to issues with solubility or impurities.

• Cause 1: Presence of Impurities. Even small amounts of impurities can inhibit crystallization, acting as a "eutectic melt."

  • Solution: Ensure the free base is of the highest possible purity (>95%) before attempting salt formation. If necessary, repeat the purification step (chromatography or extraction) described in the previous section.

• Cause 2: Incorrect Solvent System. The product salt may be too soluble in the solvent mixture you are using.

  • Solution: The process involves dissolving the free base in a minimal amount of a polar solvent where the salt is also somewhat soluble (e.g., methanol, ethanol, or isopropanol).[1] Then, a non-polar "anti-solvent" in which the salt is insoluble is added to induce precipitation (e.g., diethyl ether, MTBE, or hexane).[1][10] If your product oils out, you may be adding the anti-solvent too quickly or the initial concentration is too high. Try using a larger volume of the anti-solvent and adding it slowly with vigorous stirring. Seeding with a previously obtained crystal can also help.

• Cause 3: Presence of Water. Water can interfere with crystallization.

  • Solution: Ensure all solvents are anhydrous and the free base has been thoroughly dried. Using a solution of HCl in an anhydrous solvent (e.g., HCl in dioxane or 2-propanol) is preferable to using aqueous HCl.

Visualized Workflows and Data

General Synthetic Workflow

The diagram below outlines the key stages in a typical synthesis and purification process for 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

Caption: General workflow for synthesis and purification.

Troubleshooting: Salt Precipitation Failure

If you encounter issues during the final crystallization step, this decision tree can help guide your troubleshooting process.

Caption: Decision tree for troubleshooting salt precipitation.

Summary of Typical Reaction Parameters

The following table provides a starting point for reaction conditions based on analogous transformations found in the literature. Optimization will likely be required for your specific setup.

Parameter	Reductive Amination/Cyclization	HCl Salt Formation
Key Reagents	Aldehyde, Methylamine, NaBH(OAc)₃	Pure Free Base, Anhydrous HCl
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[7]	Isopropanol (IPA) or Methanol (MeOH)[1]
Anti-Solvent	N/A	Diethyl Ether or MTBE[1]
Catalyst	Acetic Acid (catalytic)	N/A
Temperature	0 °C to Room Temperature	0 °C to Room Temperature
Typical Duration	4-24 hours	1-4 hours

References

• Al-Ghorbani, M., et al. (2022). A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. Molecules, 27(23), 8276. Available from: [Link]

• Kamal, A., et al. (2008). An efficient method for the synthesis of 2,3-dihydro-1H-isoindoles. Indian Journal of Chemistry, 47B, 1148-1152. Available from: [Link]

• Potts, K. T., & Saxton, J. E. (1963). 1-Methylindole. Organic Syntheses, Coll. Vol. 5, p.769; Vol. 40, p.68. Available from: [Link]

• PubChem. 2,3-dihydro-1H-isoindole hydrochloride. National Center for Biotechnology Information. Available from: [Link]

• Lead Sciences. 1-Methyl-2,3-dihydro-1H-isoindole hydrochloride. Available from: [Link]

• PatSnap. Synthesis of 2,3-dihydro-1H-isoindole-1-carboxylic acid, methyl ester, hydrochloride.

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available from: [Link]

• Reddit. (2023). Struggling with Reductive Amination: Tips for Isolating My Amine Product? r/organicchemistry. Available from: [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available from: [Link]

• PubChem. 1-Methyl-2,3-dihydro-1H-indole. National Center for Biotechnology Information. Available from: [Link]

• Tucker, J. (2014). Specific solvent issues with Reductive Amination/Alkylation. The Green Chemist. Available from: [Link]

Sources

• 1. 1-Methyl-2,3-dihydro-1H-isoindole hydrochloride|CAS 1461706-27-3 [benchchem.com]
• 2. A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 2,3-dihydro-1H-isoindole hydrochloride | C8H10ClN | CID 12311031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Methyl-2,3-dihydro-1H-isoindole hydrochloride - Lead Sciences [lead-sciences.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. Specific solvent issues with Reductive Amination/Alkylation - Wordpress [reagents.acsgcipr.org]
• 9. reddit.com [reddit.com]
• 10. prepchem.com [prepchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Methyl, Nitro, and Fluoro-Substituted Isoindoles

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the isoindole scaffold stands out as a privileged structure, forming the core of numerous biologically active compounds. Its versatility allows for a wide range of chemical modifications, each imparting unique physicochemical properties and pharmacological activities. This guide provides an in-depth technical comparison of isoindole derivatives bearing three common and impactful substituents: the electron-donating methyl group, the strongly electron-withdrawing nitro group, and the electronegative fluoro group. By examining their synthesis, cytotoxic profiles, and mechanisms of action, we aim to provide a valuable resource for researchers engaged in the design and development of novel isoindole-based therapeutics.

The Isoindole Scaffold: A Foundation for Diverse Bioactivity

The isoindole nucleus, a bicyclic aromatic heterocycle, is a structural isomer of indole and is present in a variety of natural products and synthetic molecules with significant biological properties.[1] These properties span a wide spectrum, including anticancer, anti-inflammatory, antimicrobial, and antiviral activities.[2][3] The ability to readily modify the isoindole core allows for the fine-tuning of its biological profile, making it a focal point in drug discovery. The nature and position of substituents on the aromatic ring or the nitrogen atom can dramatically influence the molecule's interaction with biological targets, its metabolic stability, and its overall efficacy.[3]

Comparative Cytotoxicity: Unveiling the Impact of Substitution

The cytotoxic potential of substituted isoindoles is a key area of investigation in the development of new anticancer agents. The choice of substituent can profoundly alter the electron density and lipophilicity of the isoindole ring system, thereby influencing its ability to interact with cellular targets and exert a biological effect.

While a direct head-to-head comparison of methyl, nitro, and fluoro-substituted isoindoles on the same molecular backbone across a comprehensive panel of cancer cell lines is not extensively documented in a single study, we can synthesize a comparative overview from existing data. The half-maximal inhibitory concentration (IC₅₀) is a standard measure of a compound's potency in inhibiting a biological process, such as cell proliferation.

Table 1: Comparative Cytotoxicity (IC₅₀ in µM) of Substituted Isoindole Derivatives against Various Cancer Cell Lines

Compound/Substituent	Cancer Cell Line	IC₅₀ (µM)	Reference
Methyl-Substituted
N-Methylcantharimide	-	Tumor inhibitory action established in animal models	[3]
Nitro-Substituted
5-Nitroisoindoline-1,3-dione derivative	HeLa	5.08 ± 0.91	[4]
5-Nitroisoindoline-1,3-dione derivative	HeLa	5.89 ± 0.73	[4]
Fluoro/Halo-Substituted
5-Fluoro-1H-indole-2,3-dione	-	Synthesis reported, cytotoxicity data not specified	[5]
para-Chloro derivative of thiazole-phthalimide	MCF-7	0.2 ± 0.01	[6]
para-Chloro derivative of thiazole-phthalimide	MDA-MB-468	0.6 ± 0.04	[6]
para-Chloro derivative of thiazole-phthalimide	PC-12	0.43 ± 0.06	[6]

Analysis of Cytotoxic Data:

From the available data, it is evident that both nitro and halogen (chloro) substituted isoindole derivatives can exhibit potent cytotoxic activity, with IC₅₀ values in the low micromolar and even nanomolar range. For instance, a para-chloro substituted thiazole-phthalimide derivative demonstrated remarkable potency against the MCF-7 breast cancer cell line with an IC₅₀ of 0.2 µM.[6] Similarly, 5-nitroisoindoline derivatives have shown significant activity against HeLa cells.[4]

The data for methyl-substituted isoindoles is less specific in terms of IC₅₀ values from the provided search results, though their potential as anticancer agents is noted.[3] The electron-donating nature of the methyl group generally increases the electron density of the aromatic system, which can influence binding to target proteins.

The strongly electron-withdrawing nitro group can render the aromatic ring more electrophilic, potentially making it more susceptible to nucleophilic attack by biological macromolecules. This can also influence the molecule's ability to participate in redox cycling, which can lead to the generation of reactive oxygen species (ROS) and cellular damage.

Fluorine and other halogens, being highly electronegative, can alter the molecule's lipophilicity and its ability to form hydrogen bonds, which are crucial for drug-receptor interactions. The introduction of a fluorine atom can also block metabolic pathways, thereby increasing the compound's bioavailability and in vivo efficacy.

It is crucial to acknowledge that the position of the substituent on the isoindole ring is as important as the nature of the substituent itself in determining biological activity.

Mechanistic Insights: How Substituted Isoindoles Exert Their Effects

The anticancer activity of many isoindole derivatives is linked to their ability to induce programmed cell death, or apoptosis.[6][7] This is a tightly regulated process that involves a cascade of signaling events, ultimately leading to the dismantling of the cell.

The Apoptotic Pathway

Apoptosis can be initiated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway.[6] The intrinsic pathway is often implicated in the mechanism of action of chemotherapeutic agents. It involves the release of cytochrome c from the mitochondria, which then triggers a cascade of caspase activation.[6] Caspases are a family of proteases that execute the apoptotic program by cleaving key cellular substrates.

Several studies have shown that substituted isoindole derivatives can induce apoptosis in cancer cells. For example, certain phthalimide derivatives have been shown to induce apoptosis through the intrinsic pathway, as evidenced by the modulation of BAX and BCL-2 protein expression and the activation of caspase-3.[6]

Below is a generalized diagram illustrating the intrinsic apoptotic pathway that can be triggered by substituted isoindoles.

Caption: Intrinsic apoptosis pathway induced by substituted isoindoles.

The specific molecular targets of many substituted isoindoles are still under investigation. Some isoindole-containing compounds, such as indolocarbazoles, are known to be potent inhibitors of protein kinases or topoisomerase I, enzymes crucial for cell proliferation.[8] It is plausible that simple substituted isoindoles could also exert their effects by targeting similar key cellular enzymes. The electronic properties conferred by the methyl, nitro, and fluoro groups would undoubtedly influence the binding affinity and inhibitory potency of these molecules towards their respective targets.

Experimental Protocols: Synthesis and Biological Evaluation

Reproducibility is a cornerstone of scientific research. To this end, we provide detailed, step-by-step methodologies for the synthesis of representative substituted isoindoles and for the assessment of their cytotoxic activity.

Synthesis of Substituted Isoindole-1,3-diones

The synthesis of isoindole-1,3-diones is often achieved through the condensation of a primary amine with phthalic anhydride or a substituted phthalic anhydride.

General Protocol for the Synthesis of N-Substituted Isoindole-1,3-diones:

Caption: General workflow for synthesizing N-substituted isoindole-1,3-diones.

1. Synthesis of N-Methylisoindole-1,3-dione:

• Materials: Phthalic anhydride, Methylamine (e.g., 40% in water), Glacial acetic acid.

• Procedure:

  • In a round-bottom flask, dissolve phthalic anhydride (1 equivalent) in glacial acetic acid.

  • Slowly add methylamine solution (1.1 equivalents) to the stirred solution.

  • Reflux the reaction mixture for 4-6 hours.

  • Allow the mixture to cool to room temperature, during which the product may precipitate.

  • Pour the reaction mixture into ice-water to precipitate the product completely.

  • Filter the solid product, wash with cold water, and dry under vacuum.

  • Recrystallize from a suitable solvent (e.g., ethanol) to obtain pure N-methylisoindole-1,3-dione.

2. Synthesis of 5-Nitroisoindoline-1,3-dione:

• Materials: Phthalimide, Concentrated sulfuric acid, Nitric acid.

• Procedure:

  • In a flask cooled in an ice bath, slowly add phthalimide (1 equivalent) in portions to a mixture of concentrated sulfuric acid and nitric acid.[9]

  • Maintain the temperature below 10°C during the addition.

  • After the addition is complete, stir the reaction mixture at room temperature for several hours.

  • Carefully pour the reaction mixture onto crushed ice.

  • The precipitated product is collected by filtration, washed thoroughly with water until the washings are neutral, and then dried.

  • Recrystallization from a suitable solvent can be performed for further purification.

3. Synthesis of 5-Fluoroisoindole-1,3-dione:

• Materials: 4-Fluorophthalic acid, Urea.

• Procedure:

  • Grind 4-fluorophthalic acid (1 equivalent) and urea (2-3 equivalents) together in a mortar.

  • Heat the mixture in a flask at 180-200°C for 30-60 minutes.

  • The reaction mixture will melt and then solidify.

  • After cooling, triturate the solid mass with water to remove excess urea.

  • Filter the solid, wash with water, and dry.

  • Recrystallize from a suitable solvent to obtain pure 5-fluoroisoindole-1,3-dione.

Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol for MTT Assay:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (methyl, nitro, and fluoro-substituted isoindoles) in culture medium. Add the compound solutions to the wells and incubate for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• MTT Addition: After the incubation period, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the colored solution using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value for each compound.

Conclusion and Future Directions

The substitution of the isoindole scaffold with methyl, nitro, and fluoro groups offers a powerful strategy for modulating its biological activity. While this guide provides a comparative overview based on available data, it also highlights the need for more systematic studies directly comparing these substituents on a common isoindole backbone against a standardized panel of cancer cell lines.

Future research should focus on:

• Direct Comparative Studies: Synthesizing and evaluating series of methyl, nitro, and fluoro-substituted isoindoles with consistent substitution patterns to enable a more direct and accurate comparison of their biological activities.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways affected by these compounds to understand the structure-activity relationships at a molecular level.

• In Vivo Efficacy and Toxicity: Progressing the most promising compounds from in vitro studies to in vivo animal models to assess their therapeutic potential and safety profiles.

By continuing to explore the rich chemistry and biology of substituted isoindoles, the scientific community can unlock new avenues for the development of next-generation therapeutics for a range of diseases, including cancer.

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A Comparative Guide to the Neuroprotective Effects of Isoindole Compounds

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of effective therapies for neurodegenerative diseases, the unique scaffold of isoindole has emerged as a promising starting point for the design of novel neuroprotective agents. This guide provides a comprehensive comparison of different isoindole-based compounds, delving into their mechanisms of action, and presenting supporting experimental data to aid researchers in navigating this exciting area of drug discovery.

Introduction: The Therapeutic Potential of the Isoindole Scaffold

Neurodegenerative disorders such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neuronal structure and function. A key strategy in combating these devastating conditions is the development of neuroprotective agents that can shield neurons from damage and promote their survival. The isoindole core, a bicyclic aromatic structure, has garnered significant attention due to its presence in a variety of biologically active molecules.[1] Its derivatives have demonstrated a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and direct neuroprotective effects.[2][3] This guide will explore the neuroprotective profiles of three distinct classes of isoindole-containing compounds: Phthalimide Derivatives, Aristolactam Alkaloids, and the novel aminopropyl carbazole, P7C3-A20.

Comparative Analysis of Neuroprotective Isoindole Compounds

The neuroprotective efficacy of isoindole derivatives is multifaceted, with different compounds exerting their effects through distinct molecular mechanisms. The following table summarizes the key neuroprotective properties of representative compounds from each class, providing a comparative overview of their potency and mechanisms of action.

Compound Class	Specific Compound(s)	Experimental Model	Key Neuroprotective Mechanisms	Quantitative Data (IC50/Effective Concentration)
Phthalimide Derivatives	Compounds 1 and 3	In vitro (AChE/BuChE inhibition assays), In vivo (scopolamine-induced amnesia in mice)	Inhibition of Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE), Antioxidant activity	Compound 1: AChE IC50 = 10 µM, BuChE IC50 = 80 µM.[4] Compound 3: AChE IC50 = 18 µM, BuChE IC50 = 11 µM.[4]
Compound 11n	In vitro (hMAO-B inhibition, PC12 cells with H2O2-induced oxidative stress)	Selective inhibition of human Monoamine Oxidase B (hMAO-B), Iron chelation, Cytoprotection against oxidative stress	hMAO-B IC50 = 0.79 ± 0.05 µM.[5]
Isoindoline derivatives (3a-3c)	In vitro (SH-SY5Y cells with H2O2-induced oxidative stress)	Activation of NRF2 signaling pathway, Reduction of intracellular ROS and carbonylated proteins	Increased cell viability and gene expression of NRF2 and associated genes (NQO-1, GSTK1).[3]
Aristolactam Alkaloids	Aristolactam BII	In vitro (primary cultured rat cortical cells with glutamate-induced toxicity)	Inhibition of nitric oxide (NO) production, Reduction of cellular peroxide levels	Significantly attenuated glutamate-induced neurotoxicity.[6]
Aminopropyl Carbazoles	P7C3-A20	In vitro (PC12 cells with oxygen-glucose deprivation), In vivo (rat models of hypoxic-ischemic encephalopathy)	Activation of Nicotinamide Phosphoribosyltransferase (NAMPT), Enhancement of NAD+ salvage pathway, Activation of PI3K/Akt/GSK3β signaling	Alleviated apoptosis in PC12 cells (40-100 µM); Reduced infarct volume and improved motor function in rats (5 or 10 mg/kg).[7]

Key Neuroprotective Mechanisms and Signaling Pathways

The neuroprotective effects of isoindole compounds are underpinned by their interaction with critical cellular signaling pathways. Understanding these mechanisms is paramount for the rational design of next-generation therapeutics.

Modulation of Neurotransmitter and Enzyme Activity by Phthalimide Derivatives

A significant contributor to the pathology of Alzheimer's disease is the decline in acetylcholine levels. Phthalimide derivatives have been shown to effectively inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), the enzymes responsible for acetylcholine degradation.[4] By inhibiting these enzymes, these compounds increase the availability of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission.

Furthermore, certain phthalimide derivatives act as potent and selective inhibitors of monoamine oxidase B (MAO-B).[5] MAO-B is involved in the degradation of dopamine, and its inhibition can increase dopamine levels, a strategy employed in the treatment of Parkinson's disease.

The NRF2 Antioxidant Response Pathway

Oxidative stress is a common pathological feature of many neurodegenerative diseases. The Nuclear factor erythroid 2-related factor 2 (NRF2) is a transcription factor that plays a crucial role in the cellular defense against oxidative stress.[8] Upon activation, NRF2 translocates to the nucleus and binds to the antioxidant response element (ARE), leading to the transcription of a battery of antioxidant and cytoprotective genes.

Several isoindoline-1,3-dione derivatives have been demonstrated to exert their neuroprotective effects by activating the NRF2 signaling pathway.[3] This activation leads to a reduction in intracellular reactive oxygen species (ROS) and protects neuronal cells from oxidative damage. The activation of NRF2 can be triggered by various upstream kinases, including those in the PI3K/Akt and MAPK pathways.[8][9]

Figure 1: Activation of the NRF2/ARE signaling pathway by isoindole compounds.

P7C3-A20 and the NAMPT/NAD+ Salvage Pathway

The aminopropyl carbazole P7C3-A20 represents a novel class of neuroprotective agents with a distinct mechanism of action. It has been shown to activate nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway.[7] This pathway is crucial for maintaining cellular energy homeostasis and promoting cell survival. By enhancing the activity of NAMPT, P7C3-A20 increases the intracellular levels of nicotinamide adenine dinucleotide (NAD+), a critical coenzyme involved in numerous cellular processes, including DNA repair and redox reactions.

Furthermore, the neuroprotective effects of P7C3-A20 have been linked to the activation of the PI3K/Akt/GSK3β signaling pathway, a key cascade that regulates cell survival and apoptosis.[10]

Figure 2: Neuroprotective signaling pathways activated by P7C3-A20.

Experimental Protocols for Evaluating Neuroprotective Effects

To assist researchers in the evaluation of novel isoindole compounds, this section provides detailed, step-by-step methodologies for key in vitro assays.

Cell Viability Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow:

Figure 3: Workflow for the MTT cell viability assay.

Detailed Protocol:

• Cell Seeding: Seed neuronal cells (e.g., SH-SY5Y) in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of the isoindole compounds for a specified time (e.g., 2 hours). Subsequently, induce neurotoxicity by adding a neurotoxic agent (e.g., H2O2, glutamate, or Aβ peptide) and incubate for another 24 hours.

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well. Incubate the plate for 4 hours at 37°C.

• Solubilization: After incubation, carefully remove the MTT solution and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control (untreated) cells.

Measurement of Intracellular Reactive Oxygen Species (ROS)

The DCFH-DA (2',7'-dichlorodihydrofluorescein diacetate) assay is a common method for detecting intracellular ROS. DCFH-DA is a cell-permeable non-fluorescent probe that is deacetylated by intracellular esterases to DCFH, which is then oxidized by ROS to the highly fluorescent compound DCF.

Detailed Protocol:

• Cell Seeding and Treatment: Seed and treat the cells with isoindole compounds and a ROS-inducing agent as described in the MTT assay protocol.

• DCFH-DA Staining: After treatment, wash the cells with phosphate-buffered saline (PBS). Incubate the cells with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.

• Washing: Remove the DCFH-DA solution and wash the cells twice with PBS to remove any extracellular probe.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

• Data Analysis: Quantify the level of intracellular ROS by comparing the fluorescence intensity of the treated cells to that of the control cells.

Cholinesterase Inhibition Assay (Ellman's Method)

This colorimetric method measures the activity of AChE and BuChE based on the reaction of thiocholine (a product of substrate hydrolysis) with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product.[11]

Detailed Protocol:

• Reagent Preparation: Prepare solutions of the enzyme (AChE or BuChE), the substrate (acetylthiocholine or butyrylthiocholine), and DTNB in a suitable buffer (e.g., phosphate buffer, pH 8.0).

• Reaction Mixture: In a 96-well plate, add the buffer, DTNB solution, and the isoindole compound at various concentrations.

• Enzyme Addition: Add the enzyme solution to each well and incubate for a short period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Substrate Addition: Initiate the reaction by adding the substrate solution to each well.

• Absorbance Measurement: Immediately measure the change in absorbance at 412 nm over time using a microplate reader in kinetic mode.

• Data Analysis: Calculate the rate of the reaction and determine the percentage of enzyme inhibition for each concentration of the isoindole compound. Calculate the IC50 value from the dose-response curve.

Conclusion and Future Directions

The isoindole scaffold provides a versatile platform for the development of novel neuroprotective agents. The compounds discussed in this guide demonstrate a range of mechanisms, from modulating neurotransmitter levels and inhibiting key enzymes to activating cellular antioxidant and survival pathways. The comparative data presented herein highlights the potential of different isoindole derivatives and provides a foundation for further research and development.

Future studies should focus on:

• Direct comparative studies: Evaluating the neuroprotective efficacy of a wider range of isoindole derivatives in standardized head-to-head comparisons.

• In-depth mechanistic studies: Elucidating the precise molecular targets and signaling pathways of these compounds to enable rational drug design and optimization.

• In vivo efficacy and safety: Assessing the therapeutic potential of promising lead compounds in relevant animal models of neurodegenerative diseases, with a focus on their pharmacokinetic and safety profiles.

By building upon the knowledge presented in this guide, the scientific community can continue to unlock the therapeutic potential of isoindole-based compounds in the fight against neurodegeneration.

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A Comparative Guide to the In Vivo vs. In Vitro Efficacy of Isoindoline Scaffolds: A Case Study Perspective on 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

For drug development professionals, researchers, and scientists, understanding the translational potential of a novel chemical entity from benchtop assays to preclinical models is paramount. This guide provides a comparative analysis of the in vitro and in vivo efficacy of compounds based on the 1-methyl-2,3-dihydro-1H-isoindole scaffold. While specific experimental data for the hydrochloride salt of 1-methyl-2,3-dihydro-1H-isoindole is limited in publicly accessible literature, its structural motif is a well-established pharmacophore. This guide will, therefore, extrapolate from the known biological activities of structurally related isoindoline derivatives to present a comprehensive framework for evaluation.

The isoindoline core is a privileged heterocyclic structure found in a variety of biologically active molecules and approved pharmaceuticals.[1][2][3] Derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, anticancer, and neuroprotective effects.[2][4][5][6][7] This guide will delve into the typical experimental cascades used to characterize such compounds, offering insights into the causal relationships between in vitro mechanisms and in vivo outcomes.

I. The Isoindoline Scaffold: A Platform for Diverse Biological Activity

The 1-methyl-2,3-dihydro-1H-isoindole hydrochloride represents a foundational structure within the broader class of isoindoline compounds. The inherent chemical properties of this scaffold, including its aromaticity and the presence of a nitrogen atom, allow for diverse functionalization, leading to compounds with a wide array of biological targets. Prominent examples of drugs built upon the isoindoline framework include lenalidomide and pomalidomide, which exert potent immunomodulatory and anti-cancer effects through their interaction with the cereblon (CRBN) E3 ubiquitin ligase complex.[1][2] Other derivatives have been investigated for their ability to inhibit enzymes such as cyclooxygenases (COX-1 and COX-2) and cholinesterases.[4][5][7]

II. In Vitro Efficacy: Unraveling the Molecular Mechanisms

In vitro studies are the cornerstone of early-phase drug discovery, providing critical insights into the mechanism of action, potency, and selectivity of a compound in a controlled, isolated environment. For a novel isoindoline derivative, a tiered in vitro testing strategy is essential.

A. Target-Based Screening: The First Line of Inquiry

Based on the activities of related compounds, initial screening of 1-methyl-2,3-dihydro-1H-isoindole derivatives would logically focus on key enzymatic targets.

1. Cyclooxygenase (COX) Inhibition Assays:

Given the documented anti-inflammatory potential of isoindoline derivatives, assessing the inhibitory activity against COX-1 and COX-2 is a primary step.[5][7]

Experimental Protocol: COX (ovine/human) Inhibitor Screening Assay (Colorimetric)

• Preparation of Reagents: Prepare assay buffer, heme, COX-1 and COX-2 enzymes, arachidonic acid (substrate), and the test compound at various concentrations.

• Enzyme Incubation: In a 96-well plate, add the assay buffer, enzyme, and either the test compound or a known inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1). Incubate for 10-15 minutes at 37°C.

• Initiation of Reaction: Add arachidonic acid to initiate the reaction.

• Detection: The peroxidase activity of COX is measured colorimetrically. A chromogenic substrate is used, and the absorbance is read at a specific wavelength (e.g., 590 nm).

• Data Analysis: The percentage of inhibition is calculated relative to the vehicle control, and the IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) is determined.

2. Cholinesterase Inhibition Assays:

For neuroprotective applications, evaluating the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) is pertinent.[4]

Experimental Protocol: Ellman's Assay for Cholinesterase Inhibition

• Reagent Preparation: Prepare phosphate buffer, AChE or BuChE enzyme solution, acetylthiocholine iodide (ATCI) or butyrylthiocholine iodide (BTCI) as the substrate, 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB), and the test compound.

• Incubation: In a 96-well plate, mix the enzyme with the test compound at varying concentrations and incubate.

• Reaction and Detection: Add DTNB and the substrate to the wells. The enzymatic hydrolysis of the substrate produces thiocholine, which reacts with DTNB to form a yellow-colored anion, 5-thio-2-nitrobenzoate. The absorbance is measured kinetically at 412 nm.

• Data Analysis: Calculate the rate of reaction and determine the IC50 value for the test compound.

B. Cell-Based Assays: Assessing Physiological Relevance

Following target identification, cell-based assays are employed to understand the compound's effect in a more biologically complex system.

1. Anti-inflammatory Activity in Macrophages:

Lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 264.7) are a standard model to assess anti-inflammatory effects.

Experimental Protocol: Measurement of Nitric Oxide (NO) and Pro-inflammatory Cytokines

• Cell Culture: Plate RAW 264.7 cells and allow them to adhere.

• Treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• NO Measurement (Griess Assay): Collect the cell supernatant. Mix the supernatant with Griess reagent and measure the absorbance at 540 nm. A standard curve of sodium nitrite is used to quantify NO production.

• Cytokine Measurement (ELISA): Use the cell supernatant to quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6 using commercially available ELISA kits.

• Cell Viability (MTT Assay): To ensure that the observed effects are not due to cytotoxicity, perform an MTT assay on a parallel plate of treated cells.

2. Anticancer Activity in Tumor Cell Lines:

The antiproliferative effects of isoindoline derivatives can be evaluated against a panel of human cancer cell lines.[6]

Experimental Protocol: Cell Viability and Apoptosis Assays

• Cell Culture and Treatment: Seed cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) in 96-well plates and treat with a range of concentrations of the test compound for 48-72 hours.

• Cell Viability (MTT/XTT Assay): Assess cell viability to determine the GI50 (concentration for 50% growth inhibition).

• Apoptosis Analysis (Annexin V/PI Staining): Treat cells with the compound at its GI50 concentration. Stain the cells with Annexin V-FITC and Propidium Iodide (PI) and analyze by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

III. In Vivo Efficacy: Bridging the Gap to Clinical Application

In vivo studies are critical for evaluating the overall efficacy, pharmacokinetics (PK), and safety profile of a compound in a living organism. These studies help to determine if the promising in vitro activity translates to a therapeutic effect.

A. Animal Models of Inflammation and Pain

Based on in vitro COX inhibition, animal models of inflammation and pain are appropriate for evaluating isoindoline derivatives.

1. Carrageenan-Induced Paw Edema in Rodents:

This is a classic model of acute inflammation.

Experimental Protocol:

• Animal Acclimation: Acclimate male Wistar rats or Swiss albino mice for at least one week.

• Compound Administration: Administer the test compound orally or intraperitoneally at various doses. A positive control (e.g., indomethacin) and a vehicle control are included.

• Induction of Edema: After 1 hour, inject a 1% solution of carrageenan subcutaneously into the plantar surface of the right hind paw.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at baseline and at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

2. Acetic Acid-Induced Writhing Test in Mice:

This model is used to assess peripheral analgesic activity.

Experimental Protocol:

• Animal Acclimation and Grouping: Acclimate mice and divide them into groups.

• Compound Administration: Administer the test compound and controls as described above.

• Induction of Writhing: After a set period (e.g., 30 minutes for i.p. or 60 minutes for oral administration), inject a 0.6% solution of acetic acid intraperitoneally.

• Observation: Immediately after the injection, place the mice in an observation chamber and count the number of writhes (a characteristic stretching of the abdomen and hind limbs) for a period of 20-30 minutes.

• Data Analysis: Calculate the percentage of protection from writhing for each group relative to the vehicle control.

B. Xenograft Models for Anticancer Efficacy

If a compound shows significant in vitro anticancer activity, its efficacy can be tested in a tumor xenograft model.

Experimental Protocol:

• Cell Implantation: Implant human cancer cells (e.g., HCT-116) subcutaneously into the flank of immunodeficient mice (e.g., nude mice).

• Tumor Growth and Grouping: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Randomize the mice into treatment and control groups.

• Compound Administration: Administer the test compound, a positive control (e.g., 5-fluorouracil), and a vehicle control according to a predetermined schedule (e.g., daily, once every three days).

• Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume.

• Endpoint: Continue the experiment for a set duration or until the tumors in the control group reach a predetermined maximum size. At the endpoint, euthanize the mice, and excise and weigh the tumors.

• Data Analysis: Compare the tumor growth inhibition in the treated groups to the vehicle control group.

IV. Data Summary and Comparison

To facilitate a clear comparison between the in vitro and in vivo data, the results should be summarized in a structured format.

Table 1: Comparative Efficacy Summary of a Hypothetical Isoindoline Derivative

Parameter	In Vitro Assay	Result (e.g., IC50/GI50)	In Vivo Model	Result (e.g., % Inhibition/Dose)
Anti-inflammatory	COX-2 Inhibition	0.5 µM	Carrageenan Paw Edema	50% inhibition at 10 mg/kg
Analgesic	N/A	N/A	Acetic Acid Writhing	60% protection at 10 mg/kg
Anticancer	HCT-116 Cell Viability	2.5 µM	HCT-116 Xenograft	45% tumor growth inhibition at 20 mg/kg

V. Visualizing Experimental Workflows and Pathways

Diagrams are invaluable for illustrating the logical flow of experiments and the underlying biological pathways.

A. Experimental Workflow for Efficacy Screening

Caption: A generalized workflow for evaluating the efficacy of a novel compound.

B. Simplified COX Inhibition Pathway

Caption: The role of COX enzymes in inflammation and their inhibition.

VI. Conclusion and Future Directions

The 1-methyl-2,3-dihydro-1H-isoindole hydrochloride serves as a valuable starting point for the development of novel therapeutics. The true potential of its derivatives can only be unlocked through a systematic and rigorous evaluation of both in vitro and in vivo efficacy. A strong correlation between potent and selective in vitro activity and significant in vivo efficacy in relevant disease models is the hallmark of a promising drug candidate. Future research should focus on synthesizing a library of derivatives based on this scaffold and subjecting them to the comprehensive experimental workflow outlined in this guide. This will enable the identification of lead compounds with optimal pharmacological profiles for further preclinical and clinical development.

References

• Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Preprints.org.
• A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. PubMed Central.
• A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. National Institutes of Health.
• Synthesis, Characterization, and Biological Evaluation of Some Isoindole-1,3-(2H) Dione Derivatives. ResearchGate.
• N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: New Insights into Synthesis and Characterization. MDPI.
• 1-Methyl-2,3-dihydro-1H-isoindole hydrochloride | CAS 1461706-27-3. Benchchem.
• Recent Developments in Isoindole Chemistry. ResearchGate.
• The chemistry of isoindole natural products. National Institutes of Health.

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• 5. A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

1-methyl-2,3-dihydro-1H-isoindole hydrochloride proper disposal procedures

An In-Depth Guide to the Safe Disposal of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride

As a Senior Application Scientist, my primary goal is to empower fellow researchers with the knowledge to conduct their work safely and effectively. The proper handling and disposal of chemical reagents are paramount to laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step protocol for the disposal of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride, grounded in established safety principles and regulatory standards. Our approach moves beyond a simple checklist, delving into the causality behind each procedural step to ensure a deep and functional understanding of the process.

Hazard Identification and Risk Assessment: Understanding the "Why"

The primary hazards associated with this class of chemicals are:

• Skin Irritation (H315): Causes skin irritation upon contact.[1][2]

• Serious Eye Irritation (H319): Causes serious and potentially damaging eye irritation.[1][2]

• Respiratory Irritation (H335): May cause irritation to the respiratory tract if inhaled as a dust or aerosol.[1][2]

• Potential for Harm if Swallowed (H302): May be harmful if ingested, potentially causing gastrointestinal irritation.[2][3]

The hydrochloride salt form indicates that the compound is likely water-soluble. This property is critical for disposal considerations, as it means improper disposal down a drain could lead to environmental contamination of waterways. Furthermore, as an amine salt, it can react with strong bases to liberate the free amine and may react with strong oxidizing agents.[3][4]

Table 1: Summary of Hazard Information for Isoindole Derivatives

Hazard Classification	GHS Hazard Code	Description	Source
Skin Corrosion/Irritation	H315	Causes skin irritation	[1][2][3]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[1][2][3]
Specific Target Organ Toxicity	H335	May cause respiratory irritation	[1][2][3]

| Acute Toxicity, Oral | H302 | Harmful if swallowed |[2] |

This risk profile dictates that all handling and disposal operations must be conducted with appropriate engineering controls and Personal Protective Equipment (PPE) to prevent exposure.

Pre-Disposal Protocol: Safe Handling and Waste Accumulation

Proper disposal begins with meticulous handling and segregation of waste at the point of generation. The causality is simple: preventing unintended chemical reactions and ensuring the waste stream is correctly identified for the final disposal facility are the first steps in a safe process.

Step-by-Step Waste Accumulation:

• Segregation: Designate a specific, clearly labeled waste container for 1-methyl-2,3-dihydro-1H-isoindole hydrochloride and any materials contaminated with it (e.g., gloves, weighing paper, pipette tips). Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.[4] This prevents potentially hazardous reactions.

• Container Selection: Use a high-density polyethylene (HDPE) or glass container that is in good condition, compatible with the chemical, and has a secure, tight-fitting lid.[4]

• Labeling: The container must be labeled clearly and accurately at all times. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "1-methyl-2,3-dihydro-1H-isoindole hydrochloride"

  • Associated hazards (e.g., "Irritant")

  • The date accumulation started.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be in a well-ventilated location, such as a chemical fume hood or a ventilated cabinet, away from incompatible materials like strong bases and oxidizers.[3][4] The container must be kept closed except when adding waste.

Spill Management: Immediate Response Protocol

In the event of an accidental spill, a swift and correct response is critical to mitigate exposure and prevent environmental contamination.

Personal Protective Equipment (PPE) for Spill Cleanup:

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[5]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Protective Clothing: A lab coat is mandatory. For larger spills, a chemically impervious apron or suit may be necessary.

• Respiratory Protection: For fine powders or if dust is generated, a full-face respirator with an appropriate particulate filter is required.[5]

Procedure for a Small Dry Spill:

• Alert Personnel: Immediately alert others in the vicinity.

• Secure the Area: Restrict access to the spill area.

• Cleanup: Gently cover the spill with an inert absorbent material like sand, vermiculite, or a commercial chemical sorbent.[2] Use dry clean-up procedures; avoid sweeping, which can generate dust.[1] Carefully scoop the material into the designated hazardous waste container.

• Decontamination: Wipe the spill area with a damp cloth. The cloth and any contaminated PPE must be placed in the hazardous waste container.

• Final Steps: Wash hands thoroughly with soap and water.[3]

Procedure for a Liquid Spill (if dissolved in a solvent):

• Alert and Secure: Follow the same initial steps as for a dry spill.

• Containment: Absorb the spill with an inert absorbent material (sand, vermiculite, or absorbent pads).[2] Do not use combustible materials like paper towels if the solvent is flammable.

• Collection: Carefully collect the saturated absorbent material and place it into the sealed hazardous waste container.

• Decontamination and Final Steps: Follow steps 4 and 5 from the dry spill procedure.

Final Disposal Pathway: A Self-Validating System

Disposing of chemical waste is a regulated process. The only authoritative and trustworthy method for disposing of 1-methyl-2,3-dihydro-1H-isoindole hydrochloride is through a licensed hazardous waste disposal facility. Under no circumstances should this chemical be disposed of down the drain or in regular trash .[6][7]

The logic of this mandate is rooted in the "cradle-to-grave" responsibility outlined by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8] As the generator of the waste, your institution is responsible for it until its final, safe destruction.

Disposal Decision Workflow

The following diagram outlines the logical flow for managing waste containing 1-methyl-2,3-dihydro-1H-isoindole hydrochloride.

Caption: Waste Management Decision Flowchart

Step-by-Step Final Disposal Protocol:

• Collection: Once the waste container is full (no more than 90% capacity), ensure the lid is tightly sealed and the exterior is clean.[9]

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department or the designated chemical safety officer.

• Documentation: Complete any required waste pickup forms or manifests provided by EHS. This documentation is a critical part of the regulatory compliance trail.

• Transfer: Follow your institution's specific procedures for moving the waste from the satellite accumulation area to the central hazardous waste storage facility, where it will await pickup.

• Incineration: The licensed contractor will transport the waste for disposal, which is typically accomplished via high-temperature incineration with flue gas scrubbing to neutralize harmful emissions.[5] This method ensures the complete destruction of the organic compound.

References

• 2,3-dihydro-1H-isoindole hydrochloride. PubChem, National Center for Biotechnology Information. [Link]

• Amine Disposal For Businesses. Collect and Recycle. [Link]

• Hazardous Waste Listings. U.S. Environmental Protection Agency (EPA). [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. [Link]

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